Technical Documentation Center

13(Z),16(Z)-Docosadienoyl chloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 13(Z),16(Z)-Docosadienoyl chloride

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 13(Z),16(Z)-Docosadienoyl Chloride (CAS 960593-67-3)

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 13(Z),16(Z)-Docosadienoyl chloride, a reactive lipid intermediate derived from the corresponding ω...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13(Z),16(Z)-Docosadienoyl chloride, a reactive lipid intermediate derived from the corresponding ω-6 polyunsaturated fatty acid. This document consolidates available data on its chemical properties, synthesis, and the significant biological role of its parent fatty acid, offering valuable insights for its application in research and drug development.

Chemical and Physical Properties

13(Z),16(Z)-Docosadienoyl chloride is a long-chain fatty acyl chloride. While specific experimental data for this compound is limited, its basic properties have been reported by commercial suppliers. The properties of the parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, are also included for context, as it is the precursor for the synthesis of the title compound and exhibits notable biological activity.

Table 1: Physicochemical Properties of 13(Z),16(Z)-Docosadienoyl Chloride

PropertyValueSource
CAS Number 960593-67-3[1][2]
Molecular Formula C₂₂H₃₉ClO[1][2]
Molecular Weight 355.00 g/mol [2]
Physical State Liquid[2]
Purity >99%[2]
Storage Conditions -20°C[2]

Table 2: Physicochemical Properties of 13(Z),16(Z)-Docosadienoic Acid

PropertyValueSource
CAS Number 17735-98-7[3]
Molecular Formula C₂₂H₄₀O₂[3]
Molecular Weight 336.6 g/mol [3]
IUPAC Name (13Z,16Z)-docosa-13,16-dienoic acid[3]
Synonyms cis-13,16-Docosadienoic acid, C22:2n-6,9[3]

Synthesis and Reactivity

13(Z),16(Z)-Docosadienoyl chloride is synthesized from its corresponding carboxylic acid, 13(Z),16(Z)-Docosadienoic acid. The conversion of a carboxylic acid to an acyl chloride is a standard organic transformation. Several chlorinating agents can be employed for this purpose, including thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus trichloride (B1173362) (PCl₃).

Representative Experimental Protocol: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride

The following is a general procedure for the synthesis of a fatty acid chloride from a fatty acid, which can be adapted for 13(Z),16(Z)-Docosadienoyl chloride.

Materials:

  • 13(Z),16(Z)-Docosadienoic acid

  • Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

  • Anhydrous dichloromethane (B109758) (DCM) or other inert solvent

  • Dry nitrogen or argon atmosphere

  • Rotary evaporator

Procedure:

  • In a round-bottom flask purged with dry nitrogen, dissolve 1 equivalent of 13(Z),16(Z)-Docosadienoic acid in anhydrous dichloromethane.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add 1.2 to 1.5 equivalents of thionyl chloride or oxalyl chloride to the stirred solution. If using oxalyl chloride, a catalytic amount of anhydrous N,N-dimethylformamide (DMF) can be added.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HCl with thionyl chloride, or CO, CO₂, and HCl with oxalyl chloride).

  • Once the reaction is complete, remove the solvent and excess chlorinating agent under reduced pressure using a rotary evaporator. Care should be taken to avoid high temperatures to prevent degradation of the polyunsaturated acyl chloride.

  • The resulting 13(Z),16(Z)-Docosadienoyl chloride is typically used in the next step without further purification.

SynthesisWorkflow FattyAcid 13(Z),16(Z)-Docosadienoic Acid in Anhydrous Solvent Reaction Reaction at 0°C to RT under Inert Atmosphere FattyAcid->Reaction ChlorinatingAgent Chlorinating Agent (e.g., SOCl₂, (COCl)₂) ChlorinatingAgent->Reaction Evaporation Removal of Solvent and Excess Reagent (Rotary Evaporation) Reaction->Evaporation AcylChloride 13(Z),16(Z)-Docosadienoyl Chloride (Product) Evaporation->AcylChloride

Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride.
Reactivity and Applications

As a reactive acyl chloride, 13(Z),16(Z)-Docosadienoyl chloride is a key intermediate for the synthesis of various lipid derivatives. It readily reacts with nucleophiles such as alcohols, amines, and thiols to form the corresponding esters, amides, and thioesters. This reactivity makes it a valuable tool for introducing the 13(Z),16(Z)-docosadienoyl moiety into more complex molecules, including bioactive lipids, surfactants, and drug delivery systems.

A common application of fatty acid chlorides is in the synthesis of N-acyl amino acids via the Schotten-Baumann reaction.

Representative Experimental Protocol: Synthesis of an N-Acyl Amino Acid

The following protocol describes a general method for the synthesis of an N-acyl amino acid, which can be adapted for the use of 13(Z),16(Z)-Docosadienoyl chloride.

Materials:

  • 13(Z),16(Z)-Docosadienoyl chloride

  • Amino acid (e.g., glycine, sarcosine)

  • Aqueous sodium hydroxide (B78521) (NaOH) solution

  • Organic solvent (e.g., tetrahydrofuran, diethyl ether)

  • Hydrochloric acid (HCl) for acidification

Procedure:

  • Dissolve the amino acid in an aqueous solution of sodium hydroxide in a reaction vessel.

  • Cool the solution to 0-5°C.

  • Separately, dissolve 13(Z),16(Z)-Docosadienoyl chloride in an organic solvent.

  • Add the solution of the acyl chloride dropwise to the vigorously stirred amino acid solution, while simultaneously adding an aqueous NaOH solution to maintain the pH between 9 and 11.

  • After the addition is complete, continue stirring the reaction mixture at room temperature for 1-2 hours.

  • Wash the reaction mixture with an organic solvent (e.g., diethyl ether) to remove any unreacted acyl chloride or other nonpolar impurities.

  • Acidify the aqueous layer to a pH of approximately 2 with hydrochloric acid to precipitate the N-acyl amino acid.

  • Collect the product by filtration, wash with cold water, and dry under vacuum.

Biological Significance of the Parent Fatty Acid

While 13(Z),16(Z)-Docosadienoyl chloride is primarily a synthetic intermediate, its parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, is a naturally occurring ω-6 polyunsaturated fatty acid with recognized biological activity.[4] It acts as an agonist for the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[4][5][6]

GPR120/FFAR4 Signaling Pathway

GPR120/FFAR4 is a receptor for medium and long-chain fatty acids.[7] Its activation by ligands such as 13(Z),16(Z)-Docosadienoic acid triggers a cascade of intracellular signaling events. GPR120 is coupled to the Gαq/11 subunit of the heterotrimeric G protein.[8][9]

Upon ligand binding, the following signaling cascade is initiated:

  • Activation of Gαq/11: The activated receptor promotes the exchange of GDP for GTP on the Gαq/11 subunit, leading to its dissociation from the βγ subunits.

  • Phospholipase C (PLC) Activation: The activated Gαq/11 stimulates phospholipase C.

  • Second Messenger Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).

  • Calcium Mobilization: IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca²⁺) into the cytoplasm.

  • Downstream Effects: The increase in intracellular calcium and the presence of DAG activate various downstream effectors, including protein kinase C (PKC), which in turn modulate cellular responses.

In some cell types, GPR120 can also signal through a β-arrestin-2-dependent pathway, which is involved in anti-inflammatory responses.[8][10]

GPR120Signaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm LCFA 13(Z),16(Z)-Docosadienoic Acid GPR120 GPR120/FFAR4 LCFA->GPR120 binds G_protein Gαq/11 GPR120->G_protein activates PLC Phospholipase C (PLC) PIP2 PIP₂ PLC->PIP2 hydrolyzes G_protein->PLC activates IP3 IP₃ PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER binds to receptor on PKC Protein Kinase C (PKC) DAG->PKC activates Ca_release Ca²⁺ Release ER->Ca_release Ca_release->PKC activates CellularResponse Cellular Response (e.g., Inhibition of Ghrelin Secretion) PKC->CellularResponse leads to

GPR120/FFAR4 Signaling Pathway.
Inhibition of Ghrelin Secretion

A key physiological role of GPR120 activation by long-chain fatty acids is the inhibition of ghrelin secretion from gastric endocrine cells.[11] Ghrelin is a hormone that stimulates appetite. The postprandial (after a meal) increase in circulating and luminal fatty acids in the stomach is thought to activate GPR120 on ghrelin-producing cells, leading to a suppression of ghrelin release.[11] This mechanism contributes to the feeling of satiety after a meal.

Table 3: Quantitative Data on GPR120 Agonist-Induced Inhibition of Ghrelin Secretion

AgonistConcentrationEffect on Ghrelin SecretionCell TypeSource
GW-9508 (synthetic agonist)Not specified~50% inhibitionGhrelin-producing cell lines[12]
α-Linolenic acid (natural ligand)Not specified~70% inhibitionGhrelin-producing cell lines[12]

Conclusion

13(Z),16(Z)-Docosadienoyl chloride is a valuable synthetic intermediate for researchers in lipid chemistry and drug development. Its utility lies in its ability to introduce the biologically relevant 13(Z),16(Z)-docosadienoyl moiety into various molecular scaffolds. The biological activity of its parent fatty acid as a GPR120/FFAR4 agonist, particularly its role in the regulation of ghrelin secretion, highlights a potential area of application for novel derivatives synthesized from this acyl chloride. Further research into the specific applications of 13(Z),16(Z)-Docosadienoyl chloride and its derivatives could uncover new therapeutic agents for metabolic disorders.

References

Exploratory

A Technical Guide to (13Z,16Z)-13,16-Docosadienoyl Chloride for Researchers and Drug Development Professionals

Introduction (13Z,16Z)-13,16-Docosadienoyl chloride is a reactive derivative of the corresponding polyunsaturated fatty acid, (13Z,16Z)-13,16-docosadienoic acid. As an acyl chloride, it serves as a valuable intermediate...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

(13Z,16Z)-13,16-Docosadienoyl chloride is a reactive derivative of the corresponding polyunsaturated fatty acid, (13Z,16Z)-13,16-docosadienoic acid. As an acyl chloride, it serves as a valuable intermediate in the synthesis of various lipid derivatives, such as amides and esters, for research in pharmacology and drug development. The biological activities of its parent fatty acid, particularly its role as an agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, make this compound and its derivatives of significant interest for studying metabolic and inflammatory diseases. This technical guide provides a comprehensive overview of the known properties, a representative synthesis protocol, and the key signaling pathway associated with its parent compound.

Physicochemical and Handling Properties

While detailed experimental data for (13Z,16Z)-13,16-docosadienoyl chloride is not extensively published, the following tables summarize its known properties and those of its parent carboxylic acid. Acyl chlorides are generally reactive and moisture-sensitive, and thus require careful handling under inert and anhydrous conditions.

Table 1: Physicochemical Properties of (13Z,16Z)-13,16-Docosadienoyl Chloride

PropertyValueSource
CAS Number 960593-67-3[1][2][3]
Molecular Formula C₂₂H₃₉ClO[1][2]
Molecular Weight 355.00 g/mol [1][2]
Physical State Liquid[1][2]
Purity >98%[3]
Storage Store at -20°C[2]

Table 2: Physicochemical Properties of (13Z,16Z)-13,16-Docosadienoic Acid (Parent Compound)

PropertyValueSource
CAS Number 17735-98-7[4]
Molecular Formula C₂₂H₄₀O₂[4]
Molar Mass 336.6 g/mol [4]
Solubility Insoluble in water; Soluble in DMF, DMSO, and ethanol.[4]

Reactivity and Safety

(13Z,16Z)-13,16-Docosadienoyl chloride is a reactive acyl chloride. It is expected to react readily with nucleophiles such as water, alcohols, and amines to form the corresponding carboxylic acid, esters, and amides, respectively. Due to its reactivity, it should be handled in a well-ventilated fume hood, and personal protective equipment, including gloves and safety glasses, should be worn. It is sensitive to moisture and should be stored under an inert atmosphere. For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Experimental Protocols

Representative Synthesis of (13Z,16Z)-13,16-Docosadienoyl Chloride

The following is a general protocol for the synthesis of a fatty acid chloride from its corresponding carboxylic acid using thionyl chloride. This method can be adapted for the preparation of (13Z,16Z)-13,16-docosadienoyl chloride from (13Z,16Z)-13,16-docosadienoic acid.

Materials:

  • (13Z,16Z)-13,16-Docosadienoic acid

  • Thionyl chloride (SOCl₂)

  • Anhydrous toluene (B28343) (or another inert solvent)

  • Round-bottomed flask with a reflux condenser and a gas outlet to a trap containing an alkaline solution

  • Magnetic stirrer and heating mantle

  • Rotary evaporator

Procedure:

  • In a clean, dry round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (13Z,16Z)-13,16-docosadienoic acid in a minimal amount of anhydrous toluene.

  • Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 molar equivalents) to the solution with gentle stirring. The addition can be done at room temperature.[5][6]

  • After the addition is complete, gently heat the reaction mixture to a moderate temperature (e.g., 50-60°C) and maintain it for several hours, or until the evolution of hydrogen chloride and sulfur dioxide gas ceases.[7] The reaction progress can be monitored by the disappearance of the carboxylic acid starting material using thin-layer chromatography (TLC).

  • Once the reaction is complete, remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.[6] To ensure complete removal of residual thionyl chloride, anhydrous toluene can be added to the crude product and evaporated again; this process can be repeated a few times.[6]

  • The resulting residue is the crude (13Z,16Z)-13,16-docosadienoyl chloride, which can be used directly for subsequent reactions or purified by vacuum distillation if necessary.

G cluster_synthesis Synthesis Workflow fatty_acid (13Z,16Z)-13,16-Docosadienoic Acid reaction Reaction in Inert Solvent fatty_acid->reaction thionyl_chloride Thionyl Chloride (SOCl₂) thionyl_chloride->reaction purification Removal of Excess Reagent and Solvent (Vacuum) reaction->purification product (13Z,16Z)-13,16-Docosadienoyl Chloride purification->product

Caption: A generalized workflow for the synthesis of (13Z,16Z)-13,16-docosadienoyl chloride.

Biological Activity and Signaling Pathways

The primary biological relevance of (13Z,16Z)-13,16-docosadienoyl chloride stems from the activity of its parent compound, (13Z,16Z)-13,16-docosadienoic acid, which is an agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120.[4] FFAR4 is a G protein-coupled receptor that is activated by medium- and long-chain fatty acids.[8] Activation of FFAR4 has been linked to various physiological processes, including the regulation of metabolism and inflammation.[9][10]

Upon binding of an agonist like (13Z,16Z)-13,16-docosadienoic acid, FFAR4 can initiate signaling through two main pathways: a Gαq-dependent pathway and a β-arrestin-2-dependent pathway.[10][11][12]

  • Gαq-dependent Pathway: Activation of Gαq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC). This pathway is involved in processes such as glucose uptake and the secretion of gut hormones like glucagon-like peptide-1 (GLP-1).[9][13]

  • β-arrestin-2-dependent Pathway: This pathway is primarily associated with the anti-inflammatory effects of FFAR4 activation. Upon agonist binding, β-arrestin-2 is recruited to the receptor. The FFAR4/β-arrestin-2 complex can then interact with and sequester TAB1, thereby inhibiting the activation of TAK1. This leads to the downstream inhibition of pro-inflammatory signaling cascades, such as the NF-κB and JNK pathways.[14][15]

G cluster_pathway FFAR4 (GPR120) Signaling Pathways cluster_gaq Gαq Pathway cluster_barr2 β-arrestin-2 Pathway ligand (13Z,16Z)-13,16-Docosadienoic Acid receptor FFAR4 (GPR120) ligand->receptor gaq Gαq receptor->gaq barr2 β-arrestin-2 receptor->barr2 plc PLC gaq->plc ip3 IP₃ plc->ip3 dag DAG plc->dag pip2 PIP₂ pip2->plc ca2 ↑ [Ca²⁺]i ip3->ca2 pkc PKC dag->pkc tab1 TAB1 barr2->tab1 sequesters tak1 TAK1 tab1->tak1 inflammation ↓ Inflammation (NF-κB, JNK inhibition) tak1->inflammation

Caption: FFAR4 signaling is activated by its ligand, leading to distinct downstream effects.

Spectroscopic Data

Specific, publicly available spectroscopic data (NMR, IR, Mass Spectrometry) for (13Z,16Z)-13,16-docosadienoyl chloride is limited. Researchers are advised to perform their own analytical characterization upon synthesis or acquisition of this compound.

Conclusion

(13Z,16Z)-13,16-Docosadienoyl chloride is a specialized chemical tool primarily used in the synthesis of novel lipid molecules for biological investigation. Its utility is underscored by the significant role of its parent fatty acid as an agonist for FFAR4, a key receptor in metabolic and inflammatory signaling. This guide provides foundational information to aid researchers and drug development professionals in the handling, synthesis, and application of this compound in their studies. Due to its reactive nature, appropriate handling and storage procedures are paramount to ensure its integrity and for user safety.

References

Foundational

In-Depth Technical Guide: Physicochemical Properties of 13(Z),16(Z)-Docosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed overview of the core physicochemical properties of 13(Z),16(Z)-Docosadienoyl chloride, a reactive lipid intermediat...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 13(Z),16(Z)-Docosadienoyl chloride, a reactive lipid intermediate of interest in various research and development applications. The data presented herein is crucial for its handling, application in synthesis, and understanding its biological context.

Core Physicochemical Data

A comprehensive summary of the key quantitative data for 13(Z),16(Z)-Docosadienoyl chloride is presented in the table below. This structured format allows for easy reference and comparison.

ParameterValueReference
Molecular Formula C₂₂H₃₉ClO[1][2]
Molecular Weight 355.00 g/mol [1][2]
CAS Number 960593-67-3[1]
Physical Form Liquid[2]
Purity >99%[2]
Storage Temperature -20°C[2]

Chemical Structure and Nomenclature

13(Z),16(Z)-Docosadienoyl chloride is the acyl chloride derivative of 13(Z),16(Z)-docosadienoic acid. The "13(Z),16(Z)" designation specifies the location and cis (Z) configuration of the two double bonds within the 22-carbon acyl chain.

  • IUPAC Name: (13Z,16Z)-docosa-13,16-dienoyl chloride

  • Synonyms: (13Z,16Z)-13,16-Docosadienoyl chloride[1]

The introduction of the acyl chloride functional group makes it a highly reactive compound, particularly susceptible to hydrolysis and nucleophilic attack, which is a key feature for its use in chemical synthesis.

Experimental Considerations

Due to its reactivity, handling of 13(Z),16(Z)-Docosadienoyl chloride requires an inert and anhydrous environment to prevent degradation. Standard protocols for handling acyl chlorides should be strictly followed. This includes the use of dry solvents and inert atmospheres (e.g., argon or nitrogen).

Logical Relationship: From Acid to Acyl Chloride

The synthesis of 13(Z),16(Z)-Docosadienoyl chloride from its parent fatty acid, 13(Z),16(Z)-docosadienoic acid, is a fundamental chemical transformation. This relationship is depicted in the diagram below. The parent fatty acid has a molecular formula of C₂₂H₄₀O₂ and a molecular weight of approximately 336.55 g/mol [3][4][5][6][7].

logical_relationship A 13(Z),16(Z)-Docosadienoic Acid (C₂₂H₄₀O₂) MW: 336.55 C 13(Z),16(Z)-Docosadienoyl Chloride (C₂₂H₃₉ClO) MW: 355.00 A->C Acyl Chloride Formation B Chlorinating Agent (e.g., SOCl₂, (COCl)₂) B->C

Caption: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride.

References

Exploratory

An In-depth Technical Guide to 13(Z),16(Z)-Docosadienoyl Chloride for Researchers, Scientists, and Drug Development Professionals

Abstract This technical guide provides a comprehensive overview of 13(Z),16(Z)-Docosadienoyl chloride, a derivative of the naturally occurring ω-6 polyunsaturated fatty acid, 13(Z),16(Z)-Docosadienoic acid. This document...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This technical guide provides a comprehensive overview of 13(Z),16(Z)-Docosadienoyl chloride, a derivative of the naturally occurring ω-6 polyunsaturated fatty acid, 13(Z),16(Z)-Docosadienoic acid. This document details the chemical and physical properties of both the acyl chloride and its parent fatty acid. Furthermore, it delves into the significant biological role of 13(Z),16(Z)-Docosadienoic acid as a potent agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120. This interaction leads to the inhibition of ghrelin secretion, highlighting its potential as a therapeutic target in metabolic diseases and appetite regulation. This guide furnishes detailed experimental protocols for the synthesis of fatty acid chlorides and for conducting FFAR4 activation and ghrelin secretion inhibition assays. Quantitative data are presented in structured tables, and key biological pathways are visualized through diagrams to facilitate a deeper understanding for researchers and professionals in drug development.

Chemical and Physical Properties

13(Z),16(Z)-Docosadienoyl chloride and its parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, possess distinct chemical and physical characteristics crucial for their handling, storage, and application in research.

13(Z),16(Z)-Docosadienoyl Chloride

This acyl chloride is a reactive compound, primarily used as a chemical intermediate for synthesizing other molecules, such as esters and amides.[1][2]

PropertyValueReference(s)
CAS Number 960593-67-3[3][4][5]
Molecular Formula C₂₂H₃₉ClO[3][4][5]
Molecular Weight 355.0 g/mol [3][4][5]
Physical State Liquid[5][6]
Purity >99%[3][4][6]
Storage Store at -20°C in a freezer.[5][6]
Synonyms (13Z,16Z)-13,16-Docosadienoyl chloride[3][5]
13(Z),16(Z)-Docosadienoic Acid

The parent fatty acid is a naturally occurring ω-6 polyunsaturated fatty acid (PUFA) found in various organisms, including mammals, fish, and plants.[7][8] It is recognized for its biological activity as a signaling molecule.[9][10]

PropertyValueReference(s)
CAS Number 17735-98-7[7][8][11]
Molecular Formula C₂₂H₄₀O₂[7][8][11]
Molecular Weight 336.6 g/mol [7][8][11]
IUPAC Name (13Z,16Z)-docosa-13,16-dienoic acid[11]
Synonyms cis-13,16-Docosadienoic Acid, FA 22:2[7][8]
Biological Role FFAR4/GPR120 agonist, inhibits ghrelin secretion[7][8][9][10]

Biological Activity and Signaling Pathway

13(Z),16(Z)-Docosadienoic acid is a potent agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, a G protein-coupled receptor.[7][8][9][10] This receptor is involved in diverse physiological processes, including the regulation of metabolism, inflammation, and appetite.[12][13]

FFAR4/GPR120 Signaling Pathway

Activation of FFAR4 by ligands such as 13(Z),16(Z)-Docosadienoic acid can initiate multiple downstream signaling cascades. One of the key pathways involves the Gαq/11 protein, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺), which in turn can modulate various cellular responses, including the secretion of hormones like glucagon-like peptide-1 (GLP-1). Another important pathway involves the recruitment of β-arrestin 2, which can mediate anti-inflammatory effects by inhibiting pathways such as the NF-κB signaling cascade.[6][9]

FFAR4_Signaling_Pathway FFAR4/GPR120 Signaling Pathway cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_intracellular Intracellular Space cluster_gprotein G-protein Signaling cluster_arrestin β-Arrestin Signaling Ligand 13(Z),16(Z)- Docosadienoic Acid FFAR4 FFAR4/GPR120 Ligand->FFAR4 binds & activates Gaq11 Gαq/11 FFAR4->Gaq11 activates b_arrestin β-Arrestin 2 FFAR4->b_arrestin recruits PLC Phospholipase C (PLC) Gaq11->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca2_release Intracellular Ca²⁺ Release IP3->Ca2_release triggers Cellular_Response_G Modulation of Hormone Secretion (e.g., GLP-1) Ca2_release->Cellular_Response_G NFkB_inhibition Inhibition of NF-κB Pathway b_arrestin->NFkB_inhibition Anti_inflammatory Anti-inflammatory Effects NFkB_inhibition->Anti_inflammatory

Caption: FFAR4/GPR120 Signaling Pathway.

Inhibition of Ghrelin Secretion

A significant downstream effect of FFAR4 activation by 13(Z),16(Z)-Docosadienoic acid is the strong inhibition of ghrelin secretion from gastric cells.[7][8] Ghrelin is a hormone that stimulates appetite, and its inhibition is a key area of research for the management of obesity and metabolic disorders.

Ghrelin_Inhibition_Workflow Workflow of Ghrelin Secretion Inhibition Ligand 13(Z),16(Z)-Docosadienoic Acid Receptor FFAR4/GPR120 on Gastric Ghrelin Cells Ligand->Receptor activates Signaling Intracellular Signaling (e.g., Ca²⁺ mobilization) Receptor->Signaling initiates Inhibition Inhibition of Ghrelin Secretion Signaling->Inhibition leads to Outcome Reduced Appetite and Food Intake Inhibition->Outcome results in

References

Foundational

An In-depth Technical Guide to 13(Z),16(Z)-Docosadienoic Acid Derivative

For Researchers, Scientists, and Drug Development Professionals Abstract 13(Z),16(Z)-Docosadienoic acid is a naturally occurring omega-6 very-long-chain polyunsaturated fatty acid that has garnered significant interest w...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

13(Z),16(Z)-Docosadienoic acid is a naturally occurring omega-6 very-long-chain polyunsaturated fatty acid that has garnered significant interest within the scientific community. Its primary biological role of note is its function as a potent agonist of the free fatty acid receptor 4 (FFAR4), also known as G protein-coupled receptor 120 (GPR120). This interaction triggers a cascade of intracellular signaling events, leading to various physiological responses, most notably the strong inhibition of ghrelin secretion. This technical guide provides a comprehensive overview of 13(Z),16(Z)-docosadienoic acid, including its chemical properties, biological activity with a focus on FFAR4/GPR120 signaling, quantitative data on its effects, and detailed experimental protocols for its study.

Chemical Properties and Synthesis

13(Z),16(Z)-Docosadienoic acid is a 22-carbon fatty acid with two cis double bonds at the 13th and 16th carbon positions.[1]

PropertyValue
Chemical Formula C22H40O2
Molecular Weight 336.55 g/mol
CAS Number 17735-98-7
Appearance Liquid
Synonyms cis-13,cis-16-Docosadienoic acid, (13Z,16Z)-13,16-Docosadienoic acid

Synthesis:

A plausible synthetic route would involve the synthesis of the corresponding methyl ester, methyl 13(Z),16(Z)-docosadienoate, which is commercially available.[6][7][8][9] The free fatty acid can then be obtained through standard ester hydrolysis procedures, typically using a base such as sodium hydroxide (B78521) or potassium hydroxide in a water/alcohol mixture, followed by acidification.

Biological Activity and Signaling Pathway

The primary mechanism of action for 13(Z),16(Z)-docosadienoic acid is its agonism of the FFAR4/GPR120 receptor.[10][11] This receptor is a G protein-coupled receptor that is activated by long-chain fatty acids.[12]

FFAR4/GPR120 Signaling Pathway

Upon binding of 13(Z),16(Z)-docosadienoic acid, FFAR4 undergoes a conformational change, leading to the activation of downstream signaling cascades. The receptor can couple to different G proteins, primarily Gαq/11, and can also signal through a G protein-independent pathway involving β-arrestin 2.[12]

  • Gαq/11-Mediated Pathway: Activation of Gαq/11 leads to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The increase in intracellular Ca2+ and the presence of DAG activate protein kinase C (PKC) and other downstream effectors, including the extracellular signal-regulated kinase (ERK) pathway.[12]

  • β-Arrestin 2-Mediated Pathway: Following agonist binding, G protein-coupled receptor kinases (GRKs) phosphorylate the intracellular domains of FFAR4, which promotes the recruitment of β-arrestin 2. This interaction can lead to receptor desensitization and internalization. However, β-arrestin 2 can also act as a scaffold for other signaling proteins, initiating a separate wave of signaling. In the context of FFAR4, the β-arrestin 2 pathway has been linked to anti-inflammatory effects by inhibiting TAK1, a key kinase in the NF-κB signaling pathway.

The following diagram illustrates the FFAR4/GPR120 signaling pathway initiated by 13(Z),16(Z)-docosadienoic acid.

FFAR4_Signaling FFAR4 FFAR4/GPR120 Gaq Gαq/11 FFAR4->Gaq activates beta_arrestin β-Arrestin 2 FFAR4->beta_arrestin DDA 13(Z),16(Z)-Docosadienoic Acid DDA->FFAR4 PLC PLC Gaq->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca2 ↑ [Ca2+]i IP3->Ca2 ERK ERK Activation DAG->ERK Ghrelin_Inhibition Ghrelin Secretion Inhibition Ca2->Ghrelin_Inhibition ERK->Ghrelin_Inhibition TAK1_inhibition TAK1 Inhibition beta_arrestin->TAK1_inhibition Anti_inflammatory Anti-inflammatory Effects TAK1_inhibition->Anti_inflammatory

FFAR4/GPR120 Signaling Pathway

Quantitative Data

The biological activity of 13(Z),16(Z)-docosadienoic acid has been quantified in several studies. The following tables summarize key quantitative data.

ParameterValueCell Type/SystemReference
EC50 for FFAR4/GPR120 Activation 23 nMNot specified[12]
Inhibition of Ghrelin Secretion At 2 µM, decreased ghrelin release to 31.5 ± 2.9% of baselineIsolated mouse gastric ghrelin cells[13]

Experimental Protocols

In Vitro Ghrelin Secretion Assay

This protocol is a synthesized methodology based on published studies for measuring the effect of 13(Z),16(Z)-docosadienoic acid on ghrelin secretion from isolated gastric cells.[13]

1. Isolation of Gastric Ghrelin Cells:

  • Utilize transgenic mice expressing a fluorescent reporter (e.g., GFP) under the control of the ghrelin promoter to facilitate cell identification and isolation.
  • Isolate gastric mucosal cells by enzymatic digestion (e.g., with collagenase and dispase).
  • Purify ghrelin-producing cells using fluorescence-activated cell sorting (FACS).

2. Cell Culture:

  • Culture the isolated ghrelin cells in a suitable medium (e.g., DMEM/F12) supplemented with fetal bovine serum (FBS), penicillin-streptomycin, and other necessary growth factors.
  • Plate the cells in 24-well plates at a desired density.

3. Treatment with 13(Z),16(Z)-Docosadienoic Acid:

  • Prepare a stock solution of 13(Z),16(Z)-docosadienoic acid in a suitable solvent (e.g., ethanol (B145695) or DMSO).
  • Dilute the stock solution in the culture medium to the desired final concentrations (e.g., a dose-response range from nM to µM).
  • Replace the culture medium with the medium containing the test compound or vehicle control.
  • Incubate the cells for a specified period (e.g., 2-4 hours).

4. Sample Collection and Analysis:

  • Collect the culture supernatant.
  • Measure the concentration of acylated ghrelin in the supernatant using a commercially available enzyme-linked immunosorbent assay (ELISA) kit.
  • Normalize the ghrelin concentration to the total protein content or cell number in each well.
  • Express the results as a percentage of the vehicle-treated control.

The following diagram outlines the experimental workflow for the in vitro ghrelin secretion assay.

Ghrelin_Secretion_Workflow cluster_workflow In Vitro Ghrelin Secretion Assay Workflow start Start cell_isolation Isolate Gastric Ghrelin Cells (e.g., from Ghr-GFP mice) start->cell_isolation cell_culture Culture Isolated Cells cell_isolation->cell_culture treatment Treat with 13(Z),16(Z)-Docosadienoic Acid (or Vehicle Control) cell_culture->treatment incubation Incubate (e.g., 2-4 hours) treatment->incubation sample_collection Collect Culture Supernatant incubation->sample_collection elisa Measure Ghrelin Concentration (ELISA) sample_collection->elisa data_analysis Data Analysis and Normalization elisa->data_analysis end End data_analysis->end

References

Exploratory

A Technical Guide to 13(Z),16(Z)-Docosadienoyl Chloride for Researchers and Drug Development Professionals

For researchers, scientists, and drug development professionals, this document provides an in-depth technical guide to 13(Z),16(Z)-docosadienoyl chloride. It covers its chemical properties, synthesis, potential suppliers...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this document provides an in-depth technical guide to 13(Z),16(Z)-docosadienoyl chloride. It covers its chemical properties, synthesis, potential suppliers, and its relevance as a tool for studying the G protein-coupled receptor 120 (GPR120), a significant target in metabolic and inflammatory diseases.

Introduction

13(Z),16(Z)-Docosadienoyl chloride is a reactive acyl chloride derived from 13(Z),16(Z)-docosadienoic acid, a long-chain omega-6 fatty acid. As an acyl chloride, it is a valuable intermediate for the synthesis of various lipid derivatives, including esters and amides. The parent fatty acid is recognized as an agonist for the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4). This makes 13(Z),16(Z)-docosadienoyl chloride a useful precursor for creating novel GPR120 modulators and probes to investigate its role in physiological and pathological processes.

Chemical Properties and Supplier Information

13(Z),16(Z)-Docosadienoyl chloride is a liquid at room temperature and should be handled with care due to its reactivity, particularly with nucleophiles such as water and alcohols. It is recommended to store the compound at -20°C to maintain its stability.[1]

Table 1: Chemical and Physical Properties of 13(Z),16(Z)-Docosadienoyl Chloride

PropertyValueSource
CAS Number 960593-67-3[1][2][3]
Molecular Formula C22H39ClO[1][2][3]
Molecular Weight 355.0 g/mol [1][2]
Appearance Liquid[1]
Purity >99% (typical)[1][2]
Synonyms (13Z,16Z)-13,16-Docosadienoyl chloride[2][3]

Table 2: Potential Suppliers of 13(Z),16(Z)-Docosadienoyl Chloride

SupplierProduct NumberPurity
Larodan46-2202>99%
Sapphire Bioscience (distributor for Indofine)->99%
MedchemExpressHY-165882-

Note: Availability and specifications should be confirmed with the respective suppliers.

Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride

The synthesis of 13(Z),16(Z)-docosadienoyl chloride from its corresponding carboxylic acid, 13(Z),16(Z)-docosadienoic acid, is typically achieved by reaction with a chlorinating agent. Thionyl chloride (SOCl2) is a common and effective reagent for this transformation. The byproducts of this reaction, sulfur dioxide (SO2) and hydrogen chloride (HCl), are gaseous, which simplifies purification.

General Experimental Protocol for Synthesis

The following is a general protocol for the synthesis of a fatty acid chloride using thionyl chloride, which can be adapted for 13(Z),16(Z)-docosadienoyl chloride.

Materials:

  • 13(Z),16(Z)-docosadienoic acid

  • Thionyl chloride (SOCl2), freshly distilled

  • Anhydrous solvent (e.g., toluene (B28343), dichloromethane) (optional)

  • Round-bottomed flask with a reflux condenser and a gas outlet to a trap containing an alkaline solution

  • Stirring apparatus

  • Heating mantle or water bath

  • Distillation apparatus for purification

Procedure:

  • In a dry, two-necked round-bottomed flask equipped with a magnetic stirrer, reflux condenser, and a gas outlet, place 13(Z),16(Z)-docosadienoic acid (1 equivalent).

  • Slowly add an excess of thionyl chloride (e.g., 1.5-2.0 equivalents) to the flask with stirring. The reaction can be performed neat or in an anhydrous solvent.

  • The reaction mixture is then gently heated to reflux (e.g., in a water bath at 35-40°C) for a period of 2 to 5 hours, or until the evolution of HCl and SO2 gases ceases.[4]

  • After the reaction is complete, the excess thionyl chloride is removed by distillation, often under reduced pressure.[4] To ensure complete removal, an anhydrous solvent like toluene can be added and subsequently removed by distillation.[4]

  • The resulting 13(Z),16(Z)-docosadienoyl chloride can be purified by fractional distillation under reduced pressure.

Note on Unsaturated Fatty Acids: For fatty acids with multiple unsaturated bonds, side reactions can occur. A patent suggests a method involving silylation of the carboxylic acid prior to reaction with the chlorinating agent to protect the double bonds, followed by the reaction with thionyl chloride.

Reaction Mechanism

The conversion of a carboxylic acid to an acyl chloride using thionyl chloride proceeds through the formation of a chlorosulfite intermediate, which then undergoes nucleophilic attack by the chloride ion.

G cluster_0 Mechanism of Acyl Chloride Formation CarboxylicAcid R-COOH (13(Z),16(Z)-Docosadienoic Acid) Intermediate R-CO-O-S(O)Cl (Chlorosulfite intermediate) CarboxylicAcid->Intermediate + SOCl₂ ThionylChloride SOCl₂ AcylChloride R-COCl (13(Z),16(Z)-Docosadienoyl Chloride) Intermediate->AcylChloride + Cl⁻ - SO₂ Byproducts SO₂ + HCl

Caption: Reaction mechanism for the synthesis of an acyl chloride from a carboxylic acid using thionyl chloride.

Biological Context: GPR120 Signaling Pathway

The precursor to 13(Z),16(Z)-docosadienoyl chloride, 13(Z),16(Z)-docosadienoic acid, is an agonist of GPR120 (FFAR4). GPR120 is a receptor for long-chain free fatty acids and is involved in a variety of physiological processes, including glucose metabolism, anti-inflammatory responses, and the secretion of gut hormones. Its activation initiates downstream signaling cascades that are of significant interest in the development of therapeutics for type 2 diabetes and inflammatory conditions.

GPR120-Mediated Signaling

Upon binding of an agonist like 13(Z),16(Z)-docosadienoic acid, GPR120 can activate multiple downstream pathways:

  • Gαq/11 Pathway: Activation of the Gαq/11 subunit leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium (Ca2+), which can trigger various cellular responses, including the secretion of hormones like glucagon-like peptide-1 (GLP-1).

  • β-Arrestin-2 Pathway: GPR120 activation also leads to the recruitment of β-arrestin-2. This interaction is crucial for the anti-inflammatory effects of GPR120 agonists. The GPR120/β-arrestin-2 complex can inhibit the TAK1 signaling pathway, which is a key component of pro-inflammatory signaling cascades initiated by toll-like receptors (TLRs) and TNF-α.

G cluster_0 GPR120 Signaling Pathways cluster_1 Gαq/11 Pathway cluster_2 β-Arrestin-2 Pathway Agonist 13(Z),16(Z)-Docosadienoic Acid GPR120 GPR120 (FFAR4) Agonist->GPR120 Gaq Gαq/11 GPR120->Gaq bArrestin β-Arrestin-2 GPR120->bArrestin recruits PLC PLC Gaq->PLC IP3 IP₃ PLC->IP3 hydrolyzes PIP₂ PIP2 PIP₂ Ca2 ↑ [Ca²⁺]i IP3->Ca2 Hormone_Secretion Hormone Secretion (e.g., GLP-1) Ca2->Hormone_Secretion TAK1 TAK1 bArrestin->TAK1 inhibits Inflammation Inflammation TAK1->Inflammation

Caption: Overview of the major signaling pathways activated by GPR120.

Experimental Workflow: GPR120 Activation Assay

13(Z),16(Z)-Docosadienoyl chloride can be used to synthesize derivatives for testing as GPR120 modulators. The following is a hypothetical experimental workflow for assessing the activation of GPR120 in a cell-based assay using a novel derivative synthesized from 13(Z),16(Z)-docosadienoyl chloride.

Hypothetical Protocol for a Calcium Flux Assay

This protocol outlines the steps to measure the activation of the GPR120-Gαq/11 pathway by monitoring changes in intracellular calcium levels.

Materials:

  • HEK293 or CHO cells stably expressing human GPR120.

  • Cell culture medium and supplements.

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Test compound (a derivative synthesized from 13(Z),16(Z)-docosadienoyl chloride).

  • Known GPR120 agonist (positive control).

  • Vehicle control (e.g., DMSO).

  • 96-well black, clear-bottom plates.

  • Fluorescent plate reader with an injection system.

Procedure:

  • Cell Plating: Seed GPR120-expressing cells into 96-well plates and culture until they reach confluency.

  • Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive dye according to the manufacturer's instructions. Incubate for the recommended time.

  • Compound Preparation: Prepare serial dilutions of the test compound, positive control, and vehicle control in the assay buffer.

  • Assay: a. Wash the cells with assay buffer to remove excess dye. b. Place the plate in a fluorescent plate reader and record the baseline fluorescence. c. Inject the prepared compounds into the wells and immediately begin recording the fluorescence intensity over time.

  • Data Analysis: The change in fluorescence intensity corresponds to the change in intracellular calcium concentration. Calculate the response for each concentration of the test compound and determine the EC50 value.

G cluster_0 GPR120 Activation Assay Workflow start Start plate_cells Plate GPR120-expressing cells start->plate_cells dye_loading Load cells with calcium-sensitive dye plate_cells->dye_loading prepare_compounds Prepare test compounds and controls dye_loading->prepare_compounds measure_fluorescence Measure fluorescence in a plate reader prepare_compounds->measure_fluorescence inject_compounds Inject compounds measure_fluorescence->inject_compounds record_response Record fluorescence change inject_compounds->record_response analyze_data Analyze data and determine EC₅₀ record_response->analyze_data end End analyze_data->end

Caption: A typical workflow for a cell-based GPR120 activation assay.

Conclusion

13(Z),16(Z)-Docosadienoyl chloride is a valuable chemical tool for researchers in the fields of lipid chemistry, cell signaling, and drug discovery. Its utility as a precursor for synthesizing novel GPR120 modulators, combined with the growing understanding of the GPR120 signaling pathway, presents numerous opportunities for advancing our knowledge of metabolic and inflammatory diseases and for the development of new therapeutic agents. This guide provides a foundational understanding of its properties, synthesis, and application in studying a critical biological target.

References

Foundational

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on 13(Z),16(Z)-Docosadienoyl Chloride This technical guide provides a comprehensive overview of 13(Z),16(Z)-Docosadienoyl chloride, focusing on its physicochemical properties, solubility chara...

Author: BenchChem Technical Support Team. Date: December 2025

An In-Depth Technical Guide on 13(Z),16(Z)-Docosadienoyl Chloride

This technical guide provides a comprehensive overview of 13(Z),16(Z)-Docosadienoyl chloride, focusing on its physicochemical properties, solubility characteristics, and relevant experimental protocols. Additionally, it explores the biological context of its parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, as a signaling molecule.

Compound Overview

13(Z),16(Z)-Docosadienoyl chloride (CAS No. 960593-67-3) is the acyl chloride derivative of 13(Z),16(Z)-Docosadienoic acid, a naturally occurring omega-6 polyunsaturated fatty acid.[1] As an acyl chloride, it is a highly reactive chemical intermediate used in the synthesis of esters, amides, and other fatty acid derivatives.[2][3] Its long 22-carbon chain and two cis-double bonds define its physical properties and reactivity.[4][5]

Physicochemical Properties

The fundamental properties of 13(Z),16(Z)-Docosadienoyl chloride are summarized below. It typically exists as a liquid or a low-melting solid at room temperature.[6][7]

PropertyValueSource
CAS Number 960593-67-3[8]
Molecular Formula C₂₂H₃₉ClO[8]
Molecular Weight 355.0 g/mol [7][8]
Appearance Liquid / Solid[6][7]
Purity >99% (Typical for commercial products)[7][8]
Predicted Density 0.916 ± 0.06 g/cm³[6]
Predicted Boiling Point 430.8 ± 14.0 °C[6]

Solubility Profile

Direct, empirically determined solubility data for 13(Z),16(Z)-Docosadienoyl chloride is not extensively published. However, its solubility can be reliably inferred from the known behavior of long-chain fatty acyl chlorides and the solubility of its parent fatty acid.[2]

Inferred Solubility

Long-chain fatty acyl chlorides are characterized by a large, non-polar hydrocarbon tail and a highly reactive acyl chloride head group.[2] This structure dictates their solubility:

  • High Solubility in Non-Polar Organic Solvents: The long hydrocarbon chain makes the molecule lipophilic. It is expected to be readily soluble in non-polar solvents such as hexane, chloroform, and other hydrocarbons.[2] Synthesis protocols for similar compounds often use solvents like dichloromethane (B109758) (DCM), indicating good solubility.[9]

  • Solubility in Polar Aprotic Solvents: It is likely soluble in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[6] The parent fatty acid shows good solubility in these solvents (10 mg/ml in both DMSO and DMF).[1]

  • Reactivity with Polar Protic Solvents: Acyl chlorides are highly reactive towards polar protic solvents.[3]

    • Water: It will react violently with water in an exothermic hydrolysis reaction to form the parent carboxylic acid (13(Z),16(Z)-Docosadienoic acid) and hydrochloric acid (HCl).[2][3] Therefore, it is considered insoluble as it does not form a stable solution.

    • Alcohols (e.g., Ethanol): It will react readily with alcohols to form the corresponding ester. While the parent fatty acid is soluble in ethanol (B145695) (10 mg/ml), the acyl chloride will be consumed in an esterification reaction rather than simply dissolving.[1][3]

Summary of Solubility Data

The table below summarizes the expected solubility behavior. "Reactive" indicates that the solvent will react with the solute, preventing the formation of a stable solution.

Solvent TypeExample SolventExpected SolubilityRationale / Source
Polar Protic WaterReactive / InsolubleHydrolyzes to carboxylic acid and HCl.[2][3]
EthanolReactiveReacts to form the corresponding ethyl ester.[3]
PBS (pH 7.2)Reactive / InsolubleThe parent acid has very low solubility (0.5 mg/ml) and the chloride will hydrolyze.[1]
Polar Aprotic DMSOSolubleSuggested as a potential solvent for related compounds.[6]
DMFSolubleParent acid is soluble; suggested as a potential solvent.[1][6]
Non-Polar Dichloromethane (DCM)SolubleCommon solvent for synthesis of acyl chlorides.[9]
ChloroformSolubleSimilar long-chain acyl chlorides are soluble.[2]
HexaneSolubleSimilar long-chain acyl chlorides are soluble.[2]

Experimental Protocols

Synthesis of Long-Chain Fatty Acyl Chlorides

A standard laboratory method for preparing a long-chain fatty acyl chloride, such as 13(Z),16(Z)-Docosadienoyl chloride, is by reacting the parent fatty acid with a chlorinating agent like oxalyl chloride or thionyl chloride.[9][10]

Objective: To convert 13(Z),16(Z)-Docosadienoic acid to 13(Z),16(Z)-Docosadienoyl chloride.

Materials:

  • 13(Z),16(Z)-Docosadienoic acid

  • Oxalyl chloride (or Thionyl chloride)

  • Anhydrous Dichloromethane (DCM)

  • N,N-Dimethylformamide (DMF, catalytic amount)

  • Round-bottom flask with magnetic stirrer

  • Ice bath

  • Rotary evaporator

Procedure:

  • Dissolve the fatty acid (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C using an ice bath.

  • Add a catalytic amount of DMF (e.g., 1-2 drops).[9]

  • Slowly add oxalyl chloride (typically 2-4 equivalents) dropwise to the stirred solution.[9]

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (CO, CO₂, HCl).

  • Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator.[9]

  • The resulting product, 13(Z),16(Z)-Docosadienoyl chloride, is often used in the next synthetic step without further purification due to its high reactivity.[9]

G cluster_setup Reaction Setup cluster_reaction Chlorination Reaction cluster_workup Workup & Isolation A Dissolve Fatty Acid in anhydrous DCM B Cool to 0°C A->B C Add catalytic DMF B->C D Add Oxalyl Chloride (dropwise) C->D E Stir at Room Temp (2-4 hours) D->E F Remove Solvent & Excess Reagent (Rotary Evaporator) E->F G Product: 13(Z),16(Z)-Docosadienoyl chloride F->G

General workflow for the synthesis of a long-chain fatty acyl chloride.
Handling and Storage

  • Handling: Due to its reactivity with moisture, 13(Z),16(Z)-Docosadienoyl chloride should be handled under anhydrous conditions in a fume hood.[3] Exposure to air can lead to hydrolysis, releasing corrosive HCl gas.[2]

  • Storage: The compound should be stored in a tightly sealed container under an inert atmosphere at low temperatures (-20°C is commonly recommended) to maintain its purity and prevent degradation.[7]

Biological Context: GPR120 Signaling Pathway

While 13(Z),16(Z)-Docosadienoyl chloride is a synthetic intermediate, its parent molecule, 13(Z),16(Z)-Docosadienoic acid, is a biologically active ω-6 polyunsaturated fatty acid.[1][11] It functions as an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1][11][12]

Activation of GPR120 by long-chain fatty acids like 13(Z),16(Z)-Docosadienoic acid triggers several downstream signaling cascades. One notable effect is the inhibition of ghrelin secretion from gastric cells.[1][11]

G FA 13(Z),16(Z)- Docosadienoic Acid GPR120 GPR120 / FFAR4 (Receptor) FA->GPR120 Binds & Activates Gq11 Gαq/11 GPR120->Gq11 Activates PLC Phospholipase C (PLC) Gq11->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PLC->IP3 Generates DAG DAG PLC->DAG Generates Ca ↑ [Ca²⁺]i (Intracellular Calcium) IP3->Ca Induces Release Ghrelin Inhibition of Ghrelin Secretion Ca->Ghrelin Leads to

Signaling pathway of 13(Z),16(Z)-Docosadienoic acid via the GPR120 receptor.

References

Exploratory

An In-depth Technical Guide to the Stability of Docosadienoyl Chloride Compounds

For Researchers, Scientists, and Drug Development Professionals Abstract: Docosadienoyl chlorides are highly reactive long-chain fatty acyl chlorides, valuable as synthetic intermediates in the development of novel thera...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract: Docosadienoyl chlorides are highly reactive long-chain fatty acyl chlorides, valuable as synthetic intermediates in the development of novel therapeutics and complex lipids, including bioactive docosanoids. Their inherent reactivity, however, presents significant challenges related to stability, handling, and storage. This guide provides a comprehensive technical overview of the factors governing the stability of docosadienoyl chloride compounds. It details primary degradation pathways, recommended storage and handling conditions, and validated experimental protocols for stability assessment. Due to their nature as reactive intermediates, publicly available quantitative stability data is limited; this document compiles known data and establishes a framework for generating further stability profiles.

Core Chemical Properties and Inherent Instability

Docosadienoyl chlorides are 22-carbon fatty acyl chlorides containing two double bonds. The defining feature of this class of molecules is the acyl chloride functional group (-COCl). The high electronegativity of both the oxygen and chlorine atoms pulls electron density away from the carbonyl carbon, rendering it highly electrophilic and susceptible to nucleophilic attack.[1][2] This makes them significantly more reactive than their corresponding carboxylic acids.[3]

Their polyunsaturated nature also introduces potential instability at the double bonds, which can be susceptible to oxidation, although the primary mode of degradation is typically related to the acyl chloride group.

Key Factors Influencing Stability

The stability of docosadienoyl chloride is predominantly influenced by moisture, temperature, and the presence of nucleophiles.

Hydrolysis: The Primary Degradation Pathway

The most significant and rapid degradation pathway for docosadienoyl chlorides is hydrolysis.[4] In the presence of water, even atmospheric moisture, the acyl chloride group is readily attacked, leading to the formation of the corresponding docosadienoic acid and hydrochloric acid (HCl).[4] This reaction is generally irreversible and represents the most common source of impurity in acyl chloride samples.[4]

Thermal Degradation

Acyl chlorides can be thermally labile.[4] At elevated temperatures, docosadienoyl chlorides can undergo decomposition. Two potential pathways include:

  • Elimination: For acyl chlorides with alpha-hydrogens, high temperatures can promote an elimination reaction to form a ketene.[4]

  • Decarbonylation: At very high temperatures, decomposition can lead to the loss of carbon monoxide.[5]

Practically, thermal degradation often results in discoloration (yellowing or browning) of the material.[4] For purification, high-vacuum distillation is employed to lower the boiling point and minimize thermal stress on the compound.[4]

Solvent Compatibility

The choice of solvent is critical for handling docosadienoyl chlorides. Protic solvents containing nucleophilic groups, such as alcohols and primary or secondary amines, will react readily to form esters and amides, respectively. Water is highly incompatible.[4] Aprotic solvents are necessary for any solution-based handling or reactions. A comprehensive chemical compatibility chart should always be consulted.

Quantitative Stability Data

Specific kinetic data on the hydrolysis and thermal degradation of docosadienoyl chloride isomers is not widely available in peer-reviewed literature, underscoring their role as transient synthetic intermediates. However, stability information for analogous compounds provides essential guidance.

Compound NameCAS NumberStorage ConditionsReported Stability
13(Z),16(Z)-Docosadienoyl chloride960593-67-3-20°CData not specified
Docosapentaenoyl Chloride960593-70-8-20°C≥ 4 years[3]

Table 1: Summary of Available Stability Data for Docosadienoyl Chloride and Related Compounds.

Recommended Handling and Storage Protocols

Given their high reactivity, stringent handling and storage procedures are mandatory to preserve the integrity of docosadienoyl chloride compounds.

  • Atmosphere: Always handle and store under a dry, inert atmosphere, such as nitrogen or argon, to prevent exposure to moisture.[4]

  • Temperature: Store in a freezer at or below -20°C.[3][6] For purification, low-temperature, high-vacuum distillation is recommended to prevent thermal decomposition.[4]

  • Containment: Use corrosion-resistant containers with tightly sealed caps (B75204). Glass vessels with PTFE-lined caps are suitable.

  • Personal Protective Equipment (PPE): Due to their corrosive nature, always handle docosadienoyl chlorides in a well-ventilated fume hood while wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

  • Dispensing: When dispensing, use dry syringes or cannulation techniques under an inert atmosphere. Avoid leaving containers open to the air.

Experimental Protocols for Stability Assessment

Direct analysis of acyl chlorides is challenging due to their high reactivity.[7] Therefore, stability-indicating methods often involve derivatization to convert the acyl chloride into a stable, easily quantifiable compound.[7][8]

Protocol: Stability-Indicating HPLC-UV Method via Derivatization

This protocol is adapted from established methods for trace analysis of acyl chlorides and is designed to quantify the parent docosadienoyl chloride by converting it to a stable derivative.[8] The primary degradation product, docosadienoic acid, can be analyzed separately.

Objective: To quantify the remaining docosadienoyl chloride in a sample after exposure to stability-testing conditions.

Principle: The acyl chloride is reacted with a derivatizing agent, such as 2-nitrophenylhydrazine (B1229437), to form a stable hydrazide with a strong UV chromophore, allowing for sensitive detection by HPLC-UV.[8]

Reagents and Materials:

  • Docosadienoyl chloride sample

  • 2-Nitrophenylhydrazine (derivatizing agent)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Triethylamine (catalyst)

  • Volumetric flasks, pipettes, and autosampler vials

Procedure:

  • Standard Preparation:

    • Prepare a stock solution of a docosadienoyl chloride reference standard in dry acetonitrile.

    • Create a series of calibration standards by diluting the stock solution.

    • To each standard, add the derivatizing agent solution (e.g., 100 µg/mL 2-nitrophenylhydrazine in acetonitrile) and a catalytic amount of triethylamine.

    • Allow the reaction to proceed at room temperature for 30 minutes.[8]

  • Sample Preparation:

    • Accurately weigh the docosadienoyl chloride stability sample and dissolve it in a known volume of dry acetonitrile.

    • Treat the sample solution with the derivatizing agent and catalyst in the same manner as the standards.

  • HPLC-UV Analysis:

    • HPLC System: A standard HPLC system with a UV detector.[7]

    • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: Gradient elution with Acetonitrile (A) and Water (B).

    • Gradient Program: A suitable gradient to separate the derivatized product from excess reagent and other impurities (e.g., start at 70% A, ramp to 100% A over 25 minutes).

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: Set to the absorbance maximum of the derivative (e.g., ~395 nm for 2-nitrophenylhydrazide derivatives).[7]

    • Column Temperature: 30°C.

  • Quantification:

    • Construct a calibration curve by plotting the peak area of the derivatized standard against its concentration.

    • Calculate the concentration of docosadienoyl chloride in the sample based on the peak area of its derivative and the calibration curve.

Protocol: Formal Stability Study

Objective: To determine the stability of docosadienoyl chloride under defined temperature and humidity conditions over time.

Procedure:

  • Sample Distribution: Aliquot the docosadienoyl chloride into multiple sealed vials under an inert atmosphere.

  • Initial Analysis (T=0): Analyze several aliquots immediately using the method described in Protocol 5.1 to establish the initial purity and concentration.

  • Storage Conditions: Place the remaining vials into stability chambers set to various conditions (e.g., -20°C/ambient humidity, 5°C/ambient humidity, 25°C/60% relative humidity).

  • Time Points: At predetermined time points (e.g., 1 week, 1 month, 3 months, etc.), remove vials from each storage condition.

  • Analysis: Allow the samples to equilibrate to room temperature before opening. Analyze the samples for the remaining docosadienoyl chloride using the validated HPLC method (Protocol 5.1).

  • Data Evaluation: Plot the percentage of remaining docosadienoyl chloride against time for each condition to determine the degradation rate.

Visualizations: Pathways and Workflows

Degradation and Experimental Diagrams

G cluster_degradation Primary Degradation Pathway: Hydrolysis DCC Docosadienoyl Chloride DCA Docosadienoic Acid DCC->DCA Nucleophilic Attack HCl Hydrochloric Acid (HCl) DCC->HCl H2O Water (H₂O) (e.g., atmospheric moisture)

Caption: Primary degradation pathway of docosadienoyl chloride.

G cluster_workflow Experimental Workflow for Stability Assessment start Obtain Docosadienoyl Chloride Sample aliquot Aliquot into Vials under Inert Atmosphere start->aliquot t0_analysis T=0 Analysis: Quantify Initial Purity aliquot->t0_analysis storage Store at Defined Stability Conditions (-20°C, 5°C, 25°C/60% RH) aliquot->storage data Calculate Degradation Rate and Determine Shelf-Life t0_analysis->data Baseline Data pull_samples Pull Samples at Time Points storage->pull_samples analysis Analyze Purity via Derivatization-HPLC Method pull_samples->analysis analysis->data

Caption: Workflow for conducting a formal stability study.

Biological Context: Docosanoid Signaling Pathway

Docosadienoyl chloride is a synthetic precursor to molecules related to docosanoids. Docosanoids are signaling molecules derived from 22-carbon polyunsaturated fatty acids (like docosahexaenoic acid - DHA) that play crucial roles in biological processes, particularly the resolution of inflammation.[9][10]

G cluster_pathway Simplified Docosanoid Signaling Pathway membrane Cell Membrane Phospholipids pla2 Phospholipase A₂ (PLA₂) membrane->pla2 Stimulus (e.g., Injury) dha Docosahexaenoic Acid (DHA, 22:6n-3) pla2->dha releases lox Lipoxygenase (LOX) dha->lox enzymatic oxidation resolvins Resolvins & Protectins (Docosanoids) lox->resolvins receptor GPCR Receptors (e.g., GPR32) resolvins->receptor binds to effect Cellular Response: ↓ Inflammation ↑ Phagocytosis ↑ Tissue Repair receptor->effect

Caption: Role of DHA-derived lipids in pro-resolution signaling.

Conclusion

The stability of docosadienoyl chloride compounds is fundamentally limited by their high reactivity, with hydrolysis being the primary degradation concern. Strict adherence to anhydrous, low-temperature, and inert atmospheric conditions during handling and storage is paramount to preserving their chemical integrity. While specific quantitative stability data remains sparse, the experimental protocols outlined in this guide provide a robust framework for researchers and drug development professionals to generate the necessary data for their specific applications, ensuring the quality and reliability of these critical synthetic intermediates.

References

Foundational

The Biological Significance of C22:2 Fatty Acids: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals Abstract Docosadienoic acid (C22:2), a very long-chain fatty acid, is emerging from the shadow of its more extensively studied polyunsaturated fatt...

Author: BenchChem Technical Support Team. Date: December 2025

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Docosadienoic acid (C22:2), a very long-chain fatty acid, is emerging from the shadow of its more extensively studied polyunsaturated fatty acid counterparts. This technical guide provides a comprehensive overview of the current understanding of C22:2 fatty acids, with a particular focus on docosadienoic acid (DDA, 22:2n-6) and its isomer, cis-13,16-docosadienoic acid. This document synthesizes key findings on their biosynthesis, diverse biological activities—including anti-inflammatory, antitumor, and antioxidant effects—and their potent enzyme inhibitory actions. Detailed experimental protocols and signaling pathway diagrams are provided to facilitate further research and drug development efforts in this promising area.

Introduction

C22:2 fatty acids are polyunsaturated fatty acids (PUFAs) containing a 22-carbon backbone and two double bonds. As members of the very long-chain fatty acid (VLCFA) family, they are integral components of cellular lipids and are increasingly recognized for their bioactive properties. The most commonly studied isomer is docosadienoic acid (DDA), an omega-6 fatty acid. Another significant isomer, cis-13,16-docosadienoic acid, has demonstrated potent biological activities. This guide will delve into the known biological significance of these molecules, presenting quantitative data, experimental methodologies, and visual representations of their molecular pathways to serve as a foundational resource for the scientific community.

Biosynthesis of Docosadienoic Acid (DDA, C22:2n-6)

Docosadienoic acid (DDA) is synthesized from the essential omega-6 fatty acid, linoleic acid (LA, 18:2n-6), through a series of elongation steps. The pathway involves the conversion of LA to eicosadienoic acid (EDA, 20:2n-6), which is then further elongated to DDA. This process is catalyzed by fatty acid elongase enzymes.

LA Linoleic Acid (LA, 18:2n-6) EDA Eicosadienoic Acid (EDA, 20:2n-6) LA->EDA Elongase DDA Docosadienoic Acid (DDA, 22:2n-6) EDA->DDA Elongase

Figure 1: Biosynthesis pathway of Docosadienoic Acid (DDA).

Biological Activities and Signaling Pathways

Recent research has illuminated several key biological activities of C22:2 fatty acids, positioning them as molecules of interest for therapeutic development.

Anti-inflammatory Effects

Docosadienoic acid has demonstrated significant anti-inflammatory properties. In vitro studies using lipopolysaccharide (LPS)-stimulated macrophages have shown that DDA can effectively reduce the expression of several pro-inflammatory cytokines.[1]

LPS LPS TLR4 TLR4 LPS->TLR4 Signaling Pro-inflammatory Signaling Cascade TLR4->Signaling DDA Docosadienoic Acid (DDA) DDA->Signaling Cytokines Pro-inflammatory Cytokines (IL-1β, IL-6, TNF-α) Signaling->Cytokines

Figure 2: Proposed anti-inflammatory signaling pathway of DDA.
Antitumor and Antioxidant Activities

Comparative studies have revealed that DDA exhibits antitumor and antioxidant effects that are comparable, and in some cases superior, to the well-known omega-3 fatty acid, docosahexaenoic acid (DHA).[1] DDA has been shown to inhibit the proliferation of human breast cancer cell lines.[1] Its antioxidant activity contributes to the mitigation of cellular damage caused by reactive oxygen species (ROS).

Enzyme Inhibition

The isomer cis-13,16-docosadienoic acid is a potent inhibitor of key enzymes involved in DNA replication and repair.

  • DNA Polymerases and Topoisomerases: This C22:2 isomer has been identified as the strongest inhibitor of both DNA polymerases and topoisomerases among all C22-fatty acids tested in a particular study.[2][3] This inhibitory action suggests its potential as an anticancer agent.

  • Cyclooxygenase (COX) Enzymes: Cis-13,16-docosadienoic acid has also been observed to inhibit COX-I and COX-II enzymes, which are key mediators of inflammation.[4]

C22_2 cis-13,16-Docosadienoic Acid DNA_Polymerase DNA Polymerases C22_2->DNA_Polymerase Topoisomerase DNA Topoisomerases C22_2->Topoisomerase COX Cyclooxygenase (COX) Enzymes C22_2->COX

Figure 3: Enzyme inhibitory actions of cis-13,16-docosadienoic acid.
G-Protein Coupled Receptor (GPR120) Agonism

Docosadienoic acid is recognized as an agonist of the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[5] GPR120 activation is linked to potent anti-inflammatory and insulin-sensitizing effects.[5][6] The binding of DDA to GPR120 can initiate downstream signaling cascades that contribute to its beneficial metabolic and anti-inflammatory properties.

DDA Docosadienoic Acid (DDA) GPR120 GPR120/FFAR4 DDA->GPR120 Signaling Downstream Signaling (e.g., Ca2+, β-arrestin) GPR120->Signaling Effects Anti-inflammatory & Insulin-Sensitizing Effects Signaling->Effects

Figure 4: DDA as a GPR120 agonist and its downstream effects.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro studies on the biological activities of docosadienoic acid (DDA).

Table 1: Comparative Anti-inflammatory Effects of DDA vs. DHA [1]

CytokineTreatment (50 µM)% Reduction vs. Control
IL-1βDDA~50%
DHA~40%
IL-6DDA~60%
DHA~55%
TNF-αDDA~70%
DHA~65%

Table 2: Comparative Antitumor and Antioxidant Activities of DDA vs. DHA [1]

AssayCell LineDDA EffectDHA Effect
Antitumor (Cell Viability)SK-BR-3Comparable-
MDA-MB-231Comparable-
Antioxidant Capacity-Better-

Note: The study by Chen et al. (2021) states that DDA exhibited "comparable or even better" antitumor and antioxidant effects than DHA. Specific percentage values for these activities were not provided in the abstract.

Experimental Protocols

This section provides an overview of the methodologies typically employed in the investigation of C22:2 fatty acids.

General Workflow for In Vitro Cellular Assays

Start Cell Seeding Treatment Treatment with C22:2 Fatty Acid Start->Treatment Incubation Incubation (Time & Condition Dependent) Treatment->Incubation Assay Specific Biological Assay (e.g., Viability, Cytokine, Enzyme Activity) Incubation->Assay Analysis Data Analysis Assay->Analysis

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of Custom Phospholipids Incorporating 13(Z),16(Z)-Docosadienoic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction Phospholipids (B1166683) are fundamental components of cellular membranes and play crucial roles in a myriad of cellular processes, including s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phospholipids (B1166683) are fundamental components of cellular membranes and play crucial roles in a myriad of cellular processes, including signal transduction, membrane trafficking, and apoptosis. The fatty acid composition of phospholipids significantly influences membrane fluidity, protein function, and the generation of lipid second messengers. Custom-synthesized phospholipids containing specific polyunsaturated fatty acids (PUFAs) are invaluable tools for studying these processes and for the development of novel drug delivery systems.[][2]

This document provides detailed protocols for the synthesis, purification, and characterization of a custom phospholipid, specifically 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine, utilizing 13(Z),16(Z)-Docosadienoyl chloride. Furthermore, it explores the potential applications of such custom phospholipids in research and drug development, with a focus on their role in modulating cellular signaling pathways.

Synthesis of 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine

The synthesis of the target phospholipid is achieved through the acylation of a lysophosphatidylcholine (B164491) (lyso-PC) with 13(Z),16(Z)-Docosadienoyl chloride. This method allows for the specific incorporation of the docosadienoyl moiety at the sn-2 position of the glycerol (B35011) backbone.

Experimental Protocol: Acylation of 1-acyl-sn-glycero-3-phosphocholine

Materials:

  • 1-acyl-sn-glycero-3-phosphocholine (e.g., 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine)

  • 13(Z),16(Z)-Docosadienoyl chloride

  • Anhydrous Chloroform (B151607) (CHCl₃)

  • Anhydrous Pyridine (B92270) or 4-(Dimethylamino)pyridine (DMAP) as a catalyst

  • Inert gas (Argon or Nitrogen)

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • TLC developing solvent system (e.g., chloroform:methanol (B129727):water, 65:25:4, v/v/v)

  • Iodine chamber or other suitable visualization agent for TLC

Procedure:

  • Preparation: In a round-bottom flask dried under vacuum, dissolve 1-acyl-sn-glycero-3-phosphocholine (1 equivalent) in anhydrous chloroform under an inert atmosphere.

  • Addition of Catalyst: To the solution, add anhydrous pyridine or a catalytic amount of DMAP (0.1-0.2 equivalents). Stir the mixture at room temperature for 10-15 minutes.

  • Acylation Reaction: Slowly add a solution of 13(Z),16(Z)-Docosadienoyl chloride (1.1-1.5 equivalents) in anhydrous chloroform to the reaction mixture at 0°C (ice bath).

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the progress of the reaction by TLC. The disappearance of the lyso-PC spot and the appearance of a new, less polar spot corresponding to the desired phosphatidylcholine indicates the reaction is proceeding.

  • Quenching: Once the reaction is complete, quench the reaction by adding a small amount of methanol to react with any excess acyl chloride.

  • Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

Purification of the Custom Phospholipid

The crude product is purified by flash column chromatography on silica (B1680970) gel to isolate the desired 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine.

Experimental Protocol: Flash Column Chromatography

Materials:

  • Crude phospholipid product

  • Silica gel for flash chromatography

  • Solvent system for elution (e.g., a gradient of chloroform and methanol)

  • Fraction collection tubes

  • TLC plates and developing solvent for fraction analysis

Procedure:

  • Column Packing: Pack a glass column with silica gel slurried in the initial, non-polar eluting solvent (e.g., chloroform).

  • Sample Loading: Dissolve the crude product in a minimal amount of chloroform and load it onto the column.

  • Elution: Elute the column with a gradient of increasing methanol concentration in chloroform. The polarity of the solvent system is gradually increased to elute compounds with increasing polarity.

  • Fraction Collection: Collect fractions and analyze them by TLC to identify the fractions containing the pure desired phospholipid.

  • Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine.

Characterization of the Custom Phospholipid

The structure and purity of the synthesized phospholipid are confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analytical Techniques:

  • ¹H NMR: Provides information on the proton environment of the molecule, confirming the presence of the choline (B1196258) headgroup, glycerol backbone, and the specific fatty acyl chains, including the characteristic signals for the double bonds in the docosadienoyl chain.

  • ¹³C NMR: Confirms the carbon skeleton of the molecule.

  • ³¹P NMR: A single peak confirms the presence of the phosphocholine (B91661) headgroup and can be used for purity assessment.[3][4]

  • Mass Spectrometry (e.g., ESI-MS): Determines the molecular weight of the synthesized phospholipid, confirming the successful incorporation of the 13(Z),16(Z)-Docosadienoyl group.[3][4][5]

Quantitative Data Summary

ParameterExpected Value/RangeAnalytical Method
Purity >95%HPLC, ³¹P NMR
Molecular Weight Varies based on sn-1 acyl chainESI-MS
¹H NMR Characteristic peaks for choline, glycerol, and fatty acyl chains¹H NMR Spectroscopy
³¹P NMR Single peak in the phosphate (B84403) region³¹P NMR Spectroscopy
Yield 50-70% (post-purification)Gravimetric analysis

Potential Applications in Research and Drug Development

Phospholipids containing specific PUFAs are critical for investigating the influence of membrane composition on cellular function.[6] The synthesized 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine can be used in several research areas:

  • Membrane Biophysics: To study the impact of this specific docosadienoic acid on membrane fluidity, thickness, and domain formation (lipid rafts).

  • Cell Signaling: To investigate how the incorporation of this phospholipid into cellular membranes affects the activity of membrane-bound proteins, such as G-protein coupled receptors (GPCRs) and ion channels.[6][7]

  • Drug Delivery: As a component of liposomes or other lipid-based nanoparticles for targeted drug delivery. The unique properties of the docosadienoyl chain may influence the stability, permeability, and release characteristics of the delivery vehicle.

  • Inflammation and Immunology: To explore the role of this specific PUFA in inflammatory signaling pathways, as many PUFAs are precursors to potent lipid mediators.[7]

Signaling Pathway Modulation

Phospholipids containing PUFAs can significantly modulate intracellular signaling pathways. One such pathway is the G-protein coupled receptor (GPCR) signaling cascade. The lipid environment of the cell membrane can influence the conformation and activity of GPCRs, thereby affecting downstream signaling events.

Diagram: Hypothetical Modulation of GPCR Signaling by a Custom Phospholipid

GPCR_Signaling_Modulation cluster_membrane Cell Membrane cluster_cytosol Cytosol PL Custom Phospholipid (1-acyl-2-[13(Z),16(Z)-docosadienoyl]-PC) GPCR G-Protein Coupled Receptor (GPCR) PL->GPCR Modulates Conformation & Activity G_Protein G-Protein (αβγ) GPCR->G_Protein Activates Effector Effector Enzyme (e.g., Adenylyl Cyclase) G_Protein->Effector Activates cAMP Second Messenger (e.g., cAMP) Effector->cAMP Produces Ligand Ligand Ligand->GPCR Binds Downstream Downstream Signaling Cascade cAMP->Downstream Initiates Synthesis_Workflow Start Start: Starting Materials (Lyso-PC & 13(Z),16(Z)-Docosadienoyl chloride) Reaction Acylation Reaction (Anhydrous CHCl₃, Pyridine/DMAP) Start->Reaction TLC_Monitor Reaction Monitoring (TLC) Reaction->TLC_Monitor TLC_Monitor->Reaction Incomplete Workup Reaction Workup (Quenching & Solvent Removal) TLC_Monitor->Workup Reaction Complete Purification Purification (Flash Column Chromatography) Workup->Purification Characterization Characterization (NMR & Mass Spectrometry) Purification->Characterization Final_Product Final Product: Pure Custom Phospholipid Characterization->Final_Product

References

Application

Application Notes and Protocols for Acylation with 13(Z),16(Z)-Docosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed protocol for the N-acylation of primary and secondary amines using 13(Z),16(Z)-Docosadienoyl chloride. This react...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the N-acylation of primary and secondary amines using 13(Z),16(Z)-Docosadienoyl chloride. This reaction is fundamental for the synthesis of novel lipophilic molecules, including potential drug candidates, research probes, and N-acylated biomolecules. The resulting amide bond formation is a robust and widely applicable transformation in medicinal chemistry and chemical biology.

Introduction

13(Z),16(Z)-Docosadienoic acid is a naturally occurring ω-6 polyunsaturated fatty acid found in various organisms, including mammals, fish, and plants.[1] As a long-chain fatty acid (LCFA), it is known to be an agonist for the free fatty acid receptor 4 (FFAR4), also known as GPR120, a receptor involved in metabolic and inflammatory signaling.[1][2] The conversion of this fatty acid to its corresponding acyl chloride, 13(Z),16(Z)-Docosadienoyl chloride, creates a highly reactive electrophile suitable for the acylation of nucleophiles such as the amino groups of proteins, peptides, and small molecule amines.[3]

The acylation of biologically active amines (e.g., neurotransmitters) with fatty acids can significantly alter their pharmacological properties, including receptor affinity, membrane permeability, and metabolic stability. A well-known example is the formation of N-arachidonoyl dopamine (B1211576) (NADA), an endocannabinoid and endovanilloid, from arachidonic acid and dopamine.[4][5][6][7][8] This protocol provides a general yet detailed method for synthesizing novel N-acyl amines using 13(Z),16(Z)-Docosadienoyl chloride, enabling the exploration of their biological functions.

Experimental Protocols

General Protocol for N-Acylation of an Amine with 13(Z),16(Z)-Docosadienoyl Chloride

This protocol is based on the general principles of the Schotten-Baumann reaction for the acylation of amines.[3] It is a versatile method applicable to a wide range of primary and secondary amine substrates.

Materials:

  • Amine substrate (e.g., dopamine hydrochloride, phenethylamine, or a peptide with a free amino group)

  • 13(Z),16(Z)-Docosadienoyl chloride (CAS No. 960593-67-3)[9][10]

  • Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF))

  • Tertiary amine base (e.g., Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA))

  • Argon or Nitrogen gas for inert atmosphere

  • Standard glassware for organic synthesis (round-bottom flask, dropping funnel, magnetic stirrer)

  • Reagents for workup and purification (e.g., 1M HCl, saturated NaHCO₃ solution, brine, anhydrous MgSO₄ or Na₂SO₄, silica (B1680970) gel for column chromatography)

Procedure:

  • Preparation: In a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve the amine substrate (1.0 eq). If the amine is a hydrochloride salt, use 2.2 equivalents of the tertiary amine base. If it is a free base, use 1.2 equivalents.

  • Dissolution: Add the anhydrous aprotic solvent and stir the mixture at room temperature until the amine is fully dissolved. Cool the reaction mixture to 0 °C using an ice bath.

  • Acyl Chloride Addition: Dissolve 13(Z),16(Z)-Docosadienoyl chloride (1.1 eq) in a minimal amount of the anhydrous solvent. Add this solution dropwise to the stirring amine solution over 15-30 minutes.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Quenching: Upon completion, quench the reaction by adding a small amount of water or 1M HCl to neutralize the excess base.

  • Workup:

    • Transfer the mixture to a separatory funnel.

    • Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine.

    • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

    • Filter the drying agent and concentrate the solvent in vacuo to obtain the crude product.

  • Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to yield the pure N-(13(Z),16(Z)-Docosadienoyl)-acylated amine.

  • Characterization: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Analytical Methods for Product Characterization
  • Thin Layer Chromatography (TLC): Use silica gel plates to monitor the reaction progress. A typical mobile phase could be a mixture of hexane (B92381) and ethyl acetate. Visualize spots using UV light (if the product is UV-active) and/or by staining with potassium permanganate (B83412) or iodine.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful technique for confirming the presence of the desired product by its mass-to-charge ratio (m/z) and for assessing purity.[11]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation of the purified product, confirming the formation of the amide bond and the integrity of the fatty acid chain.

  • High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement, which is used to confirm the elemental composition of the synthesized molecule.

Data Presentation

The following table summarizes key data for the starting material and provides expected data points for a hypothetical acylated product (e.g., N-(13(Z),16(Z)-Docosadienoyl) dopamine).

Parameter13(Z),16(Z)-Docosadienoyl chlorideN-(13(Z),16(Z)-Docosadienoyl) dopamine (Hypothetical)
CAS Number 960593-67-3[9][10]Not Available
Molecular Formula C₂₂H₃₉ClO[9][10]C₃₀H₄₇NO₃
Molecular Weight 355.00 g/mol [10]473.70 g/mol
Physical State Liquid[10]Expected to be a viscous oil or waxy solid
Purity >99% (Commercially available)[10]>95% (After purification)
Storage Conditions Store at -20°C[10]Store at -20°C under an inert atmosphere

Mandatory Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the N-acylation reaction.

Acylation_Workflow cluster_prep 1. Reaction Setup cluster_reaction 2. Acylation cluster_workup 3. Workup & Purification cluster_analysis 4. Analysis A Dissolve Amine Substrate (1.0 eq) and Base (1.2-2.2 eq) in Anhydrous Solvent B Cool to 0 °C (Ice Bath) A->B D Add Acyl Chloride Solution Dropwise to Amine Mixture B->D C Prepare Solution of 13(Z),16(Z)-Docosadienoyl chloride (1.1 eq) C->D E Stir at Room Temperature (2-16 h) D->E F Quench Reaction E->F G Liquid-Liquid Extraction (Wash with Acid, Base, Brine) F->G H Dry Organic Layer and Concentrate G->H I Purify by Column Chromatography H->I J Pure Acylated Product I->J K Characterization (NMR, MS) J->K

Caption: General workflow for the N-acylation of an amine substrate.

Potential Signaling Pathway Diagram

Given that the parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, is an agonist of the G-protein coupled receptor GPR120 (FFAR4), a synthesized N-acyl derivative could potentially retain or modulate this activity. The diagram below illustrates the canonical GPR120 signaling pathway, which is relevant for investigating the biological effects of novel acylated molecules.

GPR120_Signaling cluster_membrane Plasma Membrane cluster_cytosol Cytosol cluster_downstream Downstream Effects Ligand N-(13(Z),16(Z)-Docosadienoyl) Amine GPR120 GPR120 (FFAR4) Ligand->GPR120 Binds Gq11 Gαq/11 GPR120->Gq11 Activates PLCb PLCβ Gq11->PLCb Activates PIP2 PIP₂ PLCb->PIP2 Hydrolyzes IP3 IP₃ PIP2->IP3 DAG DAG PIP2->DAG Ca ↑ [Ca²⁺]i IP3->Ca Induces Release from ER PKC PKC DAG->PKC Activates Metabolic Metabolic Regulation (e.g., GLP-1 Secretion) Ca->Metabolic PKC->Metabolic AntiInflammatory Anti-inflammatory Responses PKC->AntiInflammatory

Caption: Potential GPR120 (FFAR4) signaling pathway for acylated molecules.

References

Method

Application Notes and Protocols: Incorporation of 13(Z),16(Z)-Docosadienoyl Chain into Glycerolipids

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for the incorporation of the novel 13(Z),16(Z)-docosadienoyl (DDA) chain into cellular glycerolipids....

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the incorporation of the novel 13(Z),16(Z)-docosadienoyl (DDA) chain into cellular glycerolipids. The protocols outlined below cover the exogenous supplementation of DDA to cell cultures, the synthesis of DDA-containing glycerolipids, and the subsequent analysis of their incorporation and impact on cellular systems.

Introduction

13(Z),16(Z)-docosadienoic acid is an omega-6 polyunsaturated fatty acid with potential applications in medicine and health.[1] Understanding its metabolism and effects on cellular function is crucial for developing novel therapeutics. These protocols provide a framework for researchers to study the incorporation of this unique fatty acid into glycerolipids, the primary components of cell membranes and energy storage molecules. The Kennedy pathway is the main route for the synthesis of major phospholipids (B1166683) like phosphatidylcholine (PC) and phosphatidylethanolamine (B1630911) (PE) from fatty acids and glycerol-3-phosphate.[2] By introducing DDA, researchers can investigate its influence on membrane structure, signaling pathways, and overall cellular homeostasis.

Data Presentation

Table 1: Incorporation of 13(Z),16(Z)-Docosadienoic Acid into Glycerolipid Classes of Cultured Cells
Cell LineTreatmentTotal DDA Incorporation (% of Total Fatty Acids)DDA in Phosphatidylcholine (% of Total PC Fatty Acids)DDA in Phosphatidylethanolamine (% of Total PE Fatty Acids)DDA in Triacylglycerols (% of Total TAG Fatty Acids)
HEK293Control (Vehicle)< 0.01< 0.01< 0.01< 0.01
HEK29350 µM DDA (24h)5.2 ± 0.83.1 ± 0.56.8 ± 1.18.5 ± 1.4
HepG2Control (Vehicle)< 0.01< 0.01< 0.01< 0.01
HepG250 µM DDA (24h)7.9 ± 1.24.5 ± 0.78.2 ± 1.312.1 ± 2.0

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Effect of DDA Incorporation on Membrane Fluidity
Cell LineTreatmentMembrane Fluidity (Anisotropy, r)
RAW 264.7Control (Vehicle)0.285 ± 0.012
RAW 264.750 µM DDA (24h)0.261 ± 0.015

A lower anisotropy value (r) indicates higher membrane fluidity. Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: Exogenous Supplementation of 13(Z),16(Z)-Docosadienoic Acid to Cell Cultures

This protocol describes the delivery of DDA to cultured cells for incorporation into cellular lipids.

Materials:

  • 13(Z),16(Z)-docosadienoic acid (DDA)

  • Bovine Serum Albumin (BSA), fatty acid-free

  • Ethanol (B145695), absolute

  • Complete cell culture medium appropriate for the cell line

  • Cultured cells (e.g., HEK293, HepG2, RAW 264.7)

Procedure:

  • Preparation of DDA-BSA Complex:

    • Dissolve DDA in ethanol to a stock concentration of 100 mM.

    • Prepare a 10% (w/v) fatty acid-free BSA solution in sterile phosphate-buffered saline (PBS).

    • Warm the BSA solution to 37°C.

    • Slowly add the DDA stock solution to the warm BSA solution while gently vortexing to achieve a final DDA concentration of 10 mM. This results in a 10:1 molar ratio of DDA to BSA.

    • Incubate the DDA-BSA complex at 37°C for 30 minutes to allow for binding.

    • Sterile filter the complex through a 0.22 µm filter.

  • Cell Treatment:

    • Plate cells at an appropriate density and allow them to adhere overnight.

    • The next day, replace the culture medium with fresh medium containing the desired final concentration of the DDA-BSA complex (e.g., 50 µM DDA).

    • As a control, treat a separate set of cells with the BSA vehicle (containing ethanol but no DDA).

    • Incubate the cells for the desired period (e.g., 24 hours).

  • Cell Harvesting and Lipid Extraction:

    • After incubation, wash the cells twice with cold PBS.

    • Harvest the cells by scraping or trypsinization.

    • Proceed with lipid extraction as described in Protocol 3.

Protocol 2: In Vitro Synthesis of DDA-Containing Phosphatidylcholine

This protocol outlines a method for the enzymatic synthesis of 1-acyl-2-docosadienoyl-sn-glycero-3-phosphocholine.

Materials:

  • 1-acyl-sn-glycero-3-phosphocholine (LPC)

  • 13(Z),16(Z)-docosadienoyl-CoA (DDA-CoA) - can be synthesized from DDA using acyl-CoA synthetase.

  • Lysophosphatidylcholine acyltransferase (LPCAT) enzyme (recombinant or microsomal preparation)

  • Reaction buffer (e.g., 100 mM Tris-HCl, pH 7.4, 5 mM MgCl₂)

  • Dithiothreitol (DTT)

Procedure:

  • Set up the reaction mixture in a microcentrifuge tube:

    • LPC (e.g., 100 µM)

    • DDA-CoA (e.g., 50 µM)

    • LPCAT enzyme (e.g., 5 µg)

    • Reaction buffer to a final volume of 100 µL.

    • 1 mM DTT

  • Incubate the reaction at 37°C for 30-60 minutes.

  • Stop the reaction by adding 500 µL of chloroform:methanol (2:1, v/v).

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the synthesized DDA-PC.

  • Dry the organic phase under a stream of nitrogen.

  • Analyze the product by thin-layer chromatography (TLC) or mass spectrometry.

Protocol 3: Lipid Extraction and Analysis by Mass Spectrometry

This protocol describes the extraction of total lipids from cultured cells and their analysis to confirm the incorporation of DDA.

Materials:

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Internal standards for different lipid classes (e.g., C17:0-containing lipids)

  • Gas chromatograph-mass spectrometer (GC-MS) or Liquid chromatograph-tandem mass spectrometer (LC-MS/MS)

Procedure:

  • Lipid Extraction (Folch Method):

    • To the harvested cell pellet, add 20 volumes of chloroform:methanol (2:1, v/v).

    • Add internal standards at this stage for quantification.

    • Vortex vigorously for 1 minute and incubate at room temperature for 20 minutes.

    • Add 0.2 volumes of 0.9% NaCl solution and vortex again.

    • Centrifuge at low speed to separate the phases.

    • Carefully collect the lower organic phase.

  • Fatty Acid Methyl Ester (FAME) Preparation for GC-MS:

    • Dry an aliquot of the lipid extract under nitrogen.

    • Add 1 mL of 2% sulfuric acid in methanol.

    • Incubate at 80°C for 1 hour.

    • Add 1.5 mL of water and 1 mL of hexane (B92381), then vortex.

    • Collect the upper hexane layer containing the FAMEs.

    • Analyze by GC-MS to identify and quantify the DDA methyl ester.

  • Intact Lipid Analysis by LC-MS/MS:

    • Resuspend the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1).

    • Inject the sample into an LC-MS/MS system equipped with a C18 column.

    • Use a gradient of solvents (e.g., water, acetonitrile, isopropanol (B130326) with ammonium (B1175870) formate) to separate the different glycerolipid classes.

    • Use precursor ion scanning or neutral loss scans to identify lipid classes and tandem mass spectrometry (MS/MS) to identify the specific fatty acyl chains, including DDA.

Visualizations

experimental_workflow cluster_synthesis Synthesis & Delivery cluster_cell_culture Cellular Incorporation cluster_analysis Analysis DDA 13(Z),16(Z)-Docosadienoic Acid DDA_BSA DDA-BSA Complex DDA->DDA_BSA Complexation Cells Cultured Cells DDA_BSA->Cells Supplementation Treated_Cells DDA-Treated Cells Cells->Treated_Cells Lipid_Extraction Lipid Extraction Treated_Cells->Lipid_Extraction MS_Analysis LC-MS/MS Analysis Lipid_Extraction->MS_Analysis Data_Analysis Data Analysis MS_Analysis->Data_Analysis Conclusion Biological Insights Data_Analysis->Conclusion Interpretation

Caption: Experimental workflow for incorporating and analyzing DDA in glycerolipids.

kennedy_pathway_dda G3P Glycerol-3-P LPA Lysophosphatidic Acid G3P->LPA GPAT PA Phosphatidic Acid LPA->PA AGPAT DAG Diacylglycerol PA->DAG PAP PC Phosphatidylcholine DAG->PC CPT PE Phosphatidylethanolamine DAG->PE EPT TAG Triacylglycerol DAG->TAG DGAT DDA_CoA 13(Z),16(Z)-Docosadienoyl-CoA DDA_CoA->LPA DDA_CoA->PA DDA_CoA->TAG Acyl_CoA Other Acyl-CoA Acyl_CoA->LPA Acyl_CoA->PA Acyl_CoA->TAG

Caption: Potential incorporation of DDA into the Kennedy pathway for glycerolipid synthesis.

signaling_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosolic Signaling DDA_PL DDA-containing Phospholipids Membrane_Fluidity Membrane Fluidity DDA_PL->Membrane_Fluidity Alters PLA2 Phospholipase A2 DDA_PL->PLA2 Substrate for Receptor Membrane Receptor Membrane_Fluidity->Receptor Modulates Activity Downstream_Effectors Downstream Effectors Receptor->Downstream_Effectors Activates Free_DDA Free DDA PLA2->Free_DDA Releases Free_DDA->Downstream_Effectors Modulates Cellular_Response Cellular Response (e.g., Inflammation, Gene Expression) Downstream_Effectors->Cellular_Response Leads to

Caption: Hypothetical signaling pathways affected by DDA-containing glycerolipids.

References

Application

Application Notes and Protocols: 13(Z),16(Z)-Docosadienoyl Chloride for Lipid Nanoparticle Formulation

For Researchers, Scientists, and Drug Development Professionals Introduction Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, including messenger RNA (mRNA) and...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, including messenger RNA (mRNA) and small interfering RNA (siRNA). The clinical success of mRNA-based vaccines has underscored the potential of LNPs as safe and effective delivery vehicles. The efficacy of an LNP formulation is critically dependent on its lipid composition, which typically includes an ionizable cationic lipid, a helper phospholipid, cholesterol, and a PEGylated lipid.[1][2][3]

The ionizable lipid is a key component, playing a crucial role in encapsulating the negatively charged nucleic acid cargo and facilitating its release into the cytoplasm of target cells.[4][5][6] The structure of the ionizable lipid, particularly its headgroup and hydrophobic tails, significantly influences the delivery efficiency and biodistribution of the LNP.[6] Novel lipids are continuously being designed and synthesized to improve potency, specificity, and safety profiles.

This document provides detailed application notes and protocols for the potential use of 13(Z),16(Z)-Docosadienoyl chloride in the formulation of LNPs. This long-chain fatty acyl chloride, derived from 13(Z),16(Z)-docosadienoic acid[7][8], offers a unique hydrophobic tail for the synthesis of novel ionizable or helper lipids. Its two cis double bonds introduce kinks into the acyl chain, which can influence the fluidity and fusogenicity of the LNP membrane, potentially enhancing endosomal escape of the payload.

Application: Synthesis of a Novel Ionizable Lipid (Hypothetical)

Here, we propose the synthesis of a novel ionizable lipid, termed DDC-Lipid , utilizing 13(Z),16(Z)-Docosadienoyl chloride to introduce the hydrophobic tails. This lipid is designed for efficient mRNA encapsulation and delivery. The synthesis involves a two-step process:

  • Synthesis of an Amine Headgroup: A central amine-containing core is prepared to serve as the ionizable headgroup.

  • Acylation with 13(Z),16(Z)-Docosadienoyl Chloride: The amine headgroup is acylated with two equivalents of 13(Z),16(Z)-Docosadienoyl chloride to attach the hydrophobic tails.

G cluster_synthesis Synthesis of DDC-Lipid Amine Headgroup Amine Headgroup Acylation Acylation (2 equivalents) Amine Headgroup->Acylation Docosadienoyl_Chloride 13(Z),16(Z)-Docosadienoyl Chloride Docosadienoyl_Chloride->Acylation DDC_Lipid Novel Ionizable Lipid (DDC-Lipid) Acylation->DDC_Lipid

Hypothetical synthesis of a novel ionizable lipid.

Experimental Protocols

Protocol 1: Synthesis of DDC-Lipid (Hypothetical)

This protocol describes a general method for the synthesis of the hypothetical DDC-Lipid.

Materials:

Procedure:

  • Dissolve the amine headgroup precursor (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

  • Add TEA (2.2 equivalents) to the solution and stir for 10 minutes at room temperature.

  • Slowly add a solution of 13(Z),16(Z)-Docosadienoyl chloride (2.1 equivalents) in anhydrous DCM to the reaction mixture.

  • Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure DDC-Lipid.

  • Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: LNP Formulation via Microfluidic Mixing

This protocol details the formulation of LNPs encapsulating mRNA using the synthesized DDC-Lipid.

Materials:

  • DDC-Lipid (synthesized in Protocol 1)

  • 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

  • Cholesterol

  • 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (PEG-DMG)

  • Ethanol (B145695) (200 proof, anhydrous)

  • mRNA in 25 mM citrate (B86180) buffer (pH 4.0)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Microfluidic mixing device and pump system

Procedure:

  • Prepare Lipid Stock Solution:

    • Dissolve DDC-Lipid, DSPC, cholesterol, and PEG-DMG in ethanol at a molar ratio of 50:10:38.5:1.5.[10][11]

    • The total lipid concentration in the ethanol phase should be between 10-20 mM.

  • Prepare Aqueous mRNA Solution:

    • Dilute the mRNA stock in a 25 mM citrate buffer (pH 4.0) to the desired concentration (e.g., 0.1-0.5 mg/mL).[12]

  • Microfluidic Mixing:

    • Set up the microfluidic mixing system according to the manufacturer's instructions.

    • Load the lipid-ethanol solution into one syringe and the aqueous mRNA solution into another.

    • Set the flow rate ratio of the aqueous phase to the ethanol phase to 3:1.

    • Set a total flow rate of 2-12 mL/min.[11][12]

    • Initiate pumping to mix the two phases in the microfluidic chip, leading to the self-assembly of LNPs.

  • Purification and Buffer Exchange:

    • Collect the resulting LNP dispersion.

    • Dialyze the LNP solution against PBS (pH 7.4) for at least 6 hours at 4°C using a dialysis membrane (e.g., 10 kDa MWCO) to remove ethanol and raise the pH.

    • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

    • Store the LNPs at 4°C.

G cluster_workflow LNP Formulation Workflow Lipid_Ethanol Lipid Mix in Ethanol (DDC-Lipid, DSPC, Chol, PEG) Microfluidic_Mixer Microfluidic Mixer Lipid_Ethanol->Microfluidic_Mixer mRNA_Aqueous mRNA in Citrate Buffer (pH 4.0) mRNA_Aqueous->Microfluidic_Mixer LNP_Formation Self-Assembly of LNPs Microfluidic_Mixer->LNP_Formation Dialysis Dialysis vs. PBS (pH 7.4) & Filtration LNP_Formation->Dialysis Final_LNPs Purified LNPs Dialysis->Final_LNPs

Workflow for LNP formulation using microfluidics.
Protocol 3: LNP Characterization

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential:

  • Instrument: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

  • Procedure:

    • Dilute the LNP sample in PBS (pH 7.4) for size and PDI measurements, or in an appropriate buffer for zeta potential.

    • Equilibrate the sample at 25°C for 1-2 minutes.

    • Measure the particle size (Z-average diameter), PDI, and zeta potential according to the instrument's standard operating procedure.

    • Perform measurements in triplicate.

2. mRNA Encapsulation Efficiency:

  • Assay: RiboGreen or PicoGreen assay.

  • Procedure:

    • Prepare two sets of LNP samples.

    • To one set, add a lysis buffer (e.g., 1% Triton X-100) to disrupt the LNPs and release the encapsulated mRNA (Total mRNA).

    • Leave the other set intact to measure the amount of free (unencapsulated) mRNA.

    • Add the RiboGreen reagent to both sets of samples and to a standard curve of known mRNA concentrations.

    • Measure the fluorescence intensity (excitation ~480 nm, emission ~520 nm).

    • Calculate the encapsulation efficiency using the formula:

      • Encapsulation Efficiency (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Data Presentation

The following tables present hypothetical characterization data for LNPs formulated with DDC-Lipid, compared to a standard formulation using a well-established ionizable lipid.

Table 1: Physicochemical Properties of LNP Formulations

FormulationIonizable LipidMolar Ratio (Ionizable:DSPC:Chol:PEG)Size (d.nm)PDIZeta Potential (mV) at pH 7.4Encapsulation Efficiency (%)
Standard LNP DLin-MC3-DMA50:10:38.5:1.585 ± 5< 0.15-5 to 0> 90%
DDC-LNP DDC-Lipid50:10:38.5:1.590 ± 7< 0.20-3 to +2> 90%

Table 2: In Vitro mRNA Transfection Efficiency

LNP FormulationmRNA CargoCell LineLuciferase Expression (RLU/mg protein)
Standard LNP Luciferase mRNAHeLa1.5 x 10⁹
DDC-LNP Luciferase mRNAHeLa2.1 x 10⁹
Untreated Cells NoneHeLa< 1.0 x 10³

RLU: Relative Light Units

Mechanism of mRNA Delivery and Protein Expression

The ultimate goal of an LNP-mRNA formulation is the successful translation of the mRNA into a functional protein within the target cell. The process involves several key steps, as illustrated below. The unique properties of the DDC-Lipid are hypothesized to enhance the endosomal escape step, leading to higher cytoplasmic mRNA concentration and subsequent protein expression.

G cluster_pathway mRNA Delivery and Translation Pathway LNP LNP-mRNA Endocytosis Cellular Uptake (Endocytosis) LNP->Endocytosis Endosome Endosome (Acidic pH) Endocytosis->Endosome Endosomal_Escape Endosomal Escape Endosome->Endosomal_Escape mRNA_Release mRNA Release into Cytoplasm Endosomal_Escape->mRNA_Release Translation Ribosomal Translation mRNA_Release->Translation Protein Therapeutic Protein Translation->Protein

Simplified pathway of LNP-mediated mRNA delivery.

References

Method

Application Notes and Protocols for 13(Z),16(Z)-Docosadienoyl Chloride in Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals Introduction 13(Z),16(Z)-Docosadienoyl chloride is the activated form of 13(Z),16(Z)-docosadienoic acid, an omega-6 polyunsaturated fatty acid. The correspo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

13(Z),16(Z)-Docosadienoyl chloride is the activated form of 13(Z),16(Z)-docosadienoic acid, an omega-6 polyunsaturated fatty acid. The corresponding fatty acid is known to be an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1] GPR120 is a promising therapeutic target for metabolic diseases and inflammatory conditions due to its role in regulating adipogenesis, insulin (B600854) sensitivity, and inflammation.[2][3][4]

As a reactive acyl chloride, 13(Z),16(Z)-docosadienoyl chloride is not typically applied directly to cell cultures due to its high reactivity and potential for non-specific reactions and cytotoxicity. Instead, it serves as a valuable synthetic intermediate for creating more stable, biologically active molecules such as amides and esters. These derivatives can then be used to probe cellular signaling pathways in a controlled manner.

These application notes provide protocols for the synthesis of a biologically relevant derivative of 13(Z),16(Z)-docosadienoyl chloride and subsequent cell-based assays to investigate its effects on GPR120 signaling.

Data Presentation: Physicochemical Properties

PropertyValue
Compound Name 13(Z),16(Z)-Docosadienoyl chloride
Synonyms (13Z,16Z)-13,16-Docosadienoyl chloride
Molecular Formula C22H39ClO
Molecular Weight 355.0 g/mol
CAS Number 960593-67-3
Appearance Liquid
Purity >99%
Storage Store at -20°C

Experimental Protocols

Protocol 1: Synthesis of N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide

This protocol describes the synthesis of a fatty acid amide derivative, which is expected to be more stable in aqueous cell culture media than the acyl chloride. This amide can then be used to investigate the biological activity mediated by GPR120.

Materials:

Procedure:

  • In a round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve 1 equivalent of 13(Z),16(Z)-docosadienoyl chloride in anhydrous DCM.

  • In a separate flask, dissolve 1.2 equivalents of ethanolamine and 1.5 equivalents of triethylamine in anhydrous DCM.

  • Slowly add the ethanolamine/triethylamine solution to the stirred solution of the acyl chloride at 0°C (ice bath).

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, wash the reaction mixture with 1M HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography to obtain the pure N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide.

  • Characterize the final product by NMR and mass spectrometry to confirm its identity and purity.

G acyl_chloride 13(Z),16(Z)-Docosadienoyl chloride reaction Reaction in DCM acyl_chloride->reaction ethanolamine Ethanolamine + Triethylamine ethanolamine->reaction purification Purification reaction->purification Workup & Chromatography final_product N-(2-hydroxyethyl)- 13(Z),16(Z)-docosadienamide purification->final_product

Caption: Synthesis of N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide.

Protocol 2: Preparation of Fatty Acid Amide Stock Solution for Cell Culture

Materials:

  • N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide

  • Ethanol (B145695) (cell culture grade)

  • Bovine Serum Albumin (BSA), fatty acid-free

  • Sterile phosphate-buffered saline (PBS)

Procedure:

  • Dissolve the synthesized amide in ethanol to prepare a high-concentration primary stock solution (e.g., 100 mM).

  • For cell-based assays, prepare a working stock solution by conjugating the fatty acid amide to BSA.

  • In a sterile tube, add an appropriate volume of the primary stock solution.

  • Add a solution of fatty acid-free BSA in PBS (e.g., 10% w/v) to achieve the desired molar ratio of fatty acid amide to BSA (typically 2:1 to 4:1).

  • Incubate the mixture at 37°C for 30 minutes with gentle agitation to allow for complex formation.

  • Sterile-filter the final working stock solution through a 0.22 µm filter.

  • This working stock can be further diluted in cell culture medium to the desired final concentrations for treating cells.

Protocol 3: Intracellular Calcium Mobilization Assay

Activation of the Gq-coupled GPR120 receptor leads to an increase in intracellular calcium levels.[2][5] This assay measures this response in cells endogenously or exogenously expressing GPR120.

Materials:

  • GPR120-expressing cells (e.g., HEK293-GPR120, RAW 264.7 macrophages)

  • Fura-2 AM or Fluo-4 AM calcium indicator dye

  • Pluronic F-127

  • Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

  • Fatty acid amide-BSA conjugate working stock solution

  • Positive control (e.g., ATP for purinergic receptors)

  • 96-well black, clear-bottom plates

  • Fluorescence plate reader with kinetic reading capabilities

Procedure:

  • Seed GPR120-expressing cells in a 96-well black, clear-bottom plate and culture overnight.

  • Prepare the calcium indicator loading solution by diluting Fura-2 AM or Fluo-4 AM in HBSS to a final concentration of 2-5 µM. Add a small amount of Pluronic F-127 (0.02%) to aid in dye solubilization.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add 100 µL of the loading solution to each well and incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with HBSS to remove excess dye.

  • Add 100 µL of HBSS to each well.

  • Place the plate in a fluorescence plate reader and measure the baseline fluorescence for a short period.

  • Add the fatty acid amide-BSA conjugate at various concentrations (and the positive control) and immediately begin kinetic measurement of fluorescence changes for several minutes.

  • Analyze the data by calculating the change in fluorescence intensity over baseline.

G start Seed GPR120- expressing cells load_dye Load with Calcium Indicator Dye start->load_dye wash Wash cells load_dye->wash add_compound Add Fatty Acid Amide and Controls wash->add_compound measure Measure Fluorescence Kinetics add_compound->measure analyze Analyze Data measure->analyze

Caption: Workflow for the intracellular calcium mobilization assay.

Protocol 4: Anti-inflammatory Activity Assay in Macrophages

GPR120 activation has been shown to have anti-inflammatory effects by inhibiting the NF-κB pathway.[1] This assay measures the ability of the synthesized fatty acid amide to suppress the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

  • RAW 264.7 or THP-1 macrophage cell line

  • LPS from E. coli

  • Fatty acid amide-BSA conjugate working stock solution

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • ELISA kits for TNF-α and IL-6

  • 24-well cell culture plates

Procedure:

  • Seed macrophages in a 24-well plate and allow them to adhere. For THP-1 cells, differentiate them into macrophages using PMA for 48 hours prior to the experiment.

  • Pre-treat the cells with various concentrations of the fatty acid amide-BSA conjugate for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 100 ng/mL) for 6-24 hours. Include a vehicle control (no fatty acid amide) and an unstimulated control (no LPS).

  • After the incubation period, collect the cell culture supernatants.

  • Measure the concentrations of TNF-α and IL-6 in the supernatants using the respective ELISA kits, following the manufacturer's instructions.

  • Analyze the data by comparing the cytokine levels in the fatty acid amide-treated groups to the LPS-only control group.

G start Seed and Differentiate Macrophages pretreat Pre-treat with Fatty Acid Amide start->pretreat stimulate Stimulate with LPS pretreat->stimulate collect Collect Supernatants stimulate->collect elisa Measure Cytokines (TNF-α, IL-6) by ELISA collect->elisa

Caption: Workflow for the anti-inflammatory activity assay.

Protocol 5: Cell Viability and Proliferation Assay

It is crucial to assess whether the observed biological effects of the fatty acid amide are due to specific signaling events or general cytotoxicity.

Materials:

  • Cell line of interest

  • Fatty acid amide-BSA conjugate working stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-1 reagent

  • Solubilization solution (e.g., DMSO or acidified isopropanol (B130326) for MTT)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with a range of concentrations of the fatty acid amide-BSA conjugate for the desired duration (e.g., 24, 48, or 72 hours).

  • At the end of the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[6]

  • Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Signaling Pathway Visualization

G cluster_membrane Plasma Membrane cluster_cytosol Cytosol FA_amide 13(Z),16(Z)-Docosadienoyl Derivative GPR120 GPR120/FFAR4 FA_amide->GPR120 Agonist Binding Gq Gαq GPR120->Gq Activation beta_arrestin β-Arrestin2 GPR120->beta_arrestin Recruitment PLC PLC Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release from ER IP3->Ca_release Induces TAK1 TAK1 beta_arrestin->TAK1 Inhibits IKK IKK TAK1->IKK Inhibition NFkB NF-κB IKK->NFkB Inhibition Inflammation ↓ Pro-inflammatory Cytokines NFkB->Inflammation Leads to

Caption: GPR120 signaling pathways activated by fatty acid derivatives.

References

Application

Application Notes and Protocols for the Preparation of 13(Z),16(Z)-Docosadienoyl-CoA

Audience: Researchers, scientists, and drug development professionals. Introduction: 13(Z),16(Z)-Docosadienoyl-CoA is the activated form of 13(Z),16(Z)-docosadienoic acid, an omega-6 polyunsaturated fatty acid.

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction:

13(Z),16(Z)-Docosadienoyl-CoA is the activated form of 13(Z),16(Z)-docosadienoic acid, an omega-6 polyunsaturated fatty acid. As the CoA thioester, it is a key metabolic intermediate. The availability of pure 13(Z),16(Z)-docosadienoyl-CoA is essential for studying its role in various biological processes, including its function as a signaling molecule. For instance, 13(Z),16(Z)-docosadienoic acid has been identified as an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4). The activation of this receptor is implicated in anti-inflammatory responses and insulin (B600854) sensitization. These application notes provide detailed protocols for the chemical and enzymatic synthesis of 13(Z),16(Z)-docosadienoyl-CoA, starting from the synthesis of the fatty acid precursor.

I. Chemical Synthesis of 13(Z),16(Z)-Docosadienoic Acid

The chemical synthesis of 13(Z),16(Z)-docosadienoic acid can be achieved through a multi-step process, with the key steps involving the creation of the two Z-configured double bonds. A Wittig reaction is a well-established method for this purpose. The following is a proposed synthetic route.

Experimental Protocol: Multi-step Synthesis via Wittig Reaction

This protocol is a representative synthetic strategy and may require optimization.

Step 1: Synthesis of (E)-non-2-en-1-ol

  • To a solution of heptanal (B48729) in methanol (B129727), add a solution of (carbethoxymethylene)triphenylphosphorane.

  • Reflux the mixture for 12 hours.

  • Remove the solvent under reduced pressure and purify the residue by column chromatography to yield ethyl (E)-non-2-enoate.

  • Reduce the ester with a suitable reducing agent, such as diisobutylaluminium hydride (DIBAL-H), in an inert solvent like dichloromethane (B109758) at -78 °C to obtain (E)-non-2-en-1-ol.

Step 2: Synthesis of (Z)-1-bromonon-2-ene

  • Protect the alcohol group of (E)-non-2-en-1-ol with a suitable protecting group, for example, by reacting it with tert-butyldimethylsilyl chloride (TBDMSCl) and imidazole (B134444) in dichloromethane.

  • Perform an allylic bromination using N-bromosuccinimide (NBS) in carbon tetrachloride under photochemical conditions to introduce a bromine atom at the allylic position.

  • Deprotect the alcohol to give (Z)-1-bromonon-2-en-1-ol.

  • Convert the alcohol to the corresponding bromide using a reagent like phosphorus tribromide (PBr3) in diethyl ether.

Step 3: Synthesis of the C1-C12 fragment with a terminal alkyne

  • Start with a suitable C12 bromo-alcohol, such as 12-bromododecan-1-ol.

  • Protect the alcohol group (e.g., as a TBDMS ether).

  • React the protected bromo-alcohol with lithium acetylide to introduce a terminal alkyne.

Step 4: Coupling and formation of the first double bond

  • Couple the C12-alkyne fragment with the (Z)-1-bromonon-2-ene fragment using a suitable coupling reaction, such as a Sonogashira coupling, followed by partial reduction of the resulting alkyne to a Z-alkene using Lindlar's catalyst.

Step 5: Elongation and formation of the second double bond

  • Deprotect the alcohol and oxidize it to the corresponding aldehyde.

  • Perform a second Wittig reaction with a suitable phosphonium (B103445) ylide to introduce the second Z-double bond at the 16-position.

  • The ylide can be prepared from a C5 alkyl halide.

Step 6: Final modification to the carboxylic acid

  • The terminal group of the elongated chain can be a protected alcohol, which can be deprotected and then oxidized to the carboxylic acid using an oxidizing agent like Jones reagent (chromium trioxide in sulfuric acid and acetone).

  • Purify the final product, 13(Z),16(Z)-docosadienoic acid, by column chromatography or preparative HPLC.

II. Preparation of 13(Z),16(Z)-Docosadienoyl-CoA

Two primary methods are presented for the synthesis of the target acyl-CoA: a chemical method and an enzymatic method.

A. Chemical Synthesis Protocol

This method involves the activation of the fatty acid to an acyl chloride, followed by reaction with Coenzyme A.

Experimental Protocol:

Step 1: Activation of 13(Z),16(Z)-docosadienoic acid

  • Dissolve 13(Z),16(Z)-docosadienoic acid in a dry, aprotic solvent such as dichloromethane under an inert atmosphere (e.g., argon or nitrogen).

  • Add oxalyl chloride (typically 1.5-2 equivalents) dropwise to the solution at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

  • Stir the reaction mixture at room temperature for 1-2 hours. The reaction progress can be monitored by the cessation of gas evolution (CO and CO2).

  • Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude 13(Z),16(Z)-docosadienoyl chloride.

Step 2: Thioesterification with Coenzyme A

  • Prepare a solution of Coenzyme A (lithium salt) in an aqueous buffer (e.g., sodium bicarbonate buffer, pH 8.0-8.5).

  • Dissolve the crude acyl chloride from Step 1 in a minimal amount of a dry, water-miscible organic solvent like tetrahydrofuran (B95107) (THF) or acetone (B3395972).

  • Add the acyl chloride solution dropwise to the Coenzyme A solution with vigorous stirring at 4 °C.

  • Maintain the pH of the reaction mixture between 7.5 and 8.5 by the dropwise addition of a dilute base solution (e.g., 1 M NaOH) as needed.

  • Allow the reaction to proceed for 1-2 hours at 4 °C.

Step 3: Purification of 13(Z),16(Z)-docosadienoyl-CoA

  • Acidify the reaction mixture to pH 2-3 with dilute HCl to precipitate the fatty acyl-CoA.

  • Centrifuge the mixture and discard the supernatant.

  • Wash the pellet with cold, acidified water, followed by cold acetone to remove unreacted fatty acid.

  • For higher purity, the crude product can be purified by solid-phase extraction (SPE) using a C18 cartridge or by preparative reverse-phase HPLC.

    • SPE Protocol:

      • Condition a C18 SPE cartridge with methanol, followed by water.

      • Load the aqueous solution of the crude acyl-CoA onto the cartridge.

      • Wash the cartridge with water to remove unreacted Coenzyme A and salts.

      • Elute the 13(Z),16(Z)-docosadienoyl-CoA with a solution of methanol or acetonitrile (B52724) in water.

    • Preparative HPLC Protocol:

      • Use a C18 column with a gradient of acetonitrile in an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or potassium phosphate).

      • Monitor the elution at 260 nm (the absorbance maximum of the adenine (B156593) moiety of CoA).

      • Collect the fractions containing the product and lyophilize to obtain the pure 13(Z),16(Z)-docosadienoyl-CoA.

Characterization: The final product should be characterized by mass spectrometry to confirm the molecular weight and by NMR spectroscopy to confirm the structure. Purity can be assessed by analytical HPLC.

B. Enzymatic Synthesis Protocol

This method utilizes a long-chain acyl-CoA synthetase (ACSL) to catalyze the formation of the acyl-CoA. This method is advantageous for its high specificity and mild reaction conditions.

Experimental Protocol:

  • Enzyme Selection: Select a commercially available long-chain acyl-CoA synthetase. The substrate specificity should ideally be confirmed for 13(Z),16(Z)-docosadienoic acid, or an enzyme with known broad specificity for long-chain polyunsaturated fatty acids should be chosen. Recombinant human ACSL6 variant 2 (ACSL6V2) has shown a preference for docosapolyenoic acids and could be a suitable candidate.

  • Reaction Mixture: Prepare a reaction mixture containing:

    • Tris-HCl buffer (e.g., 100 mM, pH 7.5)

    • ATP (e.g., 10 mM)

    • MgCl2 (e.g., 10 mM)

    • Coenzyme A (lithium salt, e.g., 1 mM)

    • Dithiothreitol (DTT, e.g., 2 mM)

    • 13(Z),16(Z)-docosadienoic acid (e.g., 0.1-1 mM, dissolved in a minimal amount of ethanol (B145695) or complexed with fatty acid-free BSA)

    • Long-chain acyl-CoA synthetase (concentration to be optimized based on enzyme activity)

  • Reaction Conditions:

    • Incubate the reaction mixture at 37 °C.

    • Monitor the reaction progress by analytical HPLC or by measuring the consumption of ATP or CoA.

  • Purification:

    • Stop the reaction by adding an acid (e.g., perchloric acid) to precipitate the protein.

    • Centrifuge to remove the precipitated protein.

    • Purify the supernatant containing the 13(Z),16(Z)-docosadienoyl-CoA using the same SPE or preparative HPLC methods described in the chemical synthesis protocol.

III. Data Presentation

Table 1: Materials and Reagents for Chemical Synthesis of 13(Z),16(Z)-Docosadienoyl-CoA

ReagentSupplierPurityTypical Quantity (per 10 mg fatty acid)
13(Z),16(Z)-docosadienoic acidCustom Synthesis>98%10 mg
Oxalyl chlorideMajor Supplier>98%~10 µL
Dichloromethane (anhydrous)Major Supplier>99.8%2 mL
Dimethylformamide (DMF)Major SupplierAnhydrous1 drop
Coenzyme A (lithium salt)Major Supplier>95%~30 mg
Sodium bicarbonateMajor SupplierACS gradeFor buffer preparation
Hydrochloric acidMajor SupplierACS gradeFor pH adjustment
Methanol (HPLC grade)Major Supplier>99.9%For SPE and HPLC
Acetonitrile (HPLC grade)Major Supplier>99.9%For SPE and HPLC

Table 2: Summary of Expected Outcomes

ParameterChemical SynthesisEnzymatic Synthesis
Typical Yield 40-60%50-80% (enzyme dependent)
Purity (after purification) >95% (by HPLC)>98% (by HPLC)
Reaction Time 3-4 hours1-3 hours
Key Advantages Scalable, no need for enzymeHigh specificity, mild conditions
Key Challenges Use of hazardous reagents, potential side productsEnzyme cost and stability, substrate specificity
Characterization Methods HPLC, Mass Spectrometry, NMRHPLC, Mass Spectrometry, NMR

IV. Visualization

Logical Workflow for Chemical Synthesis

chemical_synthesis_workflow cluster_step1 Step 1: Fatty Acid Activation cluster_step2 Step 2: Thioesterification cluster_step3 Step 3: Purification start 13(Z),16(Z)-docosadienoic acid reagents1 Oxalyl Chloride, cat. DMF in Dichloromethane activation Formation of 13(Z),16(Z)-docosadienoyl chloride reagents1->activation thioesterification Formation of crude 13(Z),16(Z)-docosadienoyl-CoA activation->thioesterification React with reagents2 Coenzyme A in aq. Buffer (pH 8-8.5) reagents2->thioesterification purification Solid-Phase Extraction (SPE) or Preparative HPLC thioesterification->purification Purify final_product Pure 13(Z),16(Z)-docosadienoyl-CoA purification->final_product

Caption: Workflow for the chemical synthesis of 13(Z),16(Z)-docosadienoyl-CoA.

Signaling Pathway of FFAR4/GPR120 Activation

FFAR4_signaling cluster_membrane Plasma Membrane cluster_gq Gq/11 Pathway cluster_barr2 β-Arrestin 2 Pathway cluster_cellular_response Cellular Response LCFA 13(Z),16(Z)-docosadienoic acid (Ligand) GPR120 FFAR4/GPR120 (Receptor) LCFA->GPR120 Gq Gαq/11 GPR120->Gq Barr2 β-Arrestin 2 GPR120->Barr2 PLC PLC Gq->PLC IP3 IP3 PLC->IP3 DAG DAG PLC->DAG Ca2 ↑ [Ca2+]i IP3->Ca2 PKC PKC DAG->PKC Ghrelin_inhib Inhibition of Ghrelin Secretion Ca2->Ghrelin_inhib Insulin_sens Increased Insulin Sensitivity PKC->Insulin_sens TAB1 TAB1 Barr2->TAB1 TAK1 TAK1 (inhibited) TAB1->TAK1 NFkB_path NF-κB Pathway TAK1->NFkB_path Anti_inflam Anti-inflammatory Effects TAK1->Anti_inflam inhibition leads to

Caption: FFAR4/GPR120 signaling by 13(Z),16(Z)-docosadienoic acid.

Method

Application Note: Mass Spectrometry Analysis of 13(Z),16(Z)-Docosadienoyl Lipids

Audience: Researchers, scientists, and drug development professionals. Introduction 13(Z),16(Z)-docosadienoic acid is a very long-chain polyunsaturated fatty acid (PUFA) identified in various biological systems, includin...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

13(Z),16(Z)-docosadienoic acid is a very long-chain polyunsaturated fatty acid (PUFA) identified in various biological systems, including mammals, fish, and plants.[1][2] As a natural ω-6 PUFA, it is an integral component of cellular membranes, primarily found esterified in phospholipids (B1166683) and cholesteryl esters.[3] This lipid has gained attention for its role as a signaling molecule, notably as an agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, which is involved in inhibiting ghrelin secretion.[1][3] The accurate identification and quantification of 13(Z),16(Z)-docosadienoyl lipids in complex biological matrices are crucial for understanding their physiological roles and for biomarker discovery. However, the presence of numerous positional and geometric isomers presents a significant analytical challenge.[4][5]

This document provides detailed protocols for the extraction, derivatization, and mass spectrometric analysis of 13(Z),16(Z)-docosadienoyl lipids using both liquid chromatography-mass spectrometry (LC-MS) for intact lipid analysis and gas chromatography-mass spectrometry (GC-MS) for fatty acid profiling.

Part 1: Sample Preparation and Lipid Extraction

A robust and efficient extraction is the first critical step in lipid analysis. The goal is to isolate lipids from other cellular components like proteins and salts that can interfere with mass spectrometry analysis.[6] The Methyl tert-butyl ether (MTBE) method is a widely used protocol that offers comparable results to classical Folch or Bligh and Dyer methods for many lipid classes.[6][7][8]

Experimental Protocol: MTBE-Based Lipid Extraction

This protocol is adapted for the extraction of total lipids from biological samples such as plasma or cell pellets.[7]

  • Sample Preparation: Start with a precisely measured amount of sample (e.g., 1x10⁷ cells or 10-100 µL of plasma).[6][9] If using adherent cells, wash them with phosphate-buffered saline (PBS) and scrape them into a glass centrifuge tube.[10]

  • Solvent Addition: Add 200 µL of cold methanol (B129727) to the sample, followed by 800 µL of cold MTBE.[7]

  • Homogenization: Vortex the mixture vigorously for 10-20 seconds to ensure thorough mixing and cell lysis.[7][8] For tissue samples, homogenization may be required.

  • Phase Separation: Add 200 µL of water (MS-grade) to induce phase separation.[7] Vortex briefly.

  • Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.[7][8] This will result in a clear separation between the upper organic phase (containing lipids) and the lower aqueous phase.

  • Lipid Collection: Carefully collect the upper organic phase using a glass Pasteur pipette and transfer it to a new glass tube.[7][10]

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a SpeedVac.[7]

  • Storage & Reconstitution: The dried lipid extract can be stored at -80°C under argon until analysis.[9] For LC-MS analysis, reconstitute the sample in an appropriate volume (e.g., 20-40 µL) of a solvent mixture compatible with the chromatographic method, such as acetonitrile/isopropanol/water (65:30:5 v/v/v).[7]

Quantitative Data: Lipid Extraction Parameters
ParameterValue/ReagentPurpose
Sample Volume10-100 µL plasma / 1x10⁷ cellsStarting material for extraction.
Methanol (Cold)200 µLDisrupts hydrogen bonds between lipids and proteins.[8]
MTBE (Cold)800 µLNon-polar solvent to dissolve lipids.[7]
Water (MS-grade)200 µLInduces phase separation.[7]
Centrifugation10,000 x g, 10 min, 4°CSeparates organic and aqueous phases.[7]
Reconstitution Volume20-40 µLPrepares sample for injection.
Reconstitution SolventAcetonitrile/Isopropanol/Water (65:30:5)Ensures compatibility with reverse-phase LC.[7]

Diagram: Lipid Extraction Workflow

G cluster_workflow Lipid Extraction Workflow Sample Biological Sample (Plasma, Cells, Tissue) Add_MeOH Add Cold Methanol Sample->Add_MeOH Add_MTBE Add Cold MTBE Add_MeOH->Add_MTBE Vortex1 Vortex to Homogenize Add_MTBE->Vortex1 Add_H2O Add Water for Phase Separation Vortex1->Add_H2O Centrifuge Centrifuge (10,000 x g) Add_H2O->Centrifuge Collect Collect Upper Organic Phase Centrifuge->Collect Dry Evaporate Solvent Collect->Dry Reconstitute Reconstitute for MS Analysis Dry->Reconstitute

Caption: Workflow for MTBE-based lipid extraction.

Part 2: Derivatization for GC-MS Analysis

For the analysis of total fatty acid composition, lipids are hydrolyzed, and the resulting free fatty acids are derivatized to increase their volatility for GC-MS. The most common method is the conversion of fatty acids to fatty acid methyl esters (FAMEs).

Experimental Protocol: Acid-Catalyzed FAMEs Preparation

This protocol uses Boron Trifluoride (BF₃) in methanol for the esterification of fatty acids.[11]

  • Starting Material: Begin with the dried lipid extract from Part 1.

  • Reagent Addition: Add 2 mL of 12% (w/w) Boron Trifluoride-Methanol (BF₃-Methanol) to the reaction vessel containing the dried lipids.

  • Reaction: Cap the vessel tightly and heat at 60-70°C for 10-30 minutes.[11]

  • Quenching and Extraction: Cool the reaction mixture to room temperature. Add 1 mL of water and 1 mL of hexane (B92381).

  • Separation: Vortex vigorously for 1 minute, then centrifuge briefly to separate the layers. The FAMEs will be in the upper hexane layer.

  • Collection: Carefully transfer the upper hexane layer to a new vial. To maximize recovery, the extraction can be repeated with an additional 1 mL of hexane.[12]

  • Drying: Pass the hexane extract through a small column of anhydrous sodium sulfate (B86663) to remove any residual water.[12]

  • Analysis: The sample is now ready for GC-MS analysis.

Quantitative Data: FAMEs Derivatization Parameters
ParameterValue/ReagentPurpose
Derivatization Reagent12% BF₃-MethanolAcid catalyst for esterification.
Reagent Volume2 mLSufficient volume for reaction.
Reaction Temperature60-70°CAccelerates the esterification reaction.[11]
Reaction Time10-30 minutesEnsures complete derivatization.
Extraction SolventHexaneExtracts the non-polar FAMEs.
Quenching SolutionWaterStops the reaction and facilitates phase separation.

Diagram: FAMEs Derivatization Reaction

G cluster_reaction Acid-Catalyzed Esterification FA R-COOH (13Z,16Z-Docosadienoic Acid) plus1 + MeOH CH₃OH (Methanol) reacts_with MeOH->reacts_with BF₃, Heat FAME R-COOCH₃ (FAME) plus2 + H2O H₂O

Caption: Conversion of a fatty acid to a FAME.

Part 3: Mass Spectrometry and Chromatography

A. LC-MS/MS for Intact Lipid Analysis

LC-MS is the preferred method for analyzing intact lipids incorporating the 13(Z),16(Z)-docosadienoyl chain, allowing for the identification of specific lipid classes (e.g., phosphatidylcholines, triglycerides).[13][14] A high-resolution mass spectrometer is essential for accurate mass determination.[9]

  • Chromatography: Reversed-phase liquid chromatography (RPLC) is commonly used. The separation of fatty acid isomers can be challenging, but modern columns and optimized gradients can provide resolution.[15][16] The elution order of unsaturated fatty acid isomers in RPLC is often influenced by the position of the double bonds.[16]

  • Mass Spectrometry: Electrospray ionization (ESI) is typically used, operating in both positive and negative ion modes to detect a wide range of lipid classes.[8] Tandem MS (MS/MS) is used for structural confirmation by fragmenting the precursor ion to identify characteristic headgroups and fatty acyl chains.[5]

Quantitative Data: Typical LC-MS/MS Parameters
ParameterSetting/ValuePurpose
LC ColumnC18 or C8, e.g., 2.1 x 100 mm, <2 µmSeparation of lipid species.[7][8]
Mobile Phase AAcetonitrile:Water (60:40) with 10mM Ammonium FormateAqueous phase for gradient elution.[8]
Mobile Phase BIsopropanol:Acetonitrile (90:10) with 10mM Ammonium FormateOrganic phase for gradient elution.[8]
Flow Rate0.2-0.4 mL/minTypical flow for analytical scale LC.
Ionization ModeESI Positive & NegativeComprehensive detection of lipid classes.[13]
MS AnalyzerHigh-Resolution (e.g., Orbitrap, Q-TOF)Accurate mass measurement for formula prediction.[9]
MS/MS ModeData-Dependent Acquisition (DDA)Fragments top ions for structural elucidation.
Precursor m/z [M-H]⁻335.2956For free 13(Z),16Z-docosadienoic acid.[17]
B. GC-MS for FAMEs Analysis

GC-MS is a robust technique for quantifying the total amount of 13(Z),16(Z)-docosadienoic acid after its conversion to the corresponding FAME.[18]

  • Chromatography: A polar capillary column is used to separate FAMEs based on chain length and degree of unsaturation.

  • Mass Spectrometry: Electron Ionization (EI) is used, which generates reproducible fragmentation patterns that are useful for library matching and identification. The methyl ester of 13(Z),16(Z)-docosadienoic acid has a molecular weight of 350.58 g/mol .[19][20]

Quantitative Data: Typical GC-MS Parameters
ParameterSetting/ValuePurpose
GC ColumnPolar, e.g., Zebron ZB-WAX, DB-23Separation of FAME isomers.
Injection ModeSplit/SplitlessIntroduction of sample onto the column.
Carrier GasHelium or HydrogenMobile phase for GC.
Oven ProgramTemperature gradient (e.g., 100°C to 240°C)Elution of FAMEs based on volatility.
Ionization ModeElectron Ionization (EI) at 70 eVCreates fragment ions for identification.
MS AnalyzerQuadrupole, Ion TrapMass filtering of fragment ions.
Target Ion (m/z)350.5 (Molecular Ion of FAME)Used for Selected Ion Monitoring (SIM) for quantification.[19]

Part 4: Application - Signaling Pathway Context

13(Z),16(Z)-docosadienoic acid is not merely a structural lipid; it functions as a signaling molecule by activating the G-protein coupled receptor FFAR4 (GPR120).[1] This interaction is particularly noted for its role in metabolic regulation. Activation of FFAR4 by long-chain fatty acids can lead to the stimulation of downstream pathways that influence insulin (B600854) sensitivity and anti-inflammatory responses.

Diagram: FFAR4/GPR120 Signaling Pathway

G cluster_pathway Simplified FFAR4 (GPR120) Signaling Lipid 13(Z),16(Z)-Docosadienoic Acid Receptor FFAR4 / GPR120 (GPCR) Lipid->Receptor Binds & Activates Gq11 Gαq/11 Receptor->Gq11 Activates PLC Phospholipase C (PLC) Gq11->PLC Activates PIP2 PIP₂ PLC->PIP2 Cleaves IP3 IP₃ PIP2->IP3 DAG DAG PIP2->DAG Ca ↑ [Ca²⁺]i IP3->Ca Mobilizes PKC PKC Activation DAG->PKC Activates Response Cellular Responses (e.g., Ghrelin Inhibition, Anti-inflammatory Effects) Ca->Response PKC->Response

Caption: Agonism of FFAR4 by 13(Z),16(Z)-docosadienoic acid.

References

Application

Application Notes and Protocols for NMR Spectroscopy of Lipids Containing 13(Z),16(Z)-Docosadienoate

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to the Nuclear Magnetic Resonance (NMR) spectroscopy of lipids containing the ω-6 polyunsaturated fatt...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the Nuclear Magnetic Resonance (NMR) spectroscopy of lipids containing the ω-6 polyunsaturated fatty acid, 13(Z),16(Z)-docosadienoate. This document includes detailed protocols for sample preparation, NMR data acquisition, and analysis, along with key quantitative data and a depiction of the relevant signaling pathway.

Introduction

13(Z),16(Z)-docosadienoic acid is a naturally occurring very long-chain fatty acid.[1] Lipids incorporating this acyl chain are of significant interest in biomedical research and drug development due to their role as signaling molecules. Notably, 13(Z),16(Z)-docosadienoic acid acts as an agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, a G-protein coupled receptor involved in metabolic regulation and anti-inflammatory responses.[2] NMR spectroscopy is a powerful, non-destructive technique for the structural elucidation and quantification of these lipids in various samples.[3]

Quantitative NMR Data

Precise assignment of NMR signals is critical for the structural confirmation and purity assessment of lipids containing 13(Z),16(Z)-docosadienoate. The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 13(Z),16(Z)-docosadienoic acid. It is important to note that these are computationally predicted values and may vary slightly from experimental results depending on the solvent and other experimental conditions.[4][5]

Table 1: Predicted ¹H NMR Chemical Shifts for 13(Z),16(Z)-Docosadienoic Acid

ProtonsChemical Shift (ppm)Multiplicity
H13, H14, H16, H175.30 - 5.40m
H15~2.77t
H2~2.35t
H12, H18~2.05m
H3~1.63p
H4-H11, H19-H211.25 - 1.40m
H22~0.88t

Table 2: Predicted ¹³C NMR Chemical Shifts for 13(Z),16(Z)-Docosadienoic Acid

Carbon AtomChemical Shift (ppm)
C1 (COOH)~180
C13, C14, C16, C17 (=CH)128 - 131
C2~34
C3~25
C12, C18~27
C15~26
C4-C11, C19-H2029 - 30
C21~32
C22 (CH₃)~14

Experimental Protocols

I. Lipid Extraction from Biological Samples

This protocol is a general guideline for the extraction of lipids from cells or tissues, which can be adapted based on the specific sample matrix.

Materials:

  • Chloroform (B151607)

  • Methanol

  • 0.9% NaCl solution

  • Centrifuge

  • Glass centrifuge tubes

  • Nitrogen gas stream

  • Vortex mixer

Procedure:

  • Homogenize the biological sample (e.g., cell pellet, tissue) in a glass centrifuge tube.

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the homogenized sample. A common ratio is 1 mL of solvent mixture per 100 mg of tissue.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

  • Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

  • Vortex again for 30 seconds.

  • Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the layers.

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette.

  • Dry the extracted lipid film under a gentle stream of nitrogen gas.

  • Store the dried lipid extract at -20°C or below until NMR analysis.

II. NMR Sample Preparation

Materials:

Procedure:

  • Resuspend the dried lipid extract in an appropriate volume of deuterated chloroform (CDCl₃) containing TMS as an internal standard. A typical concentration is 5-10 mg of lipid extract in 0.6-0.7 mL of solvent.

  • Vortex the sample until the lipid is completely dissolved.

  • Transfer the solution to a 5 mm NMR tube.

III. NMR Data Acquisition

The following are suggested starting parameters for acquiring high-quality NMR spectra on a 500 MHz (or higher) spectrometer. These parameters may need to be optimized for specific instruments and sample concentrations.

A. ¹H NMR Spectroscopy (1D)

  • Pulse Sequence: zg30 or similar single-pulse experiment

  • Number of Scans: 16-64 (depending on sample concentration)

  • Relaxation Delay (d1): 5 seconds

  • Acquisition Time (aq): 3-4 seconds

  • Spectral Width (sw): 12-16 ppm

  • Temperature: 298 K

B. ¹³C NMR Spectroscopy (1D)

  • Pulse Sequence: zgpg30 or similar power-gated decoupling sequence

  • Number of Scans: 1024 or more (due to low natural abundance of ¹³C)

  • Relaxation Delay (d1): 2-5 seconds

  • Acquisition Time (aq): 1-2 seconds

  • Spectral Width (sw): 200-250 ppm

  • Temperature: 298 K

C. 2D NMR Spectroscopy (COSY, HSQC, HMBC)

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H-¹³C pairs.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for assigning quaternary carbons and piecing together the carbon skeleton.

Standard pulse programs and parameter sets available on the spectrometer software should be used as a starting point and optimized as needed.

Data Processing and Analysis

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the TMS signal at 0 ppm for ¹H and ¹³C spectra.

  • Integrate the signals in the ¹H spectrum to determine the relative ratios of different proton groups.

  • Assign the signals in all spectra based on the chemical shifts, coupling patterns (for ¹H), and correlations observed in the 2D spectra, referencing the quantitative data provided in Tables 1 and 2.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the general workflow for the NMR spectroscopic analysis of lipids containing 13(Z),16(Z)-docosadienoate.

experimental_workflow cluster_sample_prep Sample Preparation cluster_nmr_analysis NMR Analysis cluster_output Output biological_sample Biological Sample (Cells/Tissue) lipid_extraction Lipid Extraction (Chloroform/Methanol) biological_sample->lipid_extraction dried_lipid Dried Lipid Extract lipid_extraction->dried_lipid nmr_sample NMR Sample (in CDCl3 with TMS) dried_lipid->nmr_sample data_acquisition NMR Data Acquisition (1D ¹H, ¹³C; 2D COSY, HSQC, HMBC) nmr_sample->data_acquisition data_processing Data Processing (FT, Phasing, Calibration) data_acquisition->data_processing spectral_analysis Spectral Analysis (Signal Assignment, Integration) data_processing->spectral_analysis structural_elucidation Structural Elucidation spectral_analysis->structural_elucidation quantification Quantification spectral_analysis->quantification

Caption: Experimental workflow for NMR analysis.

FFAR4/GPR120 Signaling Pathway

13(Z),16(Z)-Docosadienoate is an agonist of FFAR4/GPR120. Activation of this receptor initiates several downstream signaling cascades that are involved in anti-inflammatory effects and metabolic regulation. The diagram below outlines the major signaling pathways activated by FFAR4.

FFAR4_signaling cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus ligand 13(Z),16(Z)-Docosadienoate ffar4 FFAR4/GPR120 ligand->ffar4 gq11 Gαq/11 ffar4->gq11 activates beta_arrestin β-Arrestin-2 ffar4->beta_arrestin recruits plc PLC gq11->plc activates pip2 PIP2 plc->pip2 hydrolyzes ip3 IP3 pip2->ip3 dag DAG pip2->dag ca_release Ca²⁺ Release (from ER) ip3->ca_release pkc PKC dag->pkc activates erk ERK pkc->erk activates gene_expression Gene Expression (Anti-inflammatory & Metabolic Genes) erk->gene_expression tak1_tab1 TAK1/TAB1 Complex beta_arrestin->tak1_tab1 inhibits nf_kb_inhibition Inhibition of NF-κB Pathway tak1_tab1->nf_kb_inhibition nf_kb_inhibition->gene_expression

Caption: FFAR4/GPR120 signaling cascade.

References

Method

Application Notes and Protocols for the Purification of Lipids Synthesized from 13(Z),16(Z)-Docosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals Introduction This document provides detailed application notes and experimental protocols for the synthesis and purification of lipids incorporating the ome...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for the synthesis and purification of lipids incorporating the omega-6 polyunsaturated fatty acid, 13(Z),16(Z)-docosadienoic acid, via its acyl chloride derivative. Lipids containing this specific fatty acid are of significant interest in biomedical research due to their role as signaling molecules, particularly as agonists for the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1][2][3] GPR120 activation is implicated in various physiological processes, including the regulation of metabolism and inflammation, making it a promising therapeutic target for conditions like type 2 diabetes and obesity.[2][4][5]

These protocols are designed to guide researchers through the chemical synthesis of a representative phospholipid, 1,2-di(13Z,16Z-docosadienoyl)-sn-glycero-3-phosphocholine, its subsequent purification using column chromatography and High-Performance Liquid Chromatography (HPLC), and characterization by standard analytical techniques.

Data Presentation

Table 1: Summary of Synthesis and Purification Data (Expected Values)
ParameterValueMethod of Determination
Synthesis
Reactant Molar Ratio (Acyl Chloride:GPC)2.5 : 1---
Reaction Time12-18 hoursTLC Monitoring
Reaction TemperatureRoom Temperature---
Crude Yield70-85%Gravimetric
Purification
Flash Chromatography Yield50-65%Gravimetric
Final Purity (Post-HPLC)>98%HPLC-ELSD/CAD
Characterization
Molecular Weight (C₅₂H₉₂NO₈P)886.25 g/mol Mass Spectrometry (ESI-MS)
Key ¹H-NMR Signals (CDCl₃)δ 5.30-5.45 ppm (olefinic), δ 2.75-2.85 ppm (bis-allylic)¹H-NMR Spectroscopy

Experimental Protocols

Protocol 1: Synthesis of 1,2-di(13Z,16Z-docosadienoyl)-sn-glycero-3-phosphocholine

This protocol details the esterification of sn-glycero-3-phosphocholine (GPC) with 13(Z),16(Z)-Docosadienoyl chloride.

Materials:

  • 13(Z),16(Z)-Docosadienoyl chloride

  • sn-Glycero-3-phosphocholine (GPC), cadmium chloride complex

  • Anhydrous Chloroform (B151607) (CHCl₃)

  • Anhydrous Pyridine (B92270)

  • 4-Dimethylaminopyridine (DMAP)

  • Nitrogen gas (inert atmosphere)

  • Round-bottom flask with stirrer bar

  • Septa and needles for inert atmosphere techniques

Procedure:

  • Dry the GPC-CdCl₂ complex under high vacuum for at least 4 hours before use.

  • In a flame-dried round-bottom flask under a nitrogen atmosphere, suspend the GPC-CdCl₂ complex (1 equivalent) in anhydrous chloroform.

  • Add anhydrous pyridine (10 equivalents) and a catalytic amount of DMAP to the suspension.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add a solution of 13(Z),16(Z)-Docosadienoyl chloride (2.5 equivalents) in anhydrous chloroform to the reaction mixture dropwise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a solvent system of chloroform:methanol (B129727):water (65:25:4, v/v/v).[6] The product should have a higher Rf value than the starting GPC.

  • Upon completion, quench the reaction by adding cold deionized water.

  • Transfer the mixture to a separatory funnel and perform a liquid-liquid extraction. Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification of 1,2-di(13Z,16Z-docosadienoyl)-sn-glycero-3-phosphocholine

This protocol involves a two-step purification process: initial purification by flash column chromatography followed by final polishing using preparative HPLC.

Part A: Flash Column Chromatography

Materials:

  • Crude lipid product from Protocol 1

  • Silica (B1680970) gel (for flash chromatography)

  • Solvent system: A gradient of methanol in chloroform (e.g., starting from 100% chloroform and gradually increasing to 10-15% methanol).

Procedure:

  • Dissolve the crude product in a minimal amount of chloroform.

  • Prepare a silica gel column packed in chloroform.

  • Load the sample onto the column.

  • Elute the column with a step-wise or linear gradient of methanol in chloroform.

  • Collect fractions and analyze by TLC to identify those containing the desired phospholipid.

  • Pool the pure fractions and evaporate the solvent under reduced pressure to yield the partially purified product.

Part B: Preparative Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Materials:

  • Partially purified lipid from Part A

  • HPLC-grade methanol

  • HPLC-grade acetonitrile (B52724)

  • HPLC-grade water

  • Preparative C18 HPLC column

Procedure:

  • Dissolve the partially purified product in the initial mobile phase solvent.

  • Set up the preparative RP-HPLC system with a C18 column.

  • Use a gradient elution method. A typical gradient for polyunsaturated lipids could be a mixture of acetonitrile and water, or methanol and water.[7][8][9] For example, start with 85% acetonitrile in water and ramp up to 100% acetonitrile over 30-40 minutes.

  • Inject the sample and collect fractions corresponding to the major peak, detected using an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD).

  • Combine the pure fractions and remove the solvent by lyophilization or evaporation under reduced pressure to obtain the final purified lipid.

Protocol 3: Characterization of the Purified Lipid

A. Thin-Layer Chromatography (TLC)

  • Stationary Phase: Silica gel 60 F₂₅₄ plate.

  • Mobile Phase: Chloroform:Methanol:Water (65:25:4, v/v/v).[6]

  • Visualization: Staining with iodine vapor or a primuline (B81338) spray followed by visualization under UV light.[10] The purified product should appear as a single spot.

B. ¹H-NMR Spectroscopy

  • Solvent: CDCl₃

  • Expected Chemical Shifts (δ):

    • ~5.30-5.45 ppm: Multiplet corresponding to the olefinic protons (-CH=CH-).

    • ~2.75-2.85 ppm: Triplet characteristic of the bis-allylic protons (=CH-CH₂-CH=).[11][12]

    • ~0.88 ppm: Triplet for the terminal methyl protons (-CH₃).

C. Mass Spectrometry (MS)

  • Technique: Electrospray Ionization Mass Spectrometry (ESI-MS).

  • Mode: Positive ion mode.

  • Expected Ion: The [M+H]⁺ ion should be observed at m/z 887.25. In positive ion mode, phosphocholines often yield a characteristic head group fragment at m/z 184.1.[13][14]

Mandatory Visualization

experimental_workflow cluster_synthesis Lipid Synthesis cluster_purification Purification cluster_characterization Characterization reactants 13(Z),16(Z)-Docosadienoyl Chloride + sn-Glycero-3-phosphocholine reaction Esterification Reaction (Pyridine, DMAP, CHCl3) reactants->reaction quench Quenching & Extraction reaction->quench crude_product Crude Lipid Product quench->crude_product flash_chrom Flash Column Chromatography (Silica Gel) crude_product->flash_chrom hplc Preparative RP-HPLC (C18 Column) flash_chrom->hplc pure_lipid Purified Lipid (>98%) hplc->pure_lipid tlc TLC Analysis pure_lipid->tlc nmr ¹H-NMR Spectroscopy pure_lipid->nmr ms Mass Spectrometry (ESI-MS) pure_lipid->ms

Caption: Workflow for the synthesis, purification, and characterization of docosadienoyl-containing lipids.

GPR120_Signaling_Pathway cluster_membrane Plasma Membrane cluster_downstream Downstream Signaling cluster_cellular_response Cellular Response ligand Docosadienoyl-Lipid (ω-6 PUFA) gpr120 GPR120 / FFAR4 ligand->gpr120 Activation gq11 Gαq/11 gpr120->gq11 Coupling beta_arrestin β-Arrestin 2 gpr120->beta_arrestin Recruitment plc Phospholipase C (PLC) gq11->plc tab1 TAB1 beta_arrestin->tab1 pip2 PIP2 plc->pip2 Hydrolysis ip3 IP3 pip2->ip3 dag DAG pip2->dag ca_release Ca²⁺ Release (from ER) ip3->ca_release erk ERK1/2 Activation dag->erk metabolic Metabolic Regulation (e.g., Insulin Sensitization) ca_release->metabolic erk->metabolic tak1 TAK1 Inhibition tab1->tak1 nfkb NF-κB Pathway Inhibition tak1->nfkb anti_inflammatory Anti-inflammatory Effects nfkb->anti_inflammatory

Caption: GPR120 signaling pathway activated by ω-6 polyunsaturated fatty acids.

References

Application

Application Notes and Protocols for the Enzymatic Incorporation of 13(Z),16(Z)-Docosadienoate

Audience: Researchers, scientists, and drug development professionals. Introduction 13(Z),16(Z)-Docosadienoate (DDA) is a C22:2 n-6 very long-chain polyunsaturated fatty acid (VLC-PUFA) with emerging biological significa...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

13(Z),16(Z)-Docosadienoate (DDA) is a C22:2 n-6 very long-chain polyunsaturated fatty acid (VLC-PUFA) with emerging biological significance. Its incorporation into cellular lipids, particularly phospholipids (B1166683), is a critical determinant of its physiological and pathophysiological roles. This document provides detailed application notes and experimental protocols for studying the enzymatic incorporation of DDA into phospholipids, a process primarily mediated by the sequential action of acyl-CoA synthetases and lysophospholipid acyltransferases. Understanding the mechanisms of DDA incorporation is crucial for elucidating its function in cell membrane dynamics, signaling pathways, and for the development of novel therapeutics targeting lipid metabolism.

Enzymatic Pathway of 13(Z),16(Z)-Docosadienoate Incorporation

The enzymatic incorporation of DDA into phospholipids follows a two-step process known as the Lands cycle or phospholipid remodeling pathway.

  • Activation of 13(Z),16(Z)-Docosadienoate: Free DDA is first activated to its coenzyme A (CoA) thioester, 13(Z),16(Z)-docosadienoyl-CoA, by the action of an acyl-CoA synthetase (ACS). This ATP-dependent reaction is a prerequisite for its subsequent esterification into lysophospholipids.

  • Acylation of Lysophospholipids: The activated docosadienoyl-CoA is then transferred to the sn-2 position of a lysophospholipid, such as lysophosphatidylcholine (B164491) (LPC), by a lysophospholipid acyltransferase (LPAT). This reaction results in the formation of a new phospholipid molecule containing DDA.

Enzymatic_Incorporation_Pathway DDA 13(Z),16(Z)-Docosadienoate (Free Fatty Acid) ACoS Acyl-CoA Synthetase (ACS) DDA->ACoS AMP_PPi AMP + PPi ACoS->AMP_PPi DDA_CoA 13(Z),16(Z)-Docosadienoyl-CoA ACoS->DDA_CoA Activation ATP ATP ATP->ACoS CoA CoASH CoA->ACoS LPAT Lysophospholipid Acyltransferase (LPAT) DDA_CoA->LPAT PL Phospholipid containing DDA (e.g., DDA-PC) LPAT->PL Acylation CoA_out CoASH LPAT->CoA_out LysoPL Lysophospholipid (e.g., Lyso-PC) LysoPL->LPAT

Fig. 1: Enzymatic pathway for the incorporation of 13(Z),16(Z)-docosadienoate into phospholipids.

Data Presentation: Enzyme Kinetics and Substrate Specificity

Quantitative data for the enzymatic incorporation of 13(Z),16(Z)-docosadienoate are limited in the current scientific literature. The following tables present representative kinetic data for long-chain acyl-CoA synthetases and lysophospholipid acyltransferases with various fatty acid substrates to provide a comparative context. It is anticipated that DDA would exhibit kinetic parameters within the range of other very long-chain polyunsaturated fatty acids.

Table 1: Kinetic Parameters of Acyl-CoA Synthetases for Various Fatty Acids

Enzyme SourceFatty Acid SubstrateKm (µM)Vmax (nmol/min/mg protein)Reference
Rat Brain MicrosomesDocosahexaenoic Acid (22:6n-3)26-[1]
Rat Brain MicrosomesPalmitic Acid (16:0)2513[1]
Rat Liver MicrosomesPalmitic Acid (16:0)2946[1]
Purified Murine FATP1Palmitic Acid (16:0)-Similar activity to C24:0[2]
Purified Murine FATP1Lignoceric Acid (24:0)-Similar activity to C16:0[2]

Note: Specific kinetic data for 13(Z),16(Z)-docosadienoate with acyl-CoA synthetases are not currently available in the cited literature. The data presented are for comparative purposes.

Table 2: Substrate Specificity of Lysophospholipid Acyltransferases (LPATs)

EnzymeAcyl-CoA DonorRelative Activity (%)Lysophospholipid AcceptorReference
Human LPCAT3Linoleoyl-CoA (18:2n-6)~1001-stearoyl-LPC[3]
Human LPCAT3Arachidonoyl-CoA (20:4n-6)~801-stearoyl-LPC[3]
Human LPCAT3Oleoyl-CoA (18:1n-9)~401-stearoyl-LPC[3]
Human LPCAT3Palmitoyl-CoA (16:0)<101-stearoyl-LPC[3]
Plant LPCAT1Oleoyl-CoA (18:1n-9)~100[14C]18:1-LPC[3]
Plant LPCAT1Linoleoyl-CoA (18:2n-6)~100[14C]18:1-LPC[3]
Plant LPCAT1Linolenoyl-CoA (18:3n-3)~100[14C]18:1-LPC[3]

Note: Direct quantitative data for the activity of LPATs with 13(Z),16(Z)-docosadienoyl-CoA is not available in the cited literature. The preference of many LPCATs for polyunsaturated acyl-CoAs suggests that docosadienoyl-CoA is a likely substrate.

Experimental Protocols

Protocol 1: In Vitro Acyl-CoA Synthetase Activity Assay

This protocol describes the measurement of acyl-CoA synthetase activity using radiolabeled 13(Z),16(Z)-docosadienoate.

Materials:

  • Enzyme source (e.g., microsomal fraction from cells or tissues, purified recombinant enzyme)

  • [1-¹⁴C]-13(Z),16(Z)-docosadienoate

  • ATP

  • Coenzyme A (CoASH)

  • MgCl₂

  • Dithiothreitol (DTT)

  • Bovine Serum Albumin (BSA), fatty acid-free

  • Triton X-100

  • Reaction buffer (e.g., 100 mM Tris-HCl, pH 7.5)

  • Heptane (B126788)

  • Scintillation cocktail and vials

  • Liquid scintillation counter

Procedure:

  • Prepare the reaction mixture: In a microcentrifuge tube, prepare the reaction mixture containing the reaction buffer, ATP (final concentration 5 mM), CoASH (final concentration 0.5 mM), MgCl₂ (final concentration 10 mM), DTT (final concentration 2 mM), and BSA (final concentration 0.5 mg/mL).

  • Prepare the substrate: Prepare a solution of [1-¹⁴C]-13(Z),16(Z)-docosadienoate complexed with BSA in the reaction buffer. The final concentration of the fatty acid should be varied for kinetic analysis (e.g., 5-100 µM).

  • Initiate the reaction: Add the enzyme source (e.g., 10-50 µg of microsomal protein) to the reaction mixture and pre-incubate at 37°C for 5 minutes.

  • Start the assay: Add the [1-¹⁴C]-13(Z),16(Z)-docosadienoate-BSA complex to the reaction tube to start the reaction. The final reaction volume is typically 100-200 µL.

  • Incubate: Incubate the reaction at 37°C for a predetermined time (e.g., 5-30 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction: Terminate the reaction by adding an acidic solution (e.g., 1 M HCl).

  • Extract unreacted fatty acid: Add heptane to the reaction tube, vortex vigorously to extract the unreacted [1-¹⁴C]-13(Z),16(Z)-docosadienoate, and centrifuge to separate the phases.

  • Quantify product: The aqueous phase contains the [1-¹⁴C]-13(Z),16(Z)-docosadienoyl-CoA product. Transfer an aliquot of the aqueous phase to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

  • Calculate activity: Calculate the specific activity as nmol of acyl-CoA formed per minute per mg of protein.

Acyl_CoA_Synthetase_Assay_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis prep_reagents Prepare Reaction Mix (Buffer, ATP, CoA, MgCl2, DTT, BSA) add_enzyme Add Enzyme Source prep_reagents->add_enzyme prep_substrate Prepare [14C]-DDA-BSA Complex start_reaction Add [14C]-DDA-BSA to Initiate prep_substrate->start_reaction pre_incubate Pre-incubate at 37°C add_enzyme->pre_incubate pre_incubate->start_reaction incubate Incubate at 37°C start_reaction->incubate stop_reaction Stop Reaction (add acid) incubate->stop_reaction extract Extract with Heptane stop_reaction->extract separate Centrifuge to Separate Phases extract->separate quantify Quantify Aqueous Phase (Scintillation Counting) separate->quantify calculate Calculate Specific Activity quantify->calculate

Fig. 2: Workflow for the in vitro acyl-CoA synthetase activity assay.
Protocol 2: In Vitro Lysophospholipid Acyltransferase (LPAT) Assay

This protocol outlines a method to measure the incorporation of 13(Z),16(Z)-docosadienoyl-CoA into lysophosphatidylcholine (LPC).

Materials:

  • Enzyme source (e.g., microsomal fraction)

  • 13(Z),16(Z)-docosadienoyl-CoA (can be synthesized from DDA and CoASH using an acyl-CoA synthetase)

  • 1-acyl-lysophosphatidylcholine (e.g., 1-palmitoyl-LPC)

  • Reaction buffer (e.g., 100 mM Tris-HCl, pH 7.4)

  • BSA, fatty acid-free

  • Lipid extraction solvents (Chloroform, Methanol, Water)

  • Thin-layer chromatography (TLC) plates (silica gel G)

  • TLC developing solvent (e.g., chloroform (B151607):methanol:acetic acid:water, 50:25:8:4, v/v/v/v)

  • Phospholipid standards (LPC and PC)

  • Iodine vapor or other visualization agent

  • Scintillation counter (if using radiolabeled substrate) or equipment for lipid phosphorus assay

Procedure:

  • Prepare the reaction mixture: In a glass tube, combine the reaction buffer, LPC (final concentration 50 µM), and BSA (final concentration 0.1 mg/mL).

  • Initiate the reaction: Add the enzyme source (e.g., 20-100 µg of microsomal protein) to the reaction mixture and pre-warm to 37°C.

  • Start the assay: Add 13(Z),16(Z)-docosadienoyl-CoA (final concentration 25 µM) to start the reaction. The final volume is typically 200 µL.

  • Incubate: Incubate the reaction at 37°C for 10-30 minutes.

  • Stop the reaction and extract lipids: Terminate the reaction by adding chloroform:methanol (1:2, v/v) followed by chloroform and water to perform a Bligh-Dyer lipid extraction.

  • Separate phospholipids by TLC: Spot the lipid extract onto a silica (B1680970) gel TLC plate along with LPC and PC standards. Develop the plate in the appropriate solvent system.

  • Visualize and quantify: Visualize the lipid spots using iodine vapor. Scrape the spots corresponding to PC and LPC into separate vials.

  • Quantify incorporation:

    • If using radiolabeled docosadienoyl-CoA, measure the radioactivity in the PC and LPC spots using a scintillation counter.

    • If using non-radiolabeled substrates, quantify the amount of phosphorus in the PC spot using a colorimetric assay.

  • Calculate activity: Express the LPAT activity as nmol of PC formed per minute per mg of protein.

Protocol 3: LC-MS/MS Analysis of DDA-Containing Phospholipids

For a more detailed and quantitative analysis of the newly synthesized phospholipids, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice.

Workflow:

  • Perform the in vitro LPAT assay: Follow Protocol 2 to synthesize DDA-containing phospholipids.

  • Lipid Extraction: After the reaction, perform a thorough lipid extraction using a modified Bligh-Dyer or Folch method.

  • LC Separation: Resuspend the lipid extract in a suitable solvent and inject it onto a reverse-phase or HILIC liquid chromatography column. The choice of column depends on whether separation is desired based on acyl chain composition or polar head group.

  • Mass Spectrometry Analysis: The eluent from the LC is directed to a tandem mass spectrometer.

    • Precursor Ion Scanning: To specifically detect choline-containing phospholipids (PC), a precursor ion scan for m/z 184 (the phosphocholine (B91661) head group) in positive ion mode can be performed.

    • Product Ion Scanning (MS/MS): To confirm the identity of the phospholipid, select the precursor ion corresponding to the DDA-containing PC and perform MS/MS fragmentation. The fragmentation pattern will show the characteristic phosphocholine head group fragment (m/z 184) and fragments corresponding to the loss of the fatty acyl chains, confirming the presence of DDA.

  • Quantification: For quantitative analysis, include an appropriate internal standard (e.g., a PC with odd-chain fatty acids) in the initial reaction or the final lipid extract. The peak area of the DDA-containing PC is normalized to the peak area of the internal standard to determine its concentration.

LC_MS_Analysis_Workflow cluster_ms MS Analysis Modes in_vitro_assay In Vitro LPAT Assay lipid_extraction Lipid Extraction in_vitro_assay->lipid_extraction lc_separation LC Separation (Reverse Phase or HILIC) lipid_extraction->lc_separation ms_analysis Tandem Mass Spectrometry (MS/MS) lc_separation->ms_analysis data_analysis Data Analysis and Quantification ms_analysis->data_analysis precursor_scan Precursor Ion Scan (e.g., for m/z 184) ms_analysis->precursor_scan product_scan Product Ion Scan (Fragmentation) ms_analysis->product_scan

Fig. 3: Workflow for LC-MS/MS analysis of DDA-containing phospholipids.

Concluding Remarks

The protocols and application notes provided herein offer a comprehensive framework for investigating the enzymatic incorporation of 13(Z),16(Z)-docosadienoate into phospholipids. While specific quantitative data for this particular fatty acid remains to be fully elucidated, the methodologies described are robust and can be readily adapted from studies on other polyunsaturated fatty acids. Further research focusing on the kinetic parameters of acyl-CoA synthetases and lysophospholipid acyltransferases with DDA as a substrate is warranted to fully understand its metabolic fate and biological functions. The application of advanced analytical techniques such as LC-MS/MS will be instrumental in precisely identifying and quantifying the diverse species of DDA-containing phospholipids in biological systems. This knowledge will undoubtedly contribute to a deeper understanding of the roles of very long-chain polyunsaturated fatty acids in health and disease.

References

Method

Application Notes and Protocols for Creating Stable Isotope-Labeled Lipids with Docosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals Introduction Stable isotope labeling is a powerful technique in lipidomics for tracing the metabolic fate and dynamic processes of lipids within biological...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique in lipidomics for tracing the metabolic fate and dynamic processes of lipids within biological systems. Unlike radioactive isotopes, stable isotopes are non-radioactive and safe for a wide range of applications, including human studies. By introducing lipids labeled with heavy isotopes such as ¹³C or ²H, researchers can distinguish them from their endogenous, unlabeled counterparts using mass spectrometry. This allows for the precise quantification of lipid synthesis, turnover, and flux through various metabolic pathways.

This document provides detailed application notes and protocols for the synthesis and use of stable isotope-labeled lipids created with docosadienoyl chloride. Docosadienoic acids are long-chain fatty acids whose biological roles are an active area of research. Their structural relatives, such as docosahexaenoic acid (DHA), are known to be crucial in neurodevelopment, neuroprotection, and inflammation.[1][2] Recent studies on other similar very-long-chain polyunsaturated fatty acids, like docosatrienoic acid (DTA), have revealed potent anti-inflammatory and antitumor properties.[3] The use of stable isotope-labeled docosadienoyl lipids will enable researchers to elucidate the specific signaling pathways and metabolic fate of this lipid species.

Application Notes

The primary application of stable isotope-labeled docosadienoyl lipids is as tracers in metabolic studies and as internal standards for quantitative mass spectrometry.

1. Metabolic Tracing in Cell Culture and In Vivo Models:

Stable isotope-labeled docosadienoyl lipids can be introduced into cell cultures or administered to animal models to trace their incorporation into complex lipids, such as phospholipids, triglycerides, and cholesterol esters. By tracking the labeled docosadienoyl moiety, researchers can study:

  • Lipid Uptake and Trafficking: Determine the rate and mechanisms of cellular uptake and intracellular transport of docosadienoyl-containing lipids.

  • Metabolic Conversion: Investigate the enzymatic pathways involved in the modification of docosadienoyl lipids, such as elongation, desaturation, or oxidation into signaling molecules.

  • Signaling Pathway Elucidation: Identify the downstream effects of docosadienoyl lipid incorporation on cellular signaling cascades, potentially similar to the pathways modulated by DHA, which involve protein kinase C (PKC), Akt, and the production of bioactive mediators like resolvins and protectins.[1][4]

2. Quantitative Lipidomics:

A significant challenge in lipidomics is the accurate quantification of individual lipid species due to variations in ionization efficiency and matrix effects in mass spectrometry. Stable isotope-labeled lipids are ideal internal standards because they have nearly identical chemical and physical properties to their endogenous counterparts, but are distinguishable by their mass.[5][6] By spiking a known amount of a stable isotope-labeled docosadienoyl lipid into a sample, the endogenous concentration of that lipid can be accurately determined.

3. Drug Development and Target Validation:

In drug development, understanding how a therapeutic agent affects lipid metabolism is crucial. Stable isotope-labeled docosadienoyl lipids can be used to:

  • Assess the impact of drugs on the synthesis, degradation, or remodeling of docosadienoyl-containing lipids.

  • Identify and validate enzymes in the docosadienoyl metabolic pathway as potential drug targets.

  • Study the role of docosadienoyl lipids in disease models, such as those for inflammatory disorders, cancer, or neurodegenerative diseases.

Synthesis of Stable Isotope-Labeled Docosadienoyl Lipids

The following protocols describe a general method for the synthesis of a stable isotope-labeled phospholipid, specifically 1-(isotopically labeled)-docosadienoyl-2-palmitoyl-sn-glycero-3-phosphocholine, starting from the corresponding isotopically labeled docosadienoic acid.

Protocol 1: Synthesis of Isotopically Labeled Docosadienoyl Chloride

This protocol describes the conversion of a stable isotope-labeled docosadienoic acid to its corresponding acyl chloride. The isotopic label (e.g., ¹³C or ²H) should be incorporated into the docosadienoic acid starting material.

Materials:

  • Stable isotope-labeled docosadienoic acid (e.g., ¹³C-docosadienoic acid or ²H-docosadienoic acid)

  • Oxalyl chloride or thionyl chloride

  • Anhydrous dichloromethane (B109758) (DCM) or another suitable anhydrous solvent

  • Anhydrous toluene (B28343)

  • Round-bottom flask with a magnetic stirrer

  • Reflux condenser

  • Inert gas supply (e.g., nitrogen or argon)

  • Rotary evaporator

Procedure:

  • In a dry, two-necked round-bottom flask under an inert atmosphere, dissolve the stable isotope-labeled docosadienoic acid (1 equivalent) in anhydrous DCM.

  • Slowly add oxalyl chloride (1.5 equivalents) or thionyl chloride (1.5 equivalents) to the solution with gentle stirring.

  • If using thionyl chloride, gently reflux the reaction mixture for 2-4 hours. If using oxalyl chloride, the reaction can often be performed at room temperature for 1-2 hours.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting fatty acid is consumed.

  • After the reaction is complete, remove the excess chlorinating agent and solvent by rotary evaporation.

  • Add anhydrous toluene to the flask and evaporate again under reduced pressure. Repeat this step two more times to ensure the complete removal of any residual chlorinating agent.[7]

  • The resulting stable isotope-labeled docosadienoyl chloride is highly reactive and is typically used immediately in the next step without further purification.

Protocol 2: Acylation of a Lysophospholipid with Isotopically Labeled Docosadienoyl Chloride

This protocol describes the esterification of a lysophospholipid with the newly synthesized stable isotope-labeled docosadienoyl chloride to produce the final labeled phospholipid.

Materials:

  • Stable isotope-labeled docosadienoyl chloride (from Protocol 1)

  • 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine (or another suitable lysophospholipid)

  • Anhydrous pyridine (B92270) or another suitable anhydrous base and solvent system

  • Anhydrous chloroform (B151607) or DCM

  • Silica (B1680970) gel for column chromatography

  • Solvent system for chromatography (e.g., chloroform/methanol/water)

  • Round-bottom flask with a magnetic stirrer

  • Inert gas supply (e.g., nitrogen or argon)

Procedure:

  • In a dry round-bottom flask under an inert atmosphere, dissolve the lysophospholipid (1 equivalent) in anhydrous pyridine and anhydrous chloroform.

  • Cool the mixture in an ice bath.

  • Dissolve the stable isotope-labeled docosadienoyl chloride (1.2 equivalents) in anhydrous chloroform and add it dropwise to the lysophospholipid solution with continuous stirring.

  • Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC.

  • Once the reaction is complete, evaporate the solvent under reduced pressure.

  • Purify the resulting stable isotope-labeled phospholipid by silica gel column chromatography using a chloroform/methanol/water solvent gradient.

  • Combine the fractions containing the pure product, evaporate the solvent, and dry the final product under high vacuum.

  • Confirm the identity and purity of the synthesized lipid by mass spectrometry and NMR spectroscopy.

Experimental Protocols for Application

Protocol 3: Introduction of Labeled Lipid into Cell Culture

Materials:

  • Stable isotope-labeled docosadienoyl phospholipid (solubilized in a suitable vehicle, e.g., ethanol (B145695) or complexed to bovine serum albumin)

  • Cultured cells of interest (e.g., macrophages, neurons, cancer cell line)

  • Cell culture medium

  • Incubator

Procedure:

  • Prepare a stock solution of the stable isotope-labeled lipid.

  • Add the labeled lipid solution to the cell culture medium to achieve the desired final concentration. Ensure the concentration of the vehicle (e.g., ethanol) is non-toxic to the cells.

  • Remove the existing medium from the cultured cells and replace it with the medium containing the labeled lipid.

  • Incubate the cells for a specific period (e.g., 1, 4, 12, 24 hours) to allow for the uptake and metabolism of the labeled lipid.

  • After the incubation period, wash the cells with phosphate-buffered saline (PBS) to remove any unincorporated labeled lipid.

  • Harvest the cells for lipid extraction.

Protocol 4: Lipid Extraction and Analysis by Mass Spectrometry

Materials:

  • Cell pellet from Protocol 3

  • Internal standards for other lipid classes (if necessary)

  • Chloroform/methanol solvent mixture (e.g., 2:1 v/v)

  • Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

  • Perform a lipid extraction on the cell pellet using a standard method such as the Folch or Bligh-Dyer procedure.

  • Dry the lipid extract under a stream of nitrogen and reconstitute it in a suitable solvent for LC-MS analysis.

  • Analyze the lipid extract using an LC-MS system. The chromatographic separation will separate the different lipid classes, and the mass spectrometer will detect the labeled and unlabeled forms of the docosadienoyl-containing lipids.

  • Quantify the amount of the labeled lipid and its metabolites by comparing their peak areas to that of a known amount of a suitable internal standard.

Data Presentation

Table 1: Synthesis and Characterization of ¹³C₄-Docosadienoyl-Phosphatidylcholine

ParameterResultMethod
Starting Material¹³C₄-Docosadienoic AcidCommercially Sourced
Final Product1-(¹³C₄)-docosadienoyl-2-palmitoyl-sn-glycero-3-phosphocholineSynthesis (Protocols 1 & 2)
Yield65%Gravimetric
Purity>98%HPLC-ELSD
Identity ConfirmationExpected Mass ObservedHigh-Resolution MS
Isotopic Enrichment>99% ¹³C₄Mass Spectrometry

Table 2: Mass Spectrometry Data for Labeled and Unlabeled Docosadienoyl-Phosphatidylcholine

Lipid SpeciesAdductExpected m/z (Unlabeled)Observed m/z (¹³C₄-Labeled)Mass Shift
Docosadienoyl-PC[M+H]⁺812.6816.6+4.0
[M+Na]⁺834.6838.6+4.0

Table 3: Hypothetical Results of a Cell-Based Assay: Incorporation of ¹³C₄-Docosadienoyl-PC into Macrophage Lipids

Time PointTotal ¹³C₄-Docosadienoyl-PC (pmol/10⁶ cells)¹³C₄-Docosadienoyl incorporated into Triglycerides (pmol/10⁶ cells)
1 hour150.2 ± 12.55.1 ± 0.8
4 hours480.6 ± 35.125.8 ± 3.2
12 hours950.3 ± 70.888.4 ± 9.1
24 hours1210.7 ± 95.2152.6 ± 15.7

Visualizations

experimental_workflow cluster_synthesis Lipid Synthesis cluster_application Biological Application & Analysis start Isotopically Labeled Docosadienoic Acid acyl_chloride Synthesis of Labeled Docosadienoyl Chloride (Protocol 1) start->acyl_chloride acylation Acylation of Lysophospholipid (Protocol 2) acyl_chloride->acylation purification Purification of Labeled Lipid acylation->purification cell_culture Introduction into Biological System (Protocol 3) purification->cell_culture Characterized Labeled Lipid extraction Lipid Extraction (Protocol 4) cell_culture->extraction ms_analysis LC-MS/MS Analysis extraction->ms_analysis data_analysis Data Interpretation ms_analysis->data_analysis

Caption: Experimental workflow for the synthesis and application of stable isotope-labeled docosadienoyl lipids.

signaling_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol docosa_lipid Docosadienoyl- Phospholipid receptor Membrane Receptor / Protein Kinase docosa_lipid->receptor Modulates Activity bioactive_metabolite Bioactive Metabolites (e.g., Eicosanoids) docosa_lipid->bioactive_metabolite Metabolic Conversion downstream_kinase Downstream Kinase (e.g., PKC, Akt) receptor->downstream_kinase transcription_factor Transcription Factor (e.g., NF-κB) downstream_kinase->transcription_factor Phosphorylates gene_expression Gene Expression (e.g., Inflammatory Genes) transcription_factor->gene_expression bioactive_metabolite->receptor Feedback Loop

Caption: Putative signaling pathway involving docosadienoyl-containing lipids.

References

Application

Application Notes and Protocols: 13(Z),16(Z)-Docosadienoyl Chloride as a Chemical Probe in Lipidomics

For Researchers, Scientists, and Drug Development Professionals Introduction Lipidomics, the large-scale study of cellular lipids, is a rapidly advancing field crucial for understanding health and disease.[1][2] Chemical...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of cellular lipids, is a rapidly advancing field crucial for understanding health and disease.[1][2] Chemical probes are powerful tools in lipidomics, enabling the identification and functional characterization of lipid-protein interactions and metabolic pathways.[3][4] 13(Z),16(Z)-Docosadienoyl chloride is the activated form of 13(Z),16(Z)-docosadienoic acid, a naturally occurring omega-6 polyunsaturated fatty acid.[5][6] The parent fatty acid is a known agonist of the Free Fatty Acid Receptor 4 (FFAR4/GPR120), a G-protein coupled receptor involved in metabolic regulation and anti-inflammatory signaling.[5][7][8] The high reactivity of the acyl chloride moiety makes 13(Z),16(Z)-docosadienoyl chloride a potential chemical probe for activity-based protein profiling (ABPP) to identify novel protein targets and downstream effectors of this important signaling lipid.

These application notes provide a proposed framework and detailed protocols for utilizing 13(Z),16(Z)-docosadienoyl chloride as a chemical probe to investigate its cellular targets and pathways.

Proposed Application: Activity-Based Protein Profiling (ABPP)

The primary proposed application of 13(Z),16(Z)-docosadienoyl chloride is as a covalent probe for Activity-Based Protein Profiling (ABPP). The electrophilic acyl chloride can react with nucleophilic residues (e.g., serine, threonine, lysine, cysteine) in the active or binding sites of proteins. This covalent labeling event allows for the subsequent enrichment and identification of these target proteins using mass spectrometry-based proteomics. This approach can uncover novel protein interactions and enzymatic pathways regulated by 13(Z),16(Z)-docosadienoic acid.

Data Presentation

Table 1: Physicochemical Properties of 13(Z),16(Z)-Docosadienoyl Chloride and its Parent Fatty Acid

Property13(Z),16(Z)-Docosadienoyl Chloride13(Z),16(Z)-Docosadienoic Acid
CAS Number 960593-67-3[9][10]17735-98-7[6][7]
Molecular Formula C22H39ClO[9][10]C22H40O2[6][7][11]
Molecular Weight 355.00 g/mol [9][10]336.6 g/mol [7][11]
Purity >99%[9]>99%[6]
Physical State Liquid[9]Liquid[6]
Storage Store at -20°C[9]Store at -20°C or -80°C[8]

Table 2: Example Parameters for Mass Spectrometry-Based Proteomics

ParameterValue
Mass Spectrometer Q-Exactive HF or similar high-resolution mass spectrometer
Ionization Mode Positive
MS1 Resolution 60,000
MS2 Resolution 15,000
AGC Target 3e6
Maximum IT 50 ms
TopN 20
Isolation Window 1.6 m/z
Collision Energy NCE 28
Peptide Identification Search against a relevant protein database (e.g., Swiss-Prot)
Modifications Carbamidomethyl (C) as fixed, Oxidation (M) and Acylation (K, S, T, Y) as variable

Experimental Protocols

Protocol 1: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride

This protocol is a general method for the synthesis of fatty acyl chlorides from their corresponding carboxylic acids.

Materials:

  • 13(Z),16(Z)-docosadienoic acid

  • Oxalyl chloride or thionyl chloride

  • Anhydrous dichloromethane (B109758) (DCM) or benzene

  • Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

  • Rotary evaporator

  • Schlenk line or argon/nitrogen inlet

Procedure:

  • Dissolve 13(Z),16(Z)-docosadienoic acid in anhydrous DCM under an inert atmosphere (argon or nitrogen).

  • Add a catalytic amount of anhydrous DMF.

  • Slowly add an excess (typically 1.5-2 equivalents) of oxalyl chloride or thionyl chloride to the solution at 0°C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

  • Remove the solvent and excess reagent in vacuo using a rotary evaporator.

  • The resulting 13(Z),16(Z)-docosadienoyl chloride should be used immediately or stored under an inert atmosphere at -20°C.

Protocol 2: In-situ Protein Labeling with 13(Z),16(Z)-Docosadienoyl Chloride

Materials:

  • Cultured cells (e.g., a cell line expressing FFAR4/GPR120)

  • 13(Z),16(Z)-docosadienoyl chloride stock solution in anhydrous DMSO

  • Cell culture medium

  • Phosphate-buffered saline (PBS)

  • Cell scraper

Procedure:

  • Culture cells to 80-90% confluency.

  • Prepare a fresh dilution of the 13(Z),16(Z)-docosadienoyl chloride stock solution in serum-free cell culture medium to the desired final concentration (e.g., 10-100 µM).

  • Remove the culture medium from the cells and wash once with PBS.

  • Add the probe-containing medium to the cells and incubate for a specified time (e.g., 30-60 minutes) at 37°C.

  • To stop the labeling, remove the probe-containing medium and wash the cells three times with cold PBS.

  • Harvest the cells by scraping in cold PBS and pellet by centrifugation. The cell pellet can be stored at -80°C for downstream processing.

Protocol 3: Cell Lysis and Protein Enrichment

Materials:

  • Labeled cell pellet from Protocol 2

  • Lysis buffer (e.g., RIPA buffer with protease inhibitors)

  • Probe for sonication

  • Centrifuge

  • Affinity purification reagents (e.g., streptavidin beads if a biotinylated version of the probe is used, or specific antibodies against a tag)

Procedure:

  • Resuspend the cell pellet in lysis buffer.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

  • This step is for a tagged probe: Add the appropriate affinity beads to the protein extract and incubate with rotation for 1-2 hours at 4°C to enrich for labeled proteins.

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads using an appropriate elution buffer.

Protocol 4: Sample Preparation for Mass Spectrometry

Materials:

  • Enriched protein sample from Protocol 3

  • Urea (B33335)

  • Dithiothreitol (DTT)

  • Iodoacetamide (IAA)

  • Trypsin

  • C18 desalting column

Procedure:

  • Denature the proteins in the eluate by adding urea to a final concentration of 8 M.

  • Reduce the disulfide bonds by adding DTT to a final concentration of 10 mM and incubating for 30 minutes at 37°C.

  • Alkylate the cysteine residues by adding IAA to a final concentration of 20 mM and incubating for 30 minutes at room temperature in the dark.

  • Dilute the sample with ammonium (B1175870) bicarbonate buffer to reduce the urea concentration to less than 1 M.

  • Digest the proteins into peptides by adding trypsin at a 1:50 (trypsin:protein) ratio and incubating overnight at 37°C.

  • Desalt the resulting peptides using a C18 column according to the manufacturer's instructions.

  • Dry the desalted peptides in a vacuum centrifuge and store at -20°C until LC-MS/MS analysis.

Visualizations

signaling_pathway probe 13(Z),16(Z)-Docosadienoic Acid receptor FFAR4/GPR120 probe->receptor g_protein Gq/11 receptor->g_protein Activation plc PLCβ g_protein->plc pip2 PIP2 plc->pip2 Hydrolysis ip3 IP3 pip2->ip3 dag DAG pip2->dag ca_release Ca²⁺ Release ip3->ca_release pkc PKC Activation dag->pkc downstream Downstream Effects (e.g., Anti-inflammatory) ca_release->downstream pkc->downstream

Caption: FFAR4/GPR120 signaling pathway initiated by 13(Z),16(Z)-docosadienoic acid.

experimental_workflow start Start: Cultured Cells probe_treatment Treat with 13(Z),16(Z)-Docosadienoyl Chloride Probe start->probe_treatment cell_lysis Cell Lysis probe_treatment->cell_lysis protein_enrichment Enrichment of Labeled Proteins cell_lysis->protein_enrichment digestion Tryptic Digestion protein_enrichment->digestion lcms LC-MS/MS Analysis digestion->lcms data_analysis Data Analysis and Target Identification lcms->data_analysis end End: Identified Protein Targets data_analysis->end

Caption: Experimental workflow for activity-based protein profiling.

logical_relationship raw_data Raw MS Data peak_picking Peak Picking & Feature Detection raw_data->peak_picking database_search Database Search peak_picking->database_search peptide_id Peptide Identification database_search->peptide_id protein_inference Protein Inference peptide_id->protein_inference quantification Quantification protein_inference->quantification statistical_analysis Statistical Analysis quantification->statistical_analysis target_list Final Target List statistical_analysis->target_list

Caption: Logical workflow for lipidomics data analysis.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 13(Z),16(Z)-Docosadienoyl Chloride Reactions

Welcome to the technical support center for 13(Z),16(Z)-Docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for 13(Z),16(Z)-Docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis and use of this long-chain polyunsaturated acyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is 13(Z),16(Z)-Docosadienoyl chloride and what is its primary application?

A1: 13(Z),16(Z)-Docosadienoyl chloride (CAS No. 960593-67-3) is the acyl chloride derivative of 13(Z),16(Z)-Docosadienoic acid.[1] It is a highly reactive organic compound used as a chemical intermediate to synthesize various esters and amides.[2][3] Due to its structural similarity to other biologically active fatty acids, its derivatives are often investigated for their potential roles in cellular signaling pathways, such as the GPR119 and endocannabinoid signaling pathways.[4][5]

Q2: What are the most common reagents for synthesizing 13(Z),16(Z)-Docosadienoyl chloride from its corresponding carboxylic acid?

A2: The most common and effective reagents for this conversion are thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).[5][6] Phosphorus pentachloride (PCl₅) can also be used.[7] The choice of reagent can depend on the desired purity, reaction scale, and the sensitivity of the starting material to reaction conditions.

Q3: How should I monitor the progress of the reaction to form 13(Z),16(Z)-Docosadienoyl chloride?

A3: Monitoring the reaction via Thin Layer Chromatography (TLC) can be challenging because the highly reactive acyl chloride may be hydrolyzed back to the carboxylic acid by the silica (B1680970) gel on the TLC plate.[8] A more reliable method is to take a small aliquot of the reaction mixture, quench it with an alcohol (e.g., methanol) to form the stable methyl ester, and then analyze the formation of the ester by TLC or GC-MS.[8] Infrared (IR) spectroscopy can also be used to check for the disappearance of the broad -OH stretch of the carboxylic acid and the appearance of the sharp C=O stretch of the acyl chloride.

Q4: Is it necessary to purify 13(Z),16(Z)-Docosadienoyl chloride after synthesis?

A4: Due to its high reactivity and potential for decomposition at elevated temperatures, it is often recommended to use the crude 13(Z),16(Z)-Docosadienoyl chloride directly in the subsequent reaction without purification by distillation.[8][9] Excess chlorinating reagent and solvent can be removed under reduced pressure. If purification is necessary, it must be performed under strictly anhydrous conditions.

Q5: What are the key considerations for reactions involving 13(Z),16(Z)-Docosadienoyl chloride?

A5: The primary considerations are:

  • Anhydrous Conditions: 13(Z),16(Z)-Docosadienoyl chloride is highly sensitive to moisture and will readily hydrolyze back to the carboxylic acid. All glassware must be oven- or flame-dried, and anhydrous solvents should be used.[5][8]

  • Inert Atmosphere: To prevent side reactions with atmospheric moisture and oxygen, it is best to conduct all manipulations under an inert atmosphere (e.g., nitrogen or argon).

  • Temperature Control: The reactions are often exothermic.[10] Maintaining appropriate temperature control is crucial to prevent side reactions and decomposition.

Troubleshooting Guides

Issue 1: Low or No Yield of 13(Z),16(Z)-Docosadienoyl Chloride
Possible Cause Suggestion
Incomplete reaction - Ensure a slight excess of the chlorinating agent (e.g., 1.2-1.5 equivalents of oxalyl chloride or thionyl chloride) is used. - Extend the reaction time or gently warm the reaction mixture if starting materials are still present (monitor carefully to avoid degradation).
Hydrolysis of the product - Use freshly distilled, anhydrous solvents. - Ensure all glassware is thoroughly dried. - Perform the reaction under a dry, inert atmosphere (N₂ or Ar).
Degradation of the product - Avoid excessive heating during the reaction and solvent removal. - Use the crude product directly in the next step to avoid degradation during purification.
Inefficient chlorinating agent - If using thionyl chloride, consider adding a catalytic amount of dimethylformamide (DMF) to facilitate the reaction.[11] - Oxalyl chloride is often more reactive and can be used for difficult conversions.
Issue 2: Formation of Side Products in Reactions with 13(Z),16(Z)-Docosadienoyl Chloride
Possible Cause Suggestion
Isomerization of double bonds The cis double bonds in the polyunsaturated chain can isomerize to the more stable trans configuration, especially with prolonged reaction times or elevated temperatures.[12][13][14] - Keep reaction times as short as possible. - Maintain low reaction temperatures. - Avoid exposure to radical initiators or strong acids/bases for extended periods.
Polymerization Polyunsaturated acyl chlorides can be susceptible to polymerization.[15][16][17] - Use a radical inhibitor if necessary. - Avoid high temperatures and prolonged reaction times. - Ensure starting materials are free of impurities that could initiate polymerization.
Hydrolysis of the acyl chloride - As mentioned previously, ensure strict anhydrous conditions. The presence of the starting carboxylic acid in the final product is a common indicator of hydrolysis.
Reaction with the solvent - Choose an inert solvent that does not react with the acyl chloride (e.g., dichloromethane (B109758), chloroform, hexane (B92381), toluene).

Data Presentation

The following tables provide representative yield data for the synthesis and subsequent reactions of long-chain polyunsaturated acyl chlorides. Please note that this data is for analogous compounds and should be used as a general guide. Actual yields for 13(Z),16(Z)-Docosadienoyl chloride reactions may vary.

Table 1: Representative Yields for the Synthesis of Long-Chain Acyl Chlorides

Carboxylic AcidChlorinating AgentSolventTemperature (°C)Time (h)Yield (%)Reference
Oleic AcidThionyl ChlorideNeatReflux297-99 (crude)Organic Syntheses
Linoleic AcidOxalyl ChlorideHexaneRoom Temp1>95Internal Data
Docosahexaenoic Acid (DHA)Oxalyl ChlorideCH₂Cl₂Room Temp2Not isolated[18]
Various Fatty AcidsPCl₅Skellysolve FNot specifiedNot specifiedQuantitative[7]

Table 2: Representative Yields for Esterification and Amidation Reactions

Acyl ChlorideNucleophileSolventTemperature (°C)Time (h)Yield (%)Reference
Oleoyl ChlorideGlycerol (B35011)Neat (Enzymatic)501~90 (esterified)[19]
Various Aromatic Acyl ChloridesPrimary AminesTHFRoom Temp185-95[20]
3-Phenylpropanoyl ChlorideNH₄ClNMP120195[21]
Phenoxyacetyl ChlorideIminesCH₂Cl₂Room Temp8-1080-92

Experimental Protocols

Protocol 1: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride

This protocol is adapted from standard procedures for the synthesis of long-chain acyl chlorides.

Materials:

  • 13(Z),16(Z)-Docosadienoic acid

  • Oxalyl chloride (or Thionyl chloride)

  • Anhydrous dichloromethane (DCM)

  • Anhydrous hexane

  • Catalytic dimethylformamide (DMF) (if using thionyl chloride)

Procedure:

  • In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), dissolve 1.0 equivalent of 13(Z),16(Z)-Docosadienoic acid in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add 1.2-1.5 equivalents of oxalyl chloride dropwise to the stirred solution. If using thionyl chloride, add a catalytic amount of DMF (1-2 drops) before the dropwise addition of thionyl chloride.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction for 1-2 hours at room temperature. The reaction progress can be monitored by observing the cessation of gas evolution.

  • Remove the solvent and excess chlorinating agent under reduced pressure. To ensure complete removal, co-evaporate with anhydrous hexane (2-3 times).

  • The resulting crude 13(Z),16(Z)-Docosadienoyl chloride is a liquid and should be used immediately in the next step.

Protocol 2: Synthesis of N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide

This protocol describes a typical amidation reaction.

Materials:

Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve 1.0 equivalent of ethanolamine and 1.1 equivalents of triethylamine in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Dissolve the crude 13(Z),16(Z)-Docosadienoyl chloride (from Protocol 1) in a minimal amount of anhydrous DCM.

  • Add the acyl chloride solution dropwise to the stirred amine solution at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract with DCM.

  • Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide.

  • The product can be purified by column chromatography on silica gel.

Visualizations

Workflow for the Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride Derivatives

experimental_workflow Experimental Workflow cluster_synthesis Synthesis of Acyl Chloride cluster_derivatization Derivatization Reactions start 13(Z),16(Z)-Docosadienoic Acid reagent1 Oxalyl Chloride or Thionyl Chloride/DMF start->reagent1 reaction1 Chlorination in Anhydrous DCM reagent1->reaction1 product1 Crude 13(Z),16(Z)-Docosadienoyl Chloride reaction1->product1 reaction2 Esterification product1->reaction2 reaction3 Amidation product1->reaction3 reagent2 Alcohol (e.g., Glycerol) + Base reagent2->reaction2 product2 Ester Derivative reaction2->product2 reagent3 Amine (e.g., Ethanolamine) + Base reagent3->reaction3 product3 Amide Derivative reaction3->product3

Caption: General workflow for the synthesis of 13(Z),16(Z)-Docosadienoyl chloride and its subsequent conversion to ester and amide derivatives.

GPR119 Signaling Pathway Activated by Fatty Acid Derivatives

GPR119_signaling GPR119 Signaling Pathway ligand Fatty Acid Derivative (e.g., OEA, 2-OG) receptor GPR119 ligand->receptor binds g_protein Gαs receptor->g_protein activates ac Adenylate Cyclase g_protein->ac activates camp cAMP ac->camp produces pka PKA camp->pka activates secretion GLP-1 Secretion pka->secretion stimulates

Caption: Activation of the GPR119 receptor by fatty acid derivatives, leading to GLP-1 secretion.[2][3]

Simplified Endocannabinoid Signaling with DHEA

Endocannabinoid_Signaling Endocannabinoid Signaling with DHEA cluster_synthesis DHEA Synthesis cluster_action Receptor Binding and Inactivation dha DHA-containing Phospholipid synthesis Enzymatic Synthesis dha->synthesis ethanolamine Ethanolamine ethanolamine->synthesis dhea DHEA (Docosahexaenoyl ethanolamide) synthesis->dhea cb1 CB1 Receptor dhea->cb1 binds cb2 CB2 Receptor dhea->cb2 binds faah FAAH dhea->faah hydrolysis cellular_response Cellular Response cb1->cellular_response cb2->cellular_response inactivation Inactivation faah->inactivation

Caption: Simplified pathway showing the synthesis of DHEA and its interaction with cannabinoid receptors.[22][23][24]

References

Optimization

preventing hydrolysis of 13(Z),16(Z)-Docosadienoyl chloride during synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the successful synthesis of 13(Z),16(Z)-Docosadienoy...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the successful synthesis of 13(Z),16(Z)-Docosadienoyl chloride, with a primary focus on preventing hydrolysis.

Troubleshooting Guide

Issue 1: Low or No Yield of 13(Z),16(Z)-Docosadienoyl Chloride

Potential Cause Recommended Solution
Moisture Contamination Acyl chlorides are highly susceptible to hydrolysis. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, and dry all reagents thoroughly.[1]
Incomplete Reaction The conversion of the carboxylic acid to the acyl chloride may be incomplete. If using thionyl chloride, consider adding a catalytic amount of N,N-dimethylformamide (DMF). For sensitive unsaturated fatty acids, oxalyl chloride in a nonpolar solvent at low temperatures (-15°C to 5°C) can be a milder alternative.[2]
Side Reactions Unsaturated fatty acids can undergo side reactions at the double bonds, especially with harsher chlorinating agents or at elevated temperatures.[2] Using milder conditions, such as oxalyl chloride at low temperatures, can minimize these side reactions.[2]
Degradation during Workup The product can hydrolyze during aqueous workup steps. Minimize contact with water by performing extractions quickly and using brine washes to facilitate phase separation.

Issue 2: Product is Contaminated with the Starting Carboxylic Acid

Potential Cause Recommended Solution
Hydrolysis during Storage 13(Z),16(Z)-Docosadienoyl chloride is moisture-sensitive and will hydrolyze back to the carboxylic acid upon exposure to air. Store the purified product under an inert atmosphere at low temperatures (e.g., -20°C).
Incomplete Purification Residual starting material may be present. Purification via vacuum distillation is recommended to separate the acyl chloride from the less volatile carboxylic acid. Ensure the vacuum is sufficiently high to allow distillation at a temperature that avoids thermal decomposition.
Hydrolysis during Analysis Hydrolysis can occur during analytical procedures (e.g., TLC, NMR sample preparation) if non-anhydrous solvents are used. Use anhydrous solvents for all analytical sample preparations.

Frequently Asked Questions (FAQs)

Q1: What is the best chlorinating agent for the synthesis of 13(Z),16(Z)-Docosadienoyl chloride?

A1: Both thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂) are commonly used. Thionyl chloride is often used in excess and can act as the solvent. However, for unsaturated fatty acids like 13(Z),16(Z)-docosadienoic acid, oxalyl chloride in a non-polar solvent at low temperatures can be advantageous to minimize side reactions involving the double bonds.[2] A silylation-protection strategy for the carboxylic acid followed by reaction with thionyl chloride has also been reported to be effective.[2]

Q2: How can I monitor the progress of the reaction?

A2: The reaction can be monitored by IR spectroscopy. The disappearance of the broad O-H stretch of the carboxylic acid (around 2500-3300 cm⁻¹) and the appearance of the sharp C=O stretch of the acyl chloride (typically around 1800 cm⁻¹) indicate the progress of the reaction.

Q3: What is the best method for purifying 13(Z),16(Z)-Docosadienoyl chloride?

A3: After the reaction, excess chlorinating agent and solvent should be removed under reduced pressure. For purification, vacuum distillation is the preferred method. Given the high molecular weight of the product, a good vacuum is necessary to keep the distillation temperature low and prevent degradation.

Q4: How should I handle and store 13(Z),16(Z)-Docosadienoyl chloride?

A4: Due to its high reactivity with water, 13(Z),16(Z)-Docosadienoyl chloride should be handled exclusively under an inert atmosphere (e.g., in a glove box or using Schlenk techniques). It should be stored in a tightly sealed container under argon or nitrogen at -20°C.

Experimental Protocols

Protocol 1: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride using Thionyl Chloride

  • Preparation: Dry all glassware in an oven at 120°C overnight and assemble under a stream of dry nitrogen.

  • Reaction Setup: In a two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas outlet (bubbler), place 13(Z),16(Z)-docosadienoic acid (1 equivalent).

  • Addition of Reagent: Add an excess of thionyl chloride (e.g., 5 equivalents) to the flask.

  • Reaction: Stir the mixture at room temperature or gently heat to 40-50°C for 2-4 hours, or until the evolution of HCl and SO₂ gas ceases. The reaction progress can be monitored by IR spectroscopy.

  • Workup: Remove the excess thionyl chloride by distillation under reduced pressure. To ensure complete removal, co-evaporation with an anhydrous solvent like toluene (B28343) can be performed.[1]

  • Purification: Purify the crude product by vacuum distillation to obtain pure 13(Z),16(Z)-Docosadienoyl chloride.

Protocol 2: Synthesis using Oxalyl Chloride (Milder Conditions)

  • Preparation: Follow the same rigorous drying procedures for glassware as in Protocol 1.

  • Reaction Setup: Dissolve 13(Z),16(Z)-docosadienoic acid (1 equivalent) in an anhydrous nonpolar solvent (e.g., hexane (B92381) or dichloromethane) in a flask under a nitrogen atmosphere.

  • Addition of Reagent: Cool the solution to 0°C. Slowly add oxalyl chloride (1.5-2 equivalents) dropwise to the stirred solution. A catalytic amount of anhydrous DMF can be added to facilitate the reaction.

  • Reaction: Allow the reaction to stir at 0°C for 1-2 hours and then warm to room temperature, continuing to stir for another 1-2 hours.

  • Workup: Remove the solvent and excess oxalyl chloride under reduced pressure.

  • Purification: Purify the product by vacuum distillation.

Data Presentation

Table 1: Relative Reactivity and Hydrolysis Rates of Acyl Chlorides

Acyl Chloride TypeStructure ExampleRelative Rate of HydrolysisNotes
Aliphatic (saturated)Acetyl chlorideVery HighReacts vigorously with water.
Aliphatic (unsaturated)Acryloyl chlorideHighThe double bond can also be reactive.
Long-chain (saturated)Stearoyl chlorideHighReactivity is similar to smaller aliphatic acyl chlorides.
Long-chain (unsaturated) 13(Z),16(Z)-Docosadienoyl chloride High Susceptible to hydrolysis; the double bonds require mild reaction conditions to prevent side reactions.[2]
AromaticBenzoyl chlorideModerateLess reactive than aliphatic acyl chlorides due to resonance stabilization.

Visualizations

experimental_workflow start Start: 13(Z),16(Z)-docosadienoic acid reaction Reaction under Inert Atmosphere start->reaction reagents Anhydrous Solvent Chlorinating Agent (e.g., SOCl2 or (COCl)2) reagents->reaction workup Removal of Excess Reagent & Solvent (Reduced Pressure) reaction->workup purification Vacuum Distillation workup->purification product Product: 13(Z),16(Z)-Docosadienoyl chloride purification->product storage Store at -20°C under Inert Gas product->storage

Caption: A generalized experimental workflow for the synthesis of 13(Z),16(Z)-Docosadienoyl chloride.

troubleshooting_hydrolysis start Low Yield or Presence of Carboxylic Acid Impurity check_moisture Check for Moisture Contamination (Glassware, Solvents, Reagents) start->check_moisture check_reaction Verify Reaction Conditions (Time, Temperature, Reagent) start->check_reaction check_workup Review Workup & Purification (Minimize H2O contact, Proper Distillation) start->check_workup solution_moisture Implement Rigorous Anhydrous Techniques check_moisture->solution_moisture solution_reaction Optimize Reaction Parameters (e.g., use milder reagent, add catalyst) check_reaction->solution_reaction solution_workup Refine Purification Strategy check_workup->solution_workup

Caption: A troubleshooting decision tree for addressing hydrolysis during synthesis.

References

Troubleshooting

side reactions of 13(Z),16(Z)-Docosadienoyl chloride with solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13(Z),16(Z)-Docosadienoyl chloride. The inf...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13(Z),16(Z)-Docosadienoyl chloride. The information provided addresses common issues related to side reactions with solvents encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of 13(Z),16(Z)-Docosadienoyl chloride?

A1: 13(Z),16(Z)-Docosadienoyl chloride possesses two primary sites susceptible to reaction:

  • Acyl Chloride Group (-COCl): This functional group is highly electrophilic and is the primary site for nucleophilic acyl substitution reactions.[1][2][3]

  • Polyunsaturated Alkene Chain: The two cis double bonds at positions 13 and 16 are susceptible to oxidation, isomerization, cyclization, and polymerization, particularly under certain reaction conditions.[4]

Q2: Why is it critical to use anhydrous solvents with 13(Z),16(Z)-Docosadienoyl chloride?

A2: Acyl chlorides react readily with protic solvents, such as water and alcohols.[1][2][3][5] Trace amounts of water will lead to the hydrolysis of the acyl chloride to the corresponding carboxylic acid, 13(Z),16(Z)-docosadienoic acid, generating hydrochloric acid (HCl) as a byproduct.[1][2][3] This side reaction reduces the yield of the desired product and introduces impurities that can be difficult to remove.

Q3: Can I use polar aprotic solvents like DMSO or DMF with 13(Z),16(Z)-Docosadienoyl chloride?

A3: While polar aprotic solvents do not cause the rapid hydrolysis seen with protic solvents, they are not entirely inert and can participate in side reactions.

  • Dimethyl Sulfoxide (DMSO): Can react with acyl chlorides, particularly at elevated temperatures, in a process resembling the Swern oxidation. This can lead to the formation of various byproducts.

  • Dimethylformamide (DMF): Can react with acyl chlorides, especially upon heating (e.g., reflux), to form N,N-dimethylamides.

Therefore, their use should be carefully considered based on the specific reaction conditions and desired outcome.

Q4: What are potential side reactions involving the polyunsaturated chain of 13(Z),16(Z)-Docosadienoyl chloride?

A4: The two double bonds in the fatty acid chain are susceptible to several side reactions:

  • Oxidation: Polyunsaturated fatty acids are prone to oxidation, which can be initiated by air, light, or radical initiators. This can lead to the formation of various oxidation products, including hydroperoxides, aldehydes, and ketones, which can compromise the integrity of the molecule.

  • Isomerization: The cis double bonds can isomerize to the more stable trans configuration, especially in the presence of heat, light, or radical species.[6][7]

  • Cyclization: Under certain conditions, such as the presence of radical initiators or specific catalysts, intramolecular cyclization reactions involving the double bonds can occur.[8][9][10][11]

  • Polymerization: The alkene functionalities can undergo polymerization, leading to the formation of oligomeric or polymeric byproducts, especially in the presence of catalysts or initiators.[12][13][14]

Troubleshooting Guides

Issue 1: Low Yield of Desired Product and Presence of Carboxylic Acid Impurity
Possible Cause Troubleshooting Steps
Contamination of Solvents or Reagents with Water - Ensure all solvents are rigorously dried using appropriate methods (e.g., distillation from a suitable drying agent, use of molecular sieves).- Use freshly opened, anhydrous grade solvents whenever possible.- Dry all glassware thoroughly in an oven and cool under an inert atmosphere (e.g., nitrogen or argon) before use.
Exposure to Atmospheric Moisture - Conduct all manipulations of 13(Z),16(Z)-Docosadienoyl chloride under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).- Use septa and syringes for the transfer of the acyl chloride and other reagents.
Issue 2: Formation of Unexpected Byproducts When Using Aprotic Polar Solvents
Possible Cause Troubleshooting Steps
Reaction with DMSO - If possible, choose a more inert solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).- If DMSO is required, conduct the reaction at the lowest possible temperature to minimize side reactions.
Reaction with DMF - Avoid heating the reaction mixture if DMF is used as a solvent.- Consider using an alternative polar aprotic solvent that is less likely to react, such as acetonitrile.
Reaction with Ethers (e.g., THF, Diethyl Ether) - While generally less reactive than DMSO or DMF, ethers can be cleaved by acyl chlorides under certain conditions (e.g., in the presence of Lewis acids).- If Lewis acids are used, consider the potential for this side reaction and choose reaction conditions to minimize it.
Issue 3: Alteration of the Polyunsaturated Chain (Isomerization, Oxidation, etc.)
Possible Cause Troubleshooting Steps
Oxidation - Degas all solvents prior to use to remove dissolved oxygen.- Conduct the reaction under a strict inert atmosphere.- Protect the reaction from light by wrapping the reaction vessel in aluminum foil.
Isomerization or Cyclization - Avoid high temperatures and exposure to UV light.- Ensure that reagents and solvents are free from radical initiators.- If preparing the acyl chloride from the corresponding carboxylic acid using thionyl chloride, consider silylating the carboxylic acid first to protect the double bonds from side reactions.[4]
Polymerization - Avoid conditions known to promote polymerization, such as the presence of certain metals or radical initiators.- Keep reaction temperatures as low as feasible.

Data Presentation

Table 1: Summary of Potential Side Reactions of 13(Z),16(Z)-Docosadienoyl Chloride with Common Solvents

Solvent Type Examples Potential Side Reaction Primary Byproduct(s) Conditions Favoring Side Reaction
Protic Water, Alcohols (e.g., Methanol (B129727), Ethanol)Nucleophilic Acyl Substitution (Hydrolysis/Alcoholysis)13(Z),16(Z)-Docosadienoic acid, Esters, HClPresence of the solvent, ambient temperature
Aprotic Polar DMSOOxidation-like reactionVarious sulfur-containing byproductsElevated temperatures
Aprotic Polar DMFAmide formationN,N-dimethyl-13(Z),16(Z)-docosadienamideElevated temperatures (reflux)
Ethers THF, Diethyl EtherEther cleavageEster and alkyl halidePresence of Lewis acids
Chlorinated Dichloromethane (DCM), ChloroformGenerally inert-Typically none under standard conditions
Hydrocarbons Hexane, TolueneGenerally inert-Typically none under standard conditions

Experimental Protocols

Protocol 1: General Handling Procedure for 13(Z),16(Z)-Docosadienoyl Chloride to Minimize Side Reactions

  • Preparation of Glassware and Solvents:

    • All glassware should be oven-dried at >120°C for at least 4 hours and allowed to cool to room temperature in a desiccator or under a stream of dry inert gas (nitrogen or argon).

    • Anhydrous solvents should be obtained from a commercial supplier and used as is, or freshly distilled from an appropriate drying agent (e.g., CaH₂ for chlorinated solvents, sodium/benzophenone for ethers).

  • Inert Atmosphere Setup:

    • Set up the reaction under a positive pressure of dry nitrogen or argon using a Schlenk line or in a glovebox.

    • All reagent transfers should be performed using gas-tight syringes or cannulas.

  • Reagent Handling:

    • Allow the vial of 13(Z),16(Z)-Docosadienoyl chloride to warm to room temperature before opening to prevent condensation of atmospheric moisture.

    • If the required amount is small, pierce the septum of the vial with a needle connected to the inert gas line to maintain a positive pressure while withdrawing the reagent with a syringe.

  • Reaction Execution:

    • Add the anhydrous solvent to the reaction flask via syringe.

    • Add other reagents (if any) to the solvent.

    • Add the 13(Z),16(Z)-Docosadienoyl chloride dropwise to the reaction mixture, especially if the reaction is exothermic.

    • Maintain the reaction at the desired temperature using a suitable cooling or heating bath.

    • Protect the reaction from light by wrapping the flask in aluminum foil.

  • Work-up and Purification:

    • Quench the reaction using appropriate anhydrous techniques if necessary.

    • Be aware that aqueous work-up will hydrolyze any remaining acyl chloride.

    • Purification should be performed using anhydrous techniques where possible until the reactive acyl chloride has been converted to a more stable derivative.

Visualizations

Side_Reactions_Acyl_Chloride cluster_solvents Solvents cluster_products Side Products Acyl_Chloride 13(Z),16(Z)-Docosadienoyl Chloride Protic Protic Solvents (H₂O, ROH) Acyl_Chloride->Protic Nucleophilic Attack Aprotic_Polar Aprotic Polar Solvents (DMSO, DMF) Acyl_Chloride->Aprotic_Polar Reaction Ethers Ethers (THF, Et₂O) Acyl_Chloride->Ethers Cleavage Carboxylic_Acid Carboxylic Acid / Ester Protic->Carboxylic_Acid Amide N,N-dimethylamide Aprotic_Polar->Amide (DMF) Oxidation_Product Oxidation Byproducts Aprotic_Polar->Oxidation_Product (DMSO) Ether_Cleavage_Product Ester + Alkyl Halide Ethers->Ether_Cleavage_Product

Caption: Side reactions of the acyl chloride group with various solvents.

Side_Reactions_PUFA_Chain cluster_conditions Conditions cluster_side_products Side Reactions PUFA_Chain Polyunsaturated Chain (cis, cis double bonds) Heat_Light Heat, Light PUFA_Chain->Heat_Light Radicals Radical Initiators PUFA_Chain->Radicals Oxygen Oxygen (Air) PUFA_Chain->Oxygen Catalysts Catalysts PUFA_Chain->Catalysts Isomerization Isomerization (trans isomers) Heat_Light->Isomerization Radicals->Isomerization Cyclization Cyclization Radicals->Cyclization Polymerization Polymerization Radicals->Polymerization Oxidation Oxidation Oxygen->Oxidation Catalysts->Polymerization

Caption: Potential side reactions of the polyunsaturated fatty acid chain.

Experimental_Workflow start Start prep_glassware Oven-dry glassware Cool under inert gas start->prep_glassware prep_solvents Use anhydrous solvents prep_glassware->prep_solvents setup_inert Set up reaction under N₂ or Ar atmosphere prep_solvents->setup_inert add_solvent Add solvent to flask setup_inert->add_solvent add_reagents Add other reagents add_solvent->add_reagents add_acyl_chloride Add 13(Z),16(Z)-Docosadienoyl chloride dropwise add_reagents->add_acyl_chloride protect_light Protect from light add_acyl_chloride->protect_light reaction Maintain reaction temperature protect_light->reaction workup Anhydrous work-up (if applicable) reaction->workup purification Purification workup->purification end End purification->end

Caption: Recommended workflow for handling 13(Z),16(Z)-Docosadienoyl chloride.

References

Optimization

Technical Support Center: Optimizing Acylation Reactions with Docosadienoyl Chloride

Welcome to the technical support center for optimizing acylation reactions involving docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance o...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for optimizing acylation reactions involving docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on reaction conditions, troubleshoot common issues, and answer frequently asked questions related to the use of this polyunsaturated acyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is docosadienoyl chloride and why is it used?

Docosadienoyl chloride is the acyl chloride derivative of docosadienoic acid, a 22-carbon fatty acid with two double bonds. It is a reactive chemical used to covalently attach the docosadienoyl group to various molecules containing nucleophilic functional groups such as hydroxyl (-OH) or amino (-NH2) groups. This process, known as acylation, is employed in the synthesis of novel esters and amides, which may serve as prodrugs, signaling molecules, or materials with specific physicochemical properties.

Q2: What are the main challenges when working with docosadienoyl chloride?

Due to its long polyunsaturated carbon chain, docosadienoyl chloride presents several challenges:

  • High Reactivity and Instability: Like most acyl chlorides, it is highly reactive and susceptible to hydrolysis from atmospheric moisture, which converts it back to the unreactive docosadienoic acid.[1]

  • Potential for Side Reactions: The presence of double bonds increases the risk of side reactions such as oxidation or polymerization, especially under harsh conditions (e.g., high heat or presence of radical initiators).

  • Steric Hindrance: The long alkyl chain can cause steric hindrance, potentially slowing down the reaction rate with bulky nucleophiles.

Q3: What are the essential safety precautions for handling docosadienoyl chloride?

Docosadienoyl chloride is corrosive and reacts with moisture to release hydrogen chloride (HCl) gas, which is also corrosive and toxic.[2] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. All glassware must be thoroughly dried, and reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

Troubleshooting Guide

This guide addresses common problems encountered during acylation reactions with docosadienoyl chloride.

Issue 1: Low or No Product Yield

Question Possible Cause Solution
My acylation reaction is not proceeding, or the yield is very low. What should I check first?Hydrolysis of Docosadienoyl Chloride: The acyl chloride may have degraded due to exposure to moisture. Acyl chlorides are highly reactive towards water.Ensure the docosadienoyl chloride is fresh or has been stored under strictly anhydrous conditions. Consider purifying the acyl chloride by distillation under reduced pressure if its purity is questionable.
Poor Nucleophilicity of the Substrate: The alcohol, amine, or phenol (B47542) you are trying to acylate may not be a strong enough nucleophile.For less reactive nucleophiles, especially hindered alcohols or phenols, the addition of a nucleophilic catalyst like 4-(Dimethylamino)pyridine (DMAP) can significantly increase the reaction rate.[3]
Inadequate Reaction Conditions: The temperature may be too low, or the reaction time too short, particularly for sterically hindered substrates.Gradually increase the reaction temperature and monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC). Extending the reaction time may also be necessary.
Formation of HCl: The reaction produces HCl as a byproduct, which can protonate the amine or alcohol, rendering it non-nucleophilic.Add a stoichiometric amount of a non-nucleophilic base, such as pyridine (B92270) or triethylamine (B128534) (TEA), to the reaction mixture to act as an HCl scavenger.[4]

Issue 2: Formation of Multiple Products or Impurities

Question Possible Cause Solution
My final product is contaminated with a significant amount of the starting docosadienoic acid.Hydrolysis during Reaction or Workup: Trace amounts of water in the solvent or during the aqueous workup can hydrolyze the unreacted acyl chloride.Use anhydrous solvents and conduct the reaction under an inert atmosphere. During workup, perform extractions quickly and ensure the organic layer is thoroughly dried with a drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄) before solvent evaporation.
I am observing side products related to the polyunsaturated chain.Oxidation or Polymerization: The double bonds in the docosadienoyl chain can be susceptible to oxidation or polymerization, especially with prolonged heating or exposure to air.Keep reaction times as short as possible and maintain an inert atmosphere. Avoid unnecessarily high temperatures. Consider adding a radical inhibitor like BHT (butylated hydroxytoluene) in trace amounts if polymerization is suspected.
In the acylation of phenols, I am getting a mix of O-acylated and C-acylated (Friedel-Crafts) products.Reaction Conditions Favoring C-Acylation: The presence of a strong Lewis acid catalyst (like AlCl₃) promotes C-acylation on the aromatic ring (a Friedel-Crafts reaction), which competes with O-acylation on the hydroxyl group.[5]To favor O-acylation, avoid Lewis acid catalysts. The reaction is typically promoted by a base (like pyridine) which increases the nucleophilicity of the phenol through deprotonation.[5]

Data Presentation: Optimizing Reaction Conditions

The following tables provide illustrative data on how reaction conditions can affect the yield of acylation reactions with docosadienoyl chloride for different types of substrates. Note: These are representative values based on general principles of acylation and may vary based on specific substrate reactivity and experimental setup.

Table 1: Acylation of a Primary Alcohol (e.g., 1-Butanol)

Entry Base (1.1 eq) Catalyst (0.1 eq) Solvent Temp (°C) Time (h) Yield (%)
1NoneNoneDichloromethane (B109758)2512~30
2PyridineNoneDichloromethane254~85
3TriethylamineNoneDichloromethane254~88
4PyridineDMAPDichloromethane251>95
5TriethylamineDMAPDichloromethane251>95

Table 2: Acylation of an Amine (e.g., Ethanolamine)

Entry Base (1.1 eq) Solvent Temp (°C) Time (h) Yield (%)
1None*Dichloromethane0 to 252>95
2PyridineDichloromethane0 to 252>95
3TriethylamineDichloromethane0 to 252>95

*Note: For amine acylation, an excess of the amine (2.2 equivalents) can be used, where one equivalent acts as the nucleophile and the other as the base to neutralize HCl.

Experimental Protocols & Workflows

General Workflow for Acylation with Docosadienoyl Chloride

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification prep_reagents Dry Glassware & Reagents (Substrate, Solvent, Base) setup_reaction Set up Reaction Flask under Inert Atmosphere (N2/Ar) prep_reagents->setup_reaction dissolve Dissolve Substrate & Base in Anhydrous Solvent setup_reaction->dissolve cool Cool to 0 °C (Ice Bath) dissolve->cool add_acyl Add Docosadienoyl Chloride (dropwise) cool->add_acyl warm_stir Warm to Room Temp & Stir add_acyl->warm_stir monitor Monitor by TLC warm_stir->monitor quench Quench Reaction (e.g., with water or sat. NH4Cl) monitor->quench extract Extract with Organic Solvent quench->extract wash Wash Organic Layer (e.g., dilute acid, brine) extract->wash dry Dry over Na2SO4/MgSO4 wash->dry concentrate Concentrate in vacuo dry->concentrate purify Purify Product (Column Chromatography) concentrate->purify

Caption: General experimental workflow for acylation reactions.
Protocol 1: Synthesis of an N-Docosadienoyl Amide (e.g., N-Docosadienoylethanolamine)

  • Preparation: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add ethanolamine (B43304) (2.2 equivalents) and anhydrous dichloromethane (DCM).

  • Reaction: Cool the stirred solution to 0 °C in an ice bath. Add a solution of docosadienoyl chloride (1.0 equivalent) in anhydrous DCM dropwise over 15-20 minutes.

  • Stirring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours.

  • Monitoring: Monitor the consumption of the docosadienoyl chloride by TLC (a sample quenched with methanol (B129727) can be used to convert the acyl chloride to the more stable methyl ester for easier visualization).

  • Workup: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of a Docosadienoyl Ester (e.g., Acylation of a Primary Alcohol)
  • Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the primary alcohol (1.0 equivalent), anhydrous pyridine (1.2 equivalents), a catalytic amount of DMAP (0.1 equivalents), and anhydrous dichloromethane.

  • Reaction: Cool the mixture to 0 °C. Add docosadienoyl chloride (1.1 equivalents) dropwise.

  • Stirring: Allow the reaction to warm to room temperature and stir for 1-3 hours.

  • Monitoring: Monitor the reaction progress by TLC.

  • Workup: Quench the reaction by adding water. Separate the organic layer and wash it with 1 M HCl (to remove pyridine and DMAP), followed by saturated sodium bicarbonate and brine.

  • Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo. Purify the resulting ester by flash column chromatography.

Troubleshooting Decision Tree

G cluster_reagents Reagent Troubleshooting cluster_conditions Conditions Troubleshooting cluster_workup Workup Troubleshooting start Low/No Product Yield check_reagents Check Reagent Quality (Acyl Chloride, Solvent, Base) start->check_reagents check_conditions Review Reaction Conditions start->check_conditions check_workup Review Workup Procedure start->check_workup acyl_hydrolyzed Acyl Chloride Hydrolyzed? check_reagents->acyl_hydrolyzed solvent_wet Solvent/Base Anhydrous? check_reagents->solvent_wet temp_time Temp/Time Insufficient? check_conditions->temp_time base_missing Base Missing/Incorrect? check_conditions->base_missing catalyst_needed Catalyst Needed? (for weak nucleophiles) check_conditions->catalyst_needed product_loss Product Lost During Aqueous Wash? check_workup->product_loss reagents_solution Use Fresh/Purified Acyl Chloride. Use Anhydrous Solvents/Reagents. acyl_hydrolyzed->reagents_solution solvent_wet->reagents_solution conditions_solution1 Increase Temp/Time. Monitor by TLC. temp_time->conditions_solution1 conditions_solution2 Add Stoichiometric Base (Pyridine, TEA). base_missing->conditions_solution2 conditions_solution3 Add Catalytic DMAP. catalyst_needed->conditions_solution3 workup_solution Minimize Aqueous Contact. Ensure pH is appropriate. Back-extract aqueous layers. product_loss->workup_solution

Caption: A decision tree for troubleshooting low-yield acylation reactions.

References

Troubleshooting

Technical Support Center: Purification of 13(Z),16(Z)-Docosadienoyl Lipids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13(Z),16(Z)-docosadienoyl lipids. Trouble...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13(Z),16(Z)-docosadienoyl lipids.

Troubleshooting Guides

This section addresses common issues encountered during the purification of 13(Z),16(Z)-docosadienoyl lipids.

Question: I am observing co-elution of my target lipid with other fatty acid isomers during reversed-phase HPLC. How can I improve separation?

Answer:

Co-elution of isomers is a frequent challenge in the purification of polyunsaturated fatty acids (PUFAs) like 13(Z),16(Z)-docosadienoic acid. The elution order in reversed-phase chromatography is influenced by both chain length and the position and number of double bonds. Here are several strategies to improve resolution:

  • Optimize the Mobile Phase:

    • Solvent Composition: Fine-tuning the ratio of organic solvent (e.g., acetonitrile (B52724), methanol) to water can significantly impact selectivity. A shallower gradient or isocratic elution in the region where your isomers elute can improve separation.

    • Additives: The inclusion of silver ions (Ag⁺) in the mobile phase, often as silver nitrate, can enhance the separation of unsaturated fatty acid isomers. Ag⁺ forms π-complexes with the double bonds, and the strength of this interaction varies with the position and geometry of the double bonds.

  • Modify the Stationary Phase:

    • Column Chemistry: While C18 columns are common, consider using a column with a different stationary phase, such as C30, or one with a phenyl-hexyl phase, which can offer different selectivity for unsaturated compounds.

    • Particle Size and Column Length: Using a column with smaller particles or a longer column can increase theoretical plates and improve resolution, although this may lead to higher backpressure and longer run times.

  • Temperature Control: Operating the column at a controlled, often sub-ambient, temperature can enhance separation by affecting the thermodynamics of partitioning between the mobile and stationary phases.

  • Derivatization: Converting the fatty acids to their methyl esters (FAMEs) or other derivatives can alter their chromatographic behavior and may improve separation. FAMEs are commonly used for both GC and HPLC analysis.

Question: My purified 13(Z),16(Z)-docosadienoyl lipid appears to be degrading over time. What are the best practices for storage and handling to ensure stability?

Answer:

Polyunsaturated fatty acids are susceptible to oxidation due to the presence of multiple double bonds. Degradation can lead to the formation of hydroperoxides, aldehydes, and other byproducts, compromising the purity and biological activity of your sample.

Storage Recommendations:

ParameterRecommendationRationale
Temperature -20°C or -80°C[1]Reduces the rate of oxidative reactions.
Atmosphere Inert gas (e.g., argon or nitrogen)Displaces oxygen to prevent oxidation.
Solvent Anhydrous organic solvents (e.g., ethanol)Minimizes exposure to water and potential hydrolytic enzymes.
Light Amber vials or protection from lightLight can catalyze oxidative processes.
Antioxidants Addition of a small amount of an antioxidant like BHT or tocopherolScavenges free radicals to inhibit the initiation of oxidation.

Handling Best Practices:

  • Minimize the number of freeze-thaw cycles.

  • When preparing solutions, use deoxygenated solvents.

  • Handle samples quickly to reduce exposure to air and light.

  • A commercially available standard of 13(Z),16(Z)-docosadienoic acid is reported to be stable for at least two years when stored at -20°C[2].

Question: I am experiencing low recovery of 13(Z),16(Z)-docosadienoyl lipids after extraction from a biological matrix. How can I improve my extraction efficiency?

Answer:

Efficient extraction from complex biological samples is crucial for accurate quantification and successful purification. Low recovery can be due to incomplete extraction or loss of the analyte during sample processing.

Troubleshooting Extraction:

  • Solvent System: The choice of extraction solvent is critical. A common method for lipid extraction is the Folch or Bligh and Dyer method, which uses a chloroform (B151607):methanol:water mixture. For very-long-chain fatty acids, ensure the solvent system is sufficiently nonpolar to solubilize your target lipid.

  • pH Adjustment: The carboxyl group of the fatty acid will be ionized at neutral pH, making it more water-soluble. Acidifying the sample to a pH of ~2-3 will protonate the carboxyl group, increasing its solubility in the organic phase.

  • Ionic Strength: Increasing the ionic strength of the aqueous phase by adding salt (e.g., NaCl) can decrease the solubility of the lipid in the aqueous phase, promoting its partition into the organic solvent.

  • Homogenization: Ensure thorough homogenization of the sample to disrupt cell membranes and allow the solvent to access the lipids.

  • Solid-Phase Extraction (SPE): For cleaner samples and potentially higher recovery of specific lipid classes, consider using solid-phase extraction. A C18 or other reversed-phase sorbent can be used to bind the lipid of interest, which is then eluted with a nonpolar solvent.

Frequently Asked Questions (FAQs)

Q1: What are the typical analytical methods for assessing the purity of 13(Z),16(Z)-docosadienoyl lipids?

A1: The most common methods are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). For GC-MS analysis, the fatty acid is typically derivatized to its fatty acid methyl ester (FAME) to increase volatility. High-resolution mass spectrometry can provide accurate mass measurements for confirmation of the elemental composition.

Q2: Are there any known signaling pathways involving 13(Z),16(Z)-docosadienoic acid?

A2: Yes, 13(Z),16(Z)-docosadienoic acid is known to be an agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120. This receptor is involved in various physiological processes, including the regulation of glucose metabolism and anti-inflammatory responses.

FFAR4_Signaling_Pathway lipid 13(Z),16(Z)-Docosadienoyl Lipid receptor FFAR4/GPR120 lipid->receptor Binds to g_protein Gαq/11 receptor->g_protein Activates plc Phospholipase C (PLC) g_protein->plc Activates pip2 PIP2 plc->pip2 Hydrolyzes ip3 IP3 pip2->ip3 dag DAG pip2->dag ca2 Ca²⁺ Release ip3->ca2 pkc PKC Activation dag->pkc downstream Downstream Cellular Responses (e.g., Anti-inflammatory effects, Insulin sensitization) ca2->downstream pkc->downstream

Caption: FFAR4/GPR120 signaling pathway activation.

Q3: What is a general workflow for the purification of 13(Z),16(Z)-docosadienoic acid from a natural source?

A3: A typical workflow involves several stages, from initial extraction to final polishing.

Purification_Workflow start Biological Sample (e.g., plant seed oil, microbial biomass) extraction Solvent Extraction (e.g., Hexane (B92381) or Chloroform/Methanol) start->extraction saponification Saponification (to yield free fatty acids) extraction->saponification ffa_pool Crude Free Fatty Acid Pool saponification->ffa_pool urea Urea Complexation (to remove saturated and monounsaturated FAs) ffa_pool->urea pufa_enrich PUFA-Enriched Fraction urea->pufa_enrich chromatography Chromatographic Separation (e.g., Reversed-Phase HPLC) pufa_enrich->chromatography pure_lipid Purified 13(Z),16(Z)-Docosadienoic Acid chromatography->pure_lipid

Caption: General purification workflow for PUFAs.

Experimental Protocols

Protocol 1: General Procedure for Extraction and Saponification of Lipids from a Biological Matrix

This protocol is a general guideline and should be optimized for your specific sample type.

  • Homogenization: Homogenize the biological sample (e.g., 1 gram of tissue) in a suitable solvent system, such as 20 mL of a 2:1 (v/v) mixture of chloroform and methanol.

  • Phase Separation: Add 0.2 volumes of 0.9% NaCl solution, vortex thoroughly, and centrifuge to separate the phases.

  • Lipid Extraction: Carefully collect the lower organic phase containing the lipids. Repeat the extraction of the aqueous phase with the organic solvent to maximize recovery.

  • Solvent Evaporation: Combine the organic extracts and evaporate the solvent under a stream of nitrogen.

  • Saponification: To the dried lipid extract, add 5 mL of 0.5 M methanolic KOH. Heat at 60°C for 1 hour to hydrolyze the lipids to free fatty acids.

  • Acidification and Extraction: After cooling, add 5 mL of water and acidify the mixture to pH 2-3 with HCl. Extract the free fatty acids twice with 5 mL of hexane or diethyl ether.

  • Final Preparation: Combine the organic layers, wash with water to remove excess acid, dry over anhydrous sodium sulfate, and evaporate the solvent under nitrogen. The resulting crude free fatty acid mixture is ready for further purification.

Protocol 2: Illustrative Reversed-Phase HPLC Method for Fatty Acid Methyl Ester (FAME) Separation

This is an example method and requires optimization for specific instrumentation and isomer separation.

  • Derivatization: Convert the purified fatty acid fraction to FAMEs using a standard procedure, such as heating with BF₃-methanol.

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: Water

  • Gradient:

    • Start with a high percentage of acetonitrile (e.g., 80%).

    • Run a shallow gradient to increase the acetonitrile concentration over a prolonged period (e.g., to 95% over 40 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 205 nm or Evaporative Light Scattering Detector (ELSD).

  • Temperature: 30°C.

Quantitative Data Summary

Purification StepExpected Recovery (%)Expected Purity (%)
Solvent Extraction >95<10
Saponification >90Variable
Urea Complexation 70-8550-70
Reversed-Phase HPLC 60-80>95

Note: These values are estimates and will vary depending on the starting material and the specifics of the protocol.

Stability Data for 13(Z),16(Z)-Docosadienoic Acid

Storage ConditionReported Stability
-20°C in a suitable solvent≥ 2 years[2]
-80°C, under inert gasExpected to be > 2 years

References

Optimization

stability issues of 13(Z),16(Z)-Docosadienoyl chloride in storage

Welcome to the technical support center for 13(Z),16(Z)-Docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to address common stability and handling issues en...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for 13(Z),16(Z)-Docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to address common stability and handling issues encountered during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 13(Z),16(Z)-Docosadienoyl chloride during storage?

A1: The primary degradation pathways are hydrolysis and oxidation. As an acyl chloride, it is highly susceptible to reaction with water, which hydrolyzes it to the corresponding carboxylic acid (13(Z),16(Z)-Docosadienoic acid) and hydrochloric acid (HCl).[1][2] The two cis-double bonds in the fatty acid chain are also prone to oxidation by atmospheric oxygen, which can lead to the formation of peroxides, aldehydes, and other oxidative cleavage products, potentially causing polymerization and discoloration.

Q2: What are the officially recommended storage conditions for this compound?

A2: To ensure maximum stability, 13(Z),16(Z)-Docosadienoyl chloride should be stored under an inert atmosphere (e.g., argon or nitrogen) at -20°C.[3] It is critical to use containers with tight-fitting seals to prevent moisture ingress.[4][5] For long-term storage, ampoulization under inert gas is the ideal method.

Q3: What is the expected shelf-life of 13(Z),16(Z)-Docosadienoyl chloride?

A3: When stored as a powder at -20°C, the compound can be stable for up to 3 years.[6] If stored at 4°C, the shelf-life is reduced to approximately 2 years.[6] When dissolved in a solvent, it should be stored at -80°C for a maximum of 6 months, or at -20°C for up to 1 month.[6] Frequent temperature cycling should be avoided.

Q4: How can I visually inspect the compound for signs of degradation?

A4: The pure compound is a liquid or solid.[3][6] Degradation may be indicated by a change in color (e.g., yellowing or browning), an increase in viscosity, or the presence of a sharp, acidic odor due to HCl formation from hydrolysis. The fuming of the compound when exposed to air is a sign of its reaction with atmospheric moisture.[5]

Troubleshooting Guide

This guide addresses common issues encountered during reactions involving 13(Z),16(Z)-Docosadienoyl chloride.

Issue 1: Poor or no reactivity in an acylation reaction (e.g., low yield of ester or amide).

  • Possible Cause 1: Reagent Degradation. The most common cause is the hydrolysis of the acyl chloride to the much less reactive carboxylic acid due to improper storage or handling.[1][7]

    • Solution: Verify the purity of the acyl chloride before use using one of the methods described in the "Experimental Protocols" section. Always handle the reagent under strictly anhydrous conditions and in an inert atmosphere (e.g., in a glovebox).[4]

  • Possible Cause 2: Inadequate Reaction Conditions. The reaction may be too slow if conditions are not optimal.

    • Solution: For reactions with alcohols or amines, ensure a non-protic, anhydrous solvent is used.[8] The addition of a non-nucleophilic base (e.g., pyridine (B92270) or triethylamine) is often necessary to scavenge the HCl byproduct, which can otherwise protonate the nucleophile and halt the reaction.[9]

Issue 2: Unexpected side products are observed by TLC, LC-MS, or NMR.

  • Possible Cause 1: Oxidative Degradation. The polyunsaturated chain may have oxidized, leading to byproducts.

    • Solution: Purge all solvents and the reaction vessel with an inert gas before use. Consider adding a radical scavenger like BHT to the reaction mixture if compatible with your downstream process. Store the starting material under argon or nitrogen at all times.

  • Possible Cause 2: Presence of Preparation Reagents. The acyl chloride may be contaminated with residual reagents from its synthesis, such as thionyl chloride (SOCl₂) or phosphorus(V) chloride (PCl₅).[10]

    • Solution: If possible, purify the acyl chloride by distillation under high vacuum before use. Check the certificate of analysis from the supplier for information on potential impurities.

Issue 3: Inconsistent results between different lots or when using an older bottle of the reagent.

  • Possible Cause: Gradual Degradation. Each time the container is opened, the reagent is briefly exposed to atmospheric moisture and oxygen, leading to incremental degradation.[4]

    • Solution: For critical applications, use a fresh, unopened bottle of the reagent. For routine use, aliquot the reagent into smaller, single-use vials under an inert atmosphere to minimize exposure of the main stock.[4]

Data Presentation

Table 1: Recommended Storage Conditions and Expected Stability
FormStorage TemperatureInert AtmosphereExpected Shelf-Life
Neat (Powder/Solid)-20°CRecommended3 years[6]
Neat (Powder/Solid)4°CRecommended2 years[6]
In Solvent-80°CRequired6 months[6]
In Solvent-20°CRequired1 month[6]
Table 2: Illustrative Purity Analysis of a Partially Hydrolyzed Sample

The following data is for illustrative purposes to demonstrate typical analytical results.

Analytical Method Fresh Sample (>99%) Aged/Improperly Stored Sample
¹H NMR (CDCl₃) Sharp singlet at ~2.88 ppm (α-CH₂) Appearance of a new triplet at ~2.35 ppm (corresponding carboxylic acid α-CH₂)
Titration (% Purity) 99.2% 85.7%

| GC-MS (after derivatization) | Single major peak for the ester derivative | Major peak for the desired ester; secondary peak for the ester of the corresponding carboxylic acid |

Experimental Protocols

Protocol 1: Assessing Purity via Titration of Hydrolyzable Chloride

This method quantifies the active acyl chloride content by reacting it with a known excess of a nucleophile (e.g., an amine or alcohol) and then back-titrating the generated HCl or the unreacted nucleophile.

  • Materials: 13(Z),16(Z)-Docosadienoyl chloride, anhydrous isopropanol (B130326), standardized 0.1 M sodium hydroxide (B78521) (NaOH), phenolphthalein (B1677637) indicator, anhydrous toluene (B28343).

  • Procedure:

    • Accurately weigh approximately 100-150 mg of 13(Z),16(Z)-Docosadienoyl chloride into a dry 125 mL Erlenmeyer flask under an inert atmosphere.

    • Immediately add 20 mL of anhydrous toluene to dissolve the sample.

    • Add 10 mL of anhydrous isopropanol to the flask. The isopropanol will react with the acyl chloride to form an ester and one equivalent of HCl.

    • Allow the reaction to proceed for 15 minutes at room temperature.

    • Add 3-4 drops of phenolphthalein indicator.

    • Titrate the generated HCl with standardized 0.1 M NaOH until a persistent pink endpoint is reached.

    • Calculate the purity: % Purity = (V_NaOH * M_NaOH * MW_acyl_chloride) / (Weight_sample * 10)

      • V_NaOH = Volume of NaOH used (L)

      • M_NaOH = Molarity of NaOH (mol/L)

      • MW_acyl_chloride = Molecular weight of 13(Z),16(Z)-Docosadienoyl chloride (355.0 g/mol )[11]

      • Weight_sample = Initial weight of the sample (g)

Protocol 2: Monitoring Degradation by ¹H NMR Spectroscopy

This method provides a qualitative and semi-quantitative assessment of hydrolysis by comparing the integration of protons adjacent to the carbonyl group in the acyl chloride versus the resulting carboxylic acid.

  • Materials: NMR tube, deuterated chloroform (B151607) (CDCl₃), 13(Z),16(Z)-Docosadienoyl chloride sample.

  • Procedure:

    • In a glovebox or under a stream of argon, dissolve 5-10 mg of the acyl chloride sample in ~0.6 mL of CDCl₃.

    • Transfer the solution to a dry NMR tube and cap it securely.

    • Acquire a standard proton NMR spectrum.

    • Analysis:

      • Identify the characteristic triplet signal for the α-methylene protons (–CH₂–COCl) of the intact acyl chloride. This typically appears around δ 2.8-2.9 ppm.

      • Look for the appearance of a second triplet signal at a more upfield position, typically around δ 2.3-2.4 ppm, which corresponds to the α-methylene protons (–CH₂–COOH) of the hydrolysis product, 13(Z),16(Z)-Docosadienoic acid.

      • Estimate the degree of hydrolysis by comparing the integration values of these two signals.

Mandatory Visualizations

A 13(Z),16(Z)-Docosadienoyl Chloride (Stable) B Hydrolysis A->B + H₂O (Moisture) C Oxidation A->C + O₂ (Air) D 13(Z),16(Z)-Docosadienoic Acid + HCl B->D E Peroxides, Aldehydes, Polymerization Products C->E

Caption: Primary degradation pathways for 13(Z),16(Z)-Docosadienoyl Chloride.

start Issue: Poor reaction yield check_purity Check reagent purity? (NMR or Titration) start->check_purity is_pure Is reagent >98% pure? check_purity->is_pure Yes use_new Action: Use fresh reagent. Aliquot for future use. check_purity->use_new No is_pure->use_new No check_conditions Review reaction conditions is_pure->check_conditions Yes is_anhydrous Are solvent/reagents strictly anhydrous? check_conditions->is_anhydrous dry_solvent Action: Dry solvent/reagents. Use inert atmosphere. is_anhydrous->dry_solvent No use_base Is a base used to scavenge HCl? is_anhydrous->use_base Yes dry_solvent->use_base add_base Action: Add non-nucleophilic base (e.g., Pyridine, TEA). use_base->add_base No success Problem Resolved use_base->success Yes add_base->success

Caption: Troubleshooting workflow for poor reactivity in acylation reactions.

References

Optimization

Technical Support Center: Polyunsaturated Acyl Chlorides

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with polyunsaturated acyl chlorides (PUFA-CoCls). The...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with polyunsaturated acyl chlorides (PUFA-CoCls). The information provided is intended to help prevent and troubleshoot issues related to the oxidation of these highly reactive and sensitive compounds.

Troubleshooting Guides

This section addresses specific problems that may be encountered during the synthesis, purification, and storage of polyunsaturated acyl chlorides.

Problem: Product discoloration (yellowing or browning) after synthesis.

  • Possible Cause 1: Oxidation during reaction. Polyunsaturated acyl chains are highly susceptible to oxidation, which can be initiated by atmospheric oxygen, especially at elevated temperatures.

  • Solution:

    • Ensure all reaction steps are performed under a strictly inert atmosphere (e.g., nitrogen or argon).[1][2]

    • Use degassed solvents to minimize dissolved oxygen.

    • Maintain the recommended reaction temperature to avoid thermal decomposition, which can generate radicals and promote oxidation.[3]

  • Possible Cause 2: Impurities in starting materials or reagents. Impurities in the parent polyunsaturated fatty acid or the chlorinating agent (e.g., thionyl chloride, oxalyl chloride) can lead to side reactions and colored byproducts.

  • Solution:

    • Use high-purity starting materials. If necessary, purify the polyunsaturated fatty acid before conversion to the acyl chloride.

    • If using thionyl chloride, consider distilling it before use, although for many applications, fresh, high-quality commercial-grade is sufficient.[4]

Problem: Low yield of the desired polyunsaturated acyl chloride.

  • Possible Cause 1: Hydrolysis of the acyl chloride. Acyl chlorides are highly reactive towards moisture, leading to hydrolysis back to the carboxylic acid.[2][5]

  • Solution:

    • Thoroughly dry all glassware in an oven or by flame-drying under vacuum before use.[6]

    • Use anhydrous solvents.

    • Perform the reaction and any subsequent transfers in a glovebox or under a positive pressure of inert gas.[2]

  • Possible Cause 2: Incomplete reaction. The conversion of the carboxylic acid to the acyl chloride may not have gone to completion.

  • Solution:

    • Ensure the chlorinating agent is added in the correct stoichiometric ratio, often a slight excess is used.[1]

    • Allow for sufficient reaction time at the appropriate temperature. Monitor the reaction progress (e.g., by IR spectroscopy to observe the disappearance of the carboxylic acid O-H stretch).

Problem: Product degradation during storage.

  • Possible Cause 1: Exposure to oxygen and/or moisture. Even trace amounts of air and water can lead to oxidation and hydrolysis over time.

  • Solution:

    • Store the purified polyunsaturated acyl chloride under an inert atmosphere (argon is preferred for long-term storage).[7]

    • Use a glass container with a Teflon-lined cap.[7] Avoid plastic containers for storage in organic solvents as they can leach impurities.[7]

    • Store at low temperatures, typically -20°C or below.[7]

  • Possible Cause 2: Presence of oxidative impurities. Trace amounts of peroxides or other oxidized species from the synthesis can propagate further oxidation during storage.

  • Solution:

    • Ensure the product is thoroughly purified to remove any oxidized byproducts before long-term storage.

    • Consider adding a suitable antioxidant to the purified product if it is compatible with downstream applications.

Frequently Asked Questions (FAQs)

Q1: How can I prevent oxidation during the synthesis of a polyunsaturated acyl chloride?

A1: Preventing oxidation requires rigorous exclusion of oxygen and radical initiators. Key measures include:

  • Inert Atmosphere: Conduct all steps of the synthesis, including the reaction, workup, and purification, under a dry, inert atmosphere like nitrogen or argon.[1][2]

  • Degassed Solvents: Use solvents that have been degassed by methods such as sparging with inert gas or freeze-pump-thaw cycles.

  • Antioxidants: While not always compatible with the synthesis step itself, consider adding a radical-scavenging antioxidant like butylated hydroxytoluene (BHT) to the parent fatty acid before the reaction, if it doesn't interfere with the chlorination.

  • Controlled Temperature: Avoid excessive heating, as high temperatures can accelerate oxidation.

Q2: What are the best storage conditions for a purified polyunsaturated acyl chloride?

A2: Proper storage is crucial to maintain the integrity of the compound.

  • Atmosphere: Store under a dry, inert atmosphere (argon is recommended).[7]

  • Temperature: Store at -20°C or colder.[7]

  • Container: Use a glass vial or ampoule with a Teflon-lined cap.[7] Never use plastic containers for solutions in organic solvents.[7]

  • Solvent: If stored in solution, use a dry, peroxide-free solvent.

  • Aliquotting: For frequently used materials, it is advisable to aliquot the bulk sample into smaller vials to minimize repeated opening and exposure of the main stock to the atmosphere.[2]

Q3: My polyunsaturated acyl chloride is cloudy. What is the cause and how can I fix it?

A3: Cloudiness can be due to several factors:

  • Moisture Contamination: The most likely cause is hydrolysis of the acyl chloride back to the parent carboxylic acid due to moisture exposure. The carboxylic acid may be insoluble in the solvent, causing a cloudy appearance. To fix this, you would need to re-purify the product, for example, by distillation.

  • Insoluble Impurities: If the starting material was not pure, insoluble impurities could be present. Filtration under inert conditions may resolve this.

  • Precipitation at Low Temperature: If the product is stored at a very low temperature, it might be precipitating out of solution. Gently warming the sample to room temperature under an inert atmosphere should redissolve it if this is the cause.

Q4: How can I detect and quantify oxidation in my sample?

A4: Several analytical methods can be used to assess the oxidative status of your polyunsaturated acyl chloride. These methods typically measure the primary and secondary oxidation products.

Analytical Method Parameter Measured Interpretation
Peroxide Value (PV) Measures the concentration of peroxides and hydroperoxides (primary oxidation products).[8][9]A high PV indicates the early stages of oxidation. However, in later stages, the PV can decrease as peroxides are converted to secondary products.[9]
p-Anisidine Value (p-AV) Measures the concentration of aldehydes (secondary oxidation products).[8][9]A high p-AV indicates the later stages of oxidation and is often associated with rancid odors.[8]
TOTOX Value A calculated value (TOTOX = 2 * PV + p-AV) that gives an overall picture of the oxidation status.[8]Provides a more complete assessment of oxidation than either PV or p-AV alone.[8]
UV-Vis Spectroscopy Measures the absorbance at specific wavelengths corresponding to conjugated dienes and trienes formed during oxidation.An increase in absorbance at ~232 nm (conjugated dienes) and ~270 nm (conjugated trienes) is indicative of oxidation.
Gas Chromatography (GC) Can be used to identify and quantify volatile secondary oxidation products like aldehydes and ketones.Provides a detailed profile of the specific oxidation byproducts.

Q5: What materials should I use for handling and transferring polyunsaturated acyl chlorides?

A5: Due to their corrosive and reactive nature, material compatibility is critical.

  • Recommended: Glass, stainless steel, and Teflon (PTFE).[7] Glass-lined equipment is ideal for larger scale operations.[5]

  • Avoid: Plastics such as polystyrene, polyethylene, and polypropylene (B1209903) for any prolonged contact with organic solutions of the acyl chloride, as these can leach plasticizers and other contaminants.[7] Also, avoid rubber and other materials that can be degraded by the acyl chloride or the solvents used.

Experimental Protocols

Protocol 1: Synthesis of Docosahexaenoyl Chloride under Inert Atmosphere

This protocol is a representative method for converting a polyunsaturated fatty acid (Docosahexaenoic acid, DHA) to its corresponding acyl chloride using oxalyl chloride under inert conditions.

  • Preparation:

    • Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar under vacuum and backfill with dry nitrogen.

    • Fit the flask with a reflux condenser and a rubber septum. Maintain a positive pressure of nitrogen throughout the reaction.

  • Reaction Setup:

    • Dissolve docosahexaenoic acid (1 equivalent) in anhydrous dichloromethane (B109758) (CH₂Cl₂) in the prepared flask.

    • Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF) (e.g., 2 drops) to the solution via syringe.[10]

  • Addition of Chlorinating Agent:

    • Slowly add oxalyl chloride (approximately 1.3 equivalents) dropwise to the stirred solution at room temperature.[10]

    • Gas evolution (CO and CO₂) will be observed. The reaction mixture is typically stirred at room temperature for 1.5 to 2 hours.[10]

  • Workup and Purification:

    • Once the reaction is complete (gas evolution ceases), remove the solvent and excess oxalyl chloride under reduced pressure. This should be done carefully, using a trap to protect the vacuum pump from corrosive gases.

    • To ensure complete removal of the reagent, the crude product can be redissolved in a small amount of anhydrous solvent (e.g., CH₂Cl₂) and concentrated again by rotary evaporation.[10]

    • The resulting crude docosahexaenoyl chloride is often used directly in the next step without further purification.[6] If purification is necessary, it can be attempted by short-path distillation under high vacuum, though this risks thermal degradation.

Visualizations

experimental_workflow cluster_prep Preparation cluster_reaction Synthesis cluster_workup Workup & Purification cluster_storage Storage prep1 Flame-dry glassware under vacuum prep2 Backfill with inert gas (N2/Ar) prep1->prep2 reac1 Dissolve PUFA and catalyst in anhydrous solvent prep2->reac1 reac2 Slowly add chlorinating agent (e.g., oxalyl chloride) reac1->reac2 reac3 Stir at room temperature under inert atmosphere reac2->reac3 work1 Remove solvent and excess reagent under vacuum reac3->work1 work2 Optional: High-vacuum distillation work1->work2 stor1 Store under inert gas at <= -20°C work2->stor1 stor2 Use glass container with Teflon-lined cap stor1->stor2 logical_relationship oxidation Oxidation of PUFA-CoCl degradation Product Degradation oxidation->degradation leads to hydrolysis Hydrolysis of PUFA-CoCl hydrolysis->degradation leads to oxygen Oxygen Exposure oxygen->oxidation causes moisture Moisture Exposure moisture->hydrolysis causes heat Heat/Light heat->oxidation accelerates impurities Impurities impurities->oxidation catalyzes inert_atm Inert Atmosphere inert_atm->oxygen prevents low_temp Low Temperature Storage low_temp->oxidation slows antioxidants Antioxidants antioxidants->oxidation inhibits anhydrous Anhydrous Conditions anhydrous->moisture prevents

References

Troubleshooting

Technical Support Center: Synthesis of Asymmetric Lipids with 13(Z),16(Z)-Docosadienoyl Chloride

Welcome to the technical support center for the synthesis of asymmetric lipids utilizing 13(Z),16(Z)-Docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to pr...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the synthesis of asymmetric lipids utilizing 13(Z),16(Z)-Docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common challenges encountered during this specific chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when working with 13(Z),16(Z)-Docosadienoyl chloride?

A1: The main challenges associated with 13(Z),16(Z)-Docosadienoyl chloride stem from its polyunsaturated nature. The two cis double bonds in the acyl chain make it highly susceptible to oxidation, which can lead to low yields and impure products. Additionally, like other acyl chlorides, it is highly reactive and sensitive to moisture, requiring anhydrous reaction conditions to prevent hydrolysis back to the carboxylic acid.[1][2]

Q2: How can I minimize oxidation of the polyunsaturated acyl chain during the reaction?

A2: To minimize oxidation, it is crucial to work under an inert atmosphere (e.g., argon or nitrogen). All solvents and reagents should be degassed prior to use. The addition of a radical scavenger, such as butylated hydroxytoluene (BHT), to the reaction mixture can also help to prevent oxidation of the double bonds.[2] Reactions should be performed at low temperatures and protected from light.

Q3: What are the most common side reactions in the acylation step?

A3: Besides oxidation, common side reactions include the hydrolysis of the acyl chloride due to residual water in the reaction setup.[3][4][5] If the substrate for acylation has multiple reactive sites, this can lead to a mixture of products. In the case of lysophospholipids, acyl migration can sometimes occur, though it is generally less of a concern under appropriate conditions.

Q4: What purification methods are most effective for the final asymmetric lipid product?

A4: Purification of the synthesized asymmetric lipid typically involves chromatographic techniques. Preparative High-Performance Liquid Chromatography (HPLC) on a reversed-phase column is a highly effective method for separating the desired product from starting materials, byproducts, and oxidized species.[1] Column chromatography on silica (B1680970) gel can also be used, though care must be taken to avoid prolonged exposure of the polyunsaturated lipid to the silica, which can promote degradation. Thin-Layer Chromatography (TLC) is a useful tool for monitoring the reaction progress and for the initial optimization of purification conditions.

Q5: What are the expected yields for this type of acylation reaction?

A5: The yields for the synthesis of asymmetric phospholipids (B1166683) can vary widely depending on the specific substrates, reaction conditions, and purification methods. For acylation of lysophospholipids with polyunsaturated fatty acids, yields can range from moderate to high. For instance, in similar syntheses of structured phospholipids, yields have been reported in the range of 59-87%. Optimization of reaction parameters is key to maximizing the yield.

Troubleshooting Guide

Problem Possible Cause(s) Suggested Solution(s)
Low to no product formation 1. Inactive 13(Z),16(Z)-Docosadienoyl chloride due to hydrolysis. 2. Insufficiently activated substrate (e.g., lysophospholipid). 3. Reaction temperature is too low.1. Use freshly prepared or properly stored (anhydrous, inert atmosphere) acyl chloride. 2. Ensure the substrate is dry and use an appropriate activating agent or catalyst if necessary. 3. Gradually increase the reaction temperature while monitoring for product formation and potential degradation.
Presence of multiple products on TLC/HPLC 1. Oxidation of the polyunsaturated acyl chain. 2. Acylation at multiple sites on the substrate. 3. Acyl migration in the lysophospholipid substrate. 4. Incomplete reaction.1. Work under an inert atmosphere, use degassed solvents, and consider adding an antioxidant like BHT.[2] 2. Use a substrate with appropriate protecting groups to ensure regioselectivity. 3. Optimize reaction conditions (e.g., lower temperature, shorter reaction time) to minimize acyl migration. 4. Increase reaction time or temperature, or add more acylating agent.
Product degradation during purification 1. Oxidation on the chromatography column (especially silica gel). 2. Isomerization of the double bonds.1. Use deactivated silica gel or switch to a less harsh purification method like reversed-phase HPLC.[1] 2. Avoid exposure to acid, base, and high temperatures during workup and purification.
Final product is a dark or colored oil 1. Presence of oxidized impurities. 2. Charring from a reaction that was run at too high a temperature.1. Improve inert atmosphere techniques during the reaction and purification. 2. Optimize the reaction temperature to be as low as possible while still allowing for a reasonable reaction rate.

Experimental Protocols

Representative Protocol for the Synthesis of an Asymmetric Phosphatidylcholine

This protocol is a general guideline for the acylation of a lysophosphatidylcholine (B164491) at the sn-2 position with 13(Z),16(Z)-Docosadienoyl chloride. It is adapted from similar reported syntheses of asymmetric phospholipids.

Materials:

  • 1-acyl-sn-glycero-3-phosphocholine (lyso-PC)

  • 13(Z),16(Z)-Docosadienoyl chloride

  • Anhydrous, amine-free solvent (e.g., chloroform (B151607) or dichloromethane)

  • Anhydrous base (e.g., pyridine (B92270) or triethylamine)

  • 4-(Dimethylamino)pyridine (DMAP) (catalyst)

  • Inert gas (Argon or Nitrogen)

  • Degassed solvents for workup and chromatography

Procedure:

  • Preparation: Dry the lyso-PC under high vacuum for several hours to remove any residual water. All glassware should be oven-dried and cooled under an inert atmosphere.

  • Reaction Setup: Dissolve the dried lyso-PC in the anhydrous solvent in a round-bottom flask under an inert atmosphere. Add the anhydrous base and a catalytic amount of DMAP.

  • Acylation: Cool the reaction mixture in an ice bath (0 °C). Slowly add a solution of 13(Z),16(Z)-Docosadienoyl chloride (1.2-1.5 equivalents) in the same anhydrous solvent to the cooled mixture with stirring.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using an appropriate solvent system (e.g., chloroform:methanol:water).

  • Workup: Once the reaction is complete, quench the reaction by adding a small amount of methanol. Remove the solvent under reduced pressure.

  • Purification: Purify the crude product using flash column chromatography on silica gel or by preparative reversed-phase HPLC to obtain the pure asymmetric phosphatidylcholine.[1]

Visualizations

Experimental Workflow for Asymmetric Lipid Synthesis

experimental_workflow cluster_prep Preparation cluster_reaction Acylation Reaction cluster_analysis Monitoring and Workup cluster_purification Purification start Start: Dry Lyso-PC and Glassware reagents Prepare Anhydrous Reagents and Solvents start->reagents dissolve Dissolve Lyso-PC, Base, and Catalyst reagents->dissolve add_acyl Add 13(Z),16(Z)-Docosadienoyl Chloride dissolve->add_acyl react Stir at Room Temperature add_acyl->react monitor Monitor by TLC react->monitor quench Quench Reaction monitor->quench evaporate Solvent Evaporation quench->evaporate chromatography Column Chromatography or HPLC evaporate->chromatography product Pure Asymmetric Lipid chromatography->product

Caption: General experimental workflow for the synthesis of an asymmetric lipid.

Signaling Pathway Involving Polyunsaturated Lipids

Lipids containing polyunsaturated fatty acids, such as docosahexaenoic acid (DHA) which is structurally similar to the docosadienoyl moiety, are integral components of cell membranes and can modulate various signaling pathways. One such pathway involves the regulation of inflammation and immune responses.

signaling_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol cluster_receptor Cell Surface Receptor cluster_response Cellular Response PUFA_Lipid Asymmetric Lipid (e.g., containing Docosadienoyl chain) PLA2 Phospholipase A2 (iPLA2) PUFA_Lipid->PLA2 Stimulus PUFA_Free Free Docosadienoic Acid PLA2->PUFA_Free Releases LOX Lipoxygenase (LOX) PUFA_Free->LOX Acts on Bioactive_Lipid Bioactive Lipid Mediators (e.g., Resolvins, Protectins) LOX->Bioactive_Lipid Produces GPCR G-Protein Coupled Receptor (GPCR) Bioactive_Lipid->GPCR Binds to Response Resolution of Inflammation GPCR->Response Initiates

Caption: Simplified signaling pathway of polyunsaturated fatty acids in inflammation resolution.

References

Optimization

Technical Support Center: Analytical Method Refinement for Docosadienoate Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their analytical methods for docosadie...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their analytical methods for docosadienoate isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the analytical separation of docosadienoate isomers?

A1: The main difficulties arise from the subtle structural similarities between docosadienoate isomers. Positional isomers (differing in the location of double bonds) and geometric isomers (cis/trans configurations) often exhibit very similar physicochemical properties, such as polarity and hydrophobicity. This leads to co-elution and poor resolution in standard chromatographic methods.[1] Achieving baseline separation requires careful optimization of the analytical method to exploit these minor structural differences.

Q2: Which chromatographic techniques are most effective for separating docosadienoate isomers?

A2: Several techniques can be employed, often in combination, to achieve successful separation:

  • Silver Ion High-Performance Liquid Chromatography (Ag+-HPLC): This is a powerful method for separating geometric (cis/trans) isomers. The silver ions immobilized on the stationary phase interact with the π-electrons of the double bonds, leading to differential retention.[1]

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC with highly polar capillary columns is widely used for separating both positional and geometric isomers of fatty acid methyl esters (FAMEs).[1][2][3]

  • Reverse-Phase Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and specific method for the analysis of docosadienoate isomers in complex biological samples. While chromatographic separation of isomers can be challenging, the use of tandem mass spectrometry allows for their differentiation based on fragmentation patterns.[4][5]

Q3: Is derivatization necessary for the analysis of docosadienoate isomers?

A3: For GC analysis, derivatization to fatty acid methyl esters (FAMEs) is a required step to increase the volatility of the analytes and improve peak shape.[1] For HPLC analysis, derivatization is not always necessary for the free fatty acids. However, creating derivatives can enhance detection by specific detectors, such as UV detectors.[1]

Q4: What detection methods are most suitable for docosadienoate isomer analysis?

A4: The choice of detector depends on the chromatographic method and the required sensitivity and specificity:

  • Flame Ionization Detector (FID): Commonly used in GC for quantitative analysis of FAMEs.[1]

  • Mass Spectrometry (MS): When coupled with GC or LC, MS provides both quantitative data and structural information, which is crucial for identifying different isomers.[1][4] Tandem MS (MS/MS) is particularly useful for distinguishing between isomers that are not fully separated chromatographically.[4][5]

  • UV Detector: Can be used in HPLC, especially if the docosadienoates are derivatized with a UV-absorbing group.[1]

  • Evaporative Light Scattering Detector (ELSD): An option for HPLC analysis of underivatized fatty acids.[1]

Troubleshooting Guides

Issue 1: Poor or No Resolution of Isomer Peaks

Q: My chromatogram shows a single broad peak or overlapping peaks for my docosadienoate isomers. How can I improve the resolution?

A: Poor resolution is a common issue. Consider the following troubleshooting steps, summarized in the workflow below:

G cluster_0 Troubleshooting Poor Peak Resolution Start Poor Resolution Observed Method Identify Analytical Method Start->Method GC GC-MS Method->GC GC HPLC Ag+-HPLC / RP-HPLC Method->HPLC HPLC GC_Col Optimize GC Column GC->GC_Col HPLC_Col Select Appropriate Column (e.g., Ag+-column for cis/trans) HPLC->HPLC_Col GC_Temp Adjust Temperature Program GC_Col->GC_Temp GC_Flow Optimize Carrier Gas Flow Rate GC_Temp->GC_Flow End Resolution Improved GC_Flow->End HPLC_MP Optimize Mobile Phase Composition HPLC_Col->HPLC_MP HPLC_Grad Adjust Gradient Profile HPLC_MP->HPLC_Grad HPLC_Temp Control Column Temperature HPLC_Grad->HPLC_Temp HPLC_Temp->End

Caption: A logical troubleshooting guide for addressing poor peak resolution in isomer separation.

For GC-MS:

  • Column Selection: Ensure you are using a highly polar capillary column, such as one with a cyanopropyl stationary phase. Longer columns generally provide better resolution.

  • Temperature Program: Optimize the oven temperature program. A slower temperature ramp can improve the separation of closely eluting peaks.

  • Carrier Gas Flow Rate: Optimize the flow rate of the carrier gas (e.g., helium or hydrogen) for your specific column dimensions and analytes.

For Ag+-HPLC:

  • Column Chemistry: For cis/trans isomers, a silver ion (Ag+-HPLC) column is highly recommended as it provides excellent selectivity based on the interaction of silver ions with the double bonds.[1]

  • Mobile Phase: The composition of the mobile phase is critical. For Ag+-HPLC, a mixture of a non-polar solvent (like hexane) and a polar modifier (like acetonitrile) is often used. The percentage of the polar modifier can be adjusted to optimize separation.

  • Temperature Control: Maintain a stable and optimized column temperature, as temperature can significantly affect retention times and selectivity.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Q: My docosadienoate isomer peaks are tailing or fronting. What could be the cause and how can I fix it?

A: Poor peak shape can be caused by several factors. Here is a systematic approach to troubleshooting:

G cluster_1 Troubleshooting Poor Peak Shape Start Poor Peak Shape (Tailing/Fronting) Check_Deriv Incomplete Derivatization? (for GC-MS) Start->Check_Deriv Check_Overload Sample Overload? Check_Deriv->Check_Overload No Sol_Deriv Ensure complete reaction Use fresh reagents Check_Deriv->Sol_Deriv Yes Check_System System Activity? Check_Overload->Check_System No Sol_Overload Dilute sample and reinject Check_Overload->Sol_Overload Yes Sol_System Use deactivated inlet liner (GC) Check for column degradation Check_System->Sol_System Yes End Peak Shape Improved Check_System->End No Sol_Deriv->End Sol_Overload->End Sol_System->End

Caption: A systematic approach to diagnosing and resolving poor peak shape.

  • Incomplete Derivatization (for GC-MS): If the derivatization of docosadienoic acid to its methyl ester is incomplete, the presence of free carboxylic acids can lead to peak tailing. Ensure the reaction has gone to completion and use fresh derivatizing agents.[1]

  • Sample Overload: Injecting a sample that is too concentrated can lead to peak fronting or tailing. Dilute your sample and reinject to see if the peak shape improves.

  • Active Sites: Active sites in the GC inlet liner or on the column can cause undesirable interactions with the analyte, leading to peak tailing. Use a deactivated inlet liner and check for signs of column degradation.[1]

Issue 3: Irreproducible Retention Times

Q: The retention times for my docosadienoate isomer peaks are shifting between injections. How can I improve the reproducibility of my method?

A: Fluctuating retention times are often indicative of an unstable chromatographic system.

  • System Equilibration: Ensure the column is fully equilibrated with the mobile phase (for HPLC) or at the initial temperature (for GC) before each injection.

  • Mobile Phase Preparation (for HPLC): Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. Inconsistent mobile phase composition can lead to retention time shifts.

  • Temperature Fluctuations: Maintain a constant and stable column temperature. Use a column oven to minimize the impact of ambient temperature changes.

  • Flow Rate Inconsistency: Check the pump for any leaks or pressure fluctuations that could lead to an unstable flow rate.

Experimental Protocols

Protocol 1: GC-MS Analysis of Docosadienoate Isomers (as FAMEs)

This protocol provides a general framework. Optimization will be required for specific isomers and instrumentation.

  • Sample Preparation and Derivatization:

    • Extract total lipids from the biological sample using a suitable method (e.g., Folch or Bligh-Dyer).

    • Convert the fatty acids to fatty acid methyl esters (FAMEs) using a standard procedure, such as with BF3-methanol or acetyl-chloride and methanol.[3]

  • GC-MS System:

    • Column: Highly polar capillary column (e.g., SP-2560, CP-Sil 88, or SLB-IL111).[1]

    • Injector: Split/splitless injector, typically operated at a temperature of 250-260°C.

    • Oven Temperature Program: Optimize the temperature program. A starting point could be:

      • Initial temperature: 140°C, hold for 5 min.

      • Ramp to 240°C at 2-4°C/min.

      • Hold at 240°C for 5-10 min.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1-1.5 mL/min).

    • MS Detector:

      • Ionization Mode: Electron Ionization (EI).

      • Scan Range: m/z 50-500.

      • Data Acquisition: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity and selectivity.[3]

Protocol 2: Ag+-HPLC for Separation of Cis/Trans Docosadienoate Isomers
  • Sample Preparation:

    • Prepare FAMEs of the docosadienoate isomers as described for the GC-MS protocol.

  • HPLC System:

    • Column: A commercially available silver ion HPLC column.

    • Mobile Phase: A gradient of a non-polar solvent (e.g., hexane (B92381) or isooctane) and a polar modifier (e.g., acetonitrile (B52724) or isopropanol). The exact gradient profile will need to be optimized.

    • Flow Rate: Typically 0.5-1.5 mL/min.

    • Column Temperature: Controlled, often at or below room temperature.

    • Detector: UV detector at a low wavelength (e.g., 205-215 nm) or an ELSD.

Data Presentation

Table 1: Representative GC-MS Retention Times for C22:2 Isomers on a Highly Polar Column
IsomerRetention Time (min)Key Fragment Ions (m/z)
13,16-docosadienoate (cis,cis)25.474, 87, 336 (M+)
13,16-docosadienoate (cis,trans)25.874, 87, 336 (M+)
13,16-docosadienoate (trans,trans)26.274, 87, 336 (M+)
10,13-docosadienoate (cis,cis)26.574, 87, 336 (M+)

Note: These are hypothetical retention times for illustrative purposes. Actual retention times will vary based on the specific column and conditions used.

Table 2: Comparison of Analytical Methods for Docosadienoate Isomer Separation
FeatureGC-MSAg+-HPLCLC-MS/MS
Primary Application Separation of positional and geometric FAMEsSeparation of geometric (cis/trans) FAMEsHigh-sensitivity analysis in complex matrices
Derivatization Required (FAMEs)Recommended (FAMEs)Not always required
Resolution of Geometric Isomers Good to excellent with polar columnsExcellentModerate (often relies on MS/MS)
Resolution of Positional Isomers Good to excellent with polar columnsLimitedModerate (often relies on MS/MS)
Sensitivity High (femtomol range with SIM)[3]ModerateVery High
Throughput ModerateLow to moderateHigh

Experimental Workflow Visualization

G cluster_2 General Experimental Workflow for Docosadienoate Isomer Analysis Sample Biological Sample (e.g., plasma, tissue) Extraction Lipid Extraction Sample->Extraction Deriv Derivatization to FAMEs (especially for GC) Extraction->Deriv Analysis Chromatographic Separation (GC or HPLC) Deriv->Analysis GC_Path GC-MS Analysis Analysis->GC_Path GC HPLC_Path HPLC Analysis (Ag+ or RP) Analysis->HPLC_Path HPLC Detection Detection (MS, FID, UV, ELSD) GC_Path->Detection HPLC_Path->Detection Data_Proc Data Processing and Quantification Detection->Data_Proc Result Isomer Identification and Quantification Data_Proc->Result

Caption: A general experimental workflow for the resolution of docosadienoate isomers.

References

Troubleshooting

dealing with impurities in 13(Z),16(Z)-Docosadienoyl chloride reagents

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 13(Z),16(Z)-Docosadienoyl chloride. Frequently A...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 13(Z),16(Z)-Docosadienoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 13(Z),16(Z)-Docosadienoyl chloride?

A1: Common impurities can be categorized as process-related or degradation-related.

  • Process-Related Impurities: These stem from the synthesis of the acyl chloride. A primary impurity is the unreacted starting material, 13(Z),16(Z)-docosadienoic acid . Depending on the chlorinating agent used (e.g., thionyl chloride, oxalyl chloride, or phosphorus trichloride), byproducts such as sulfur compounds or phosphorus compounds may also be present in trace amounts.[1]

  • Degradation-Related Impurities: Due to its high reactivity, 13(Z),16(Z)-Docosadienoyl chloride is highly sensitive to moisture. Exposure to water in the atmosphere or in solvents will lead to hydrolysis, reverting the acyl chloride back to 13(Z),16(Z)-docosadienoic acid . Given the polyunsaturated nature of the fatty acid backbone, oxidation products can also form, especially with improper storage.

Q2: How should I properly store and handle 13(Z),16(Z)-Docosadienoyl chloride to minimize impurity formation?

A2: Proper storage and handling are critical for maintaining the purity of this reagent.

  • Storage: The reagent should be stored at -20°C in a tightly sealed container.[2] It is often supplied under an inert atmosphere (e.g., argon or nitrogen), which should be maintained.

  • Handling: All handling should be performed under an inert, dry atmosphere, for example, in a glovebox or using Schlenk line techniques. Use only anhydrous solvents and oven-dried glassware. Always allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold reagent.

Q3: My reaction yield is lower than expected. Could impurities in the 13(Z),16(Z)-Docosadienoyl chloride be the cause?

A3: Yes, impurities can significantly impact reaction yields. The presence of the corresponding carboxylic acid (from hydrolysis or as a remnant from synthesis) is a common reason for low yields. This impurity can compete with your intended nucleophile, leading to the formation of undesired byproducts or incomplete reaction. Other reactive impurities can also consume your substrate or catalyst.

Q4: I am observing unexpected side products in my reaction. How can I determine if the reagent is the source?

A4: To determine if the reagent is the source of side products, you should first analyze the purity of the 13(Z),16(Z)-Docosadienoyl chloride. A common method is to convert a small aliquot of the acyl chloride to its more stable methyl ester by reacting it with anhydrous methanol. The resulting fatty acid methyl ester (FAME) can then be analyzed by gas chromatography-mass spectrometry (GC-MS) to identify and quantify impurities.[3]

Troubleshooting Guide

Problem Potential Cause Recommended Action
Low Reaction Yield Presence of 13(Z),16(Z)-docosadienoic acid impurity due to hydrolysis or incomplete synthesis.1. Verify the purity of the reagent using the FAME analysis protocol outlined below.2. If significant carboxylic acid is present, consider purifying the reagent or using a fresh, unopened vial.3. Ensure stringent anhydrous conditions are maintained throughout your experiment.
Inconsistent Reaction Results Variable purity of the reagent between different lots or due to improper handling over time.1. Analyze each new lot of the reagent upon receipt to establish a purity baseline.2. If using an older vial, re-verify its purity before use, especially if it has been opened multiple times.3. Follow strict protocols for handling and storage to prevent degradation.
Formation of Unexpected Byproducts Impurities in the acyl chloride are reacting with your substrate or reagents.1. Identify the structure of the byproducts using analytical techniques like LC-MS or NMR.2. Compare the identified byproducts with potential impurities (e.g., isomers, oxidation products).3. Perform FAME analysis on the reagent to screen for these potential impurities.
Reagent Appears Discolored or Cloudy Potential degradation or contamination of the reagent.1. Do not use a reagent that appears discolored or contains particulates.2. This may indicate significant hydrolysis, polymerization, or the presence of other contaminants.3. Contact the supplier for a replacement.

Experimental Protocols

Protocol 1: Purity Assessment via FAME Analysis by Gas Chromatography (GC)

This protocol describes the conversion of 13(Z),16(Z)-Docosadienoyl chloride to its corresponding fatty acid methyl ester (FAME) for purity analysis by GC.

Materials:

  • 13(Z),16(Z)-Docosadienoyl chloride sample

  • Anhydrous Methanol

  • Anhydrous Hexane (B92381) (or Heptane)

  • Internal standard (e.g., methyl heptadecanoate)

  • Anhydrous Sodium Sulfate (B86663)

  • GC vials with inserts

  • Gas chromatograph with a flame ionization detector (FID) and a suitable capillary column (e.g., a polar column like those with a polyethylene (B3416737) glycol stationary phase).

Procedure:

  • Derivatization:

    • Under an inert atmosphere, carefully add a small, accurately weighed amount of 13(Z),16(Z)-Docosadienoyl chloride (e.g., 1-2 mg) to a vial containing 1 mL of anhydrous methanol.

    • The reaction is typically rapid. Allow the mixture to stand for 15-20 minutes at room temperature to ensure complete conversion to the methyl ester.

  • Work-up:

    • Add 1 mL of hexane to the vial and mix thoroughly.

    • Add a small amount of anhydrous sodium sulfate to remove any residual moisture.

    • Carefully transfer the hexane layer containing the FAME to a clean GC vial.

  • GC Analysis:

    • Inject an appropriate volume (e.g., 1 µL) of the hexane solution into the GC.

    • Run a suitable temperature program to separate the FAMEs.

    • Identify the peak corresponding to methyl 13(Z),16(Z)-docosadienoate based on its retention time relative to standards.

    • Quantify the purity by calculating the peak area percentage of the main product relative to all other peaks. An internal standard can be used for more precise quantification.

Protocol 2: Small-Scale Purification by Filtration through a Short Plug of Anhydrous Adsorbent

This protocol can be used to remove polar impurities like the corresponding carboxylic acid immediately before use. This is a quick purification and not a substitute for distillation of larger quantities.

Materials:

Procedure:

  • Prepare the Filtration Plug:

    • In a fume hood and under an inert atmosphere, place a small plug of anhydrous glass wool at the bottom of a Pasteur pipette.

    • Add a small amount (e.g., 1-2 cm) of anhydrous neutral alumina or silica gel on top of the glass wool.

    • Pre-rinse the plug with a small amount of the anhydrous solvent you will use to dissolve the acyl chloride.

  • Filtration:

    • Dissolve the 13(Z),16(Z)-Docosadienoyl chloride in a minimal amount of anhydrous solvent.

    • Carefully apply the solution to the top of the prepared plug.

    • Collect the eluent in a clean, dry collection flask.

    • Rinse the plug with a small additional amount of anhydrous solvent to ensure complete recovery of the product.

  • Solvent Removal:

    • The purified acyl chloride solution can be used directly in the subsequent reaction, or the solvent can be carefully removed under reduced pressure. Avoid excessive heating to prevent degradation.

Visualizations

experimental_workflow cluster_prep Preparation cluster_analysis Purity Analysis cluster_reaction Reaction Setup reagent 13(Z),16(Z)-Docosadienoyl Chloride Reagent fame_conversion Convert to FAME (w/ Anhydrous Methanol) reagent->fame_conversion Aliquot for testing purification Optional: Purify via Alumina/Silica Plug reagent->purification If impurities detected reaction Use in Reaction reagent->reaction If pure anhydrous_conditions Anhydrous Conditions (Glovebox/Schlenk Line) gc_analysis GC-MS/FID Analysis fame_conversion->gc_analysis purification->reaction troubleshooting_logic start Poor Reaction Outcome (e.g., low yield) check_purity Is reagent purity a potential issue? start->check_purity analyze Perform FAME analysis (Protocol 1) check_purity->analyze Yes check_conditions Review other experimental parameters (e.g., solvent purity, temperature, stoichiometry) check_purity->check_conditions No impurity_detected Impurities detected? analyze->impurity_detected purify Purify reagent or use a new batch impurity_detected->purify Yes impurity_detected->check_conditions No end Proceed with optimized reaction purify->end check_conditions->end

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Synthetic Utility of 13(Z),16(Z)-Docosadienoyl Chloride Versus Other Acyl Chlorides

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of 13(Z),16(Z)-docosadienoyl chloride with other commonly used acyl chlorides in organic synthesis. We will expl...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 13(Z),16(Z)-docosadienoyl chloride with other commonly used acyl chlorides in organic synthesis. We will explore its reactivity, steric and electronic effects, and practical considerations in common acylation reactions, supported by illustrative experimental data and detailed protocols.

Introduction to Acyl Chlorides in Synthesis

Acyl chlorides are highly reactive carboxylic acid derivatives widely employed in the synthesis of esters, amides, and other acyl compounds. Their high electrophilicity, stemming from the electron-withdrawing nature of the chlorine atom, makes them potent acylating agents.[1][2][3] The general reactivity trend among carboxylic acid derivatives is: Acyl chloride > Acid anhydride (B1165640) > Ester > Amide.[2] This high reactivity allows for efficient transformations, often under mild conditions.

This guide focuses on 13(Z),16(Z)-docosadienoyl chloride, a long-chain unsaturated acyl chloride. Its unique structure, featuring a C22 backbone with two cis-double bonds, presents distinct properties compared to simpler acyl chlorides like acetyl chloride, benzoyl chloride, and its saturated counterpart, stearoyl chloride. These differences can significantly impact reaction outcomes, solubility, and handling.

Comparative Analysis of Acyl Chlorides

The reactivity of an acyl chloride is primarily governed by the electrophilicity of the carbonyl carbon and the stability of the resulting carboxylate leaving group. However, steric and electronic effects of the 'R' group play a crucial role in modulating this reactivity.

Key Comparison Points:

  • Electronic Effects: Electron-donating groups (like alkyl chains) slightly decrease the electrophilicity of the carbonyl carbon, making the acyl chloride marginally less reactive than those with electron-withdrawing groups.

  • Steric Hindrance: Bulky 'R' groups can hinder the approach of nucleophiles to the carbonyl carbon, slowing down the reaction rate.[4] This is particularly relevant for long-chain fatty acyl chlorides.

  • Solubility: The nature of the 'R' group dictates the solubility of the acyl chloride in various organic solvents. Long aliphatic chains increase solubility in nonpolar solvents.[5][6]

  • Presence of Unsaturation: Double bonds in the alkyl chain can influence the molecule's conformation and may be susceptible to side reactions under certain conditions, although they generally do not interfere with the acylation reaction itself.

Here is a summary of the key characteristics of the compared acyl chlorides:

Acyl ChlorideFormulaMolecular Weight ( g/mol )'R' Group CharacteristicsKey Features
13(Z),16(Z)-Docosadienoyl chloride C₂₂H₃₉ClO355.00Long-chain (C21), unsaturated (two cis-double bonds)High lipophilicity, potential for specific biological interactions due to the unsaturated chain.
Acetyl Chloride C₂H₃ClO78.50Small alkyl group (methyl)High reactivity, volatile, good for introducing an acetyl group.[7]
Benzoyl Chloride C₇H₅ClO140.57Aromatic (phenyl)Resonance stabilization can slightly moderate reactivity compared to acetyl chloride. Used to introduce a benzoyl protecting group.
Stearoyl Chloride C₁₈H₃₅ClO302.94Long-chain (C17), saturatedHigh lipophilicity, sterically more hindered than shorter chain acyl chlorides.[5][8]

Performance in Key Synthetic Reactions

The choice of acyl chloride can significantly impact the efficiency and outcome of a synthetic transformation. Below, we compare the performance of 13(Z),16(Z)-docosadienoyl chloride with our selected alternatives in two common reactions: amidation and esterification.

The following experimental data is illustrative and based on typical yields reported for these reaction types. Actual yields may vary depending on specific substrate and reaction conditions.

Amidation: Synthesis of N-acylated Compounds

Amidation is a crucial reaction in the synthesis of pharmaceuticals and biologically active molecules, including N-acyl dopamines and N-acyl homoserine lactones.[9][10][11]

Illustrative Amidation Data:

Acyl ChlorideNucleophileSolventReaction Time (h)Yield (%)
13(Z),16(Z)-Docosadienoyl chloride Dopamine (B1211576) HClTHF/Et₃N485
Acetyl Chloride Dopamine HClTHF/Et₃N195
Benzoyl Chloride Dopamine HClTHF/Et₃N292
Stearoyl Chloride Dopamine HClTHF/Et₃N588

Analysis:

  • Reactivity: Acetyl chloride, being the smallest and least hindered, is expected to react the fastest and give the highest yield.

  • Steric Effects: The long alkyl chains of 13(Z),16(Z)-docosadienoyl chloride and stearoyl chloride introduce steric hindrance, leading to slightly longer reaction times and potentially lower yields compared to the smaller acyl chlorides.

  • Solubility: The long-chain acyl chlorides are readily soluble in common organic solvents like THF, facilitating the reaction.

Esterification: Synthesis of Ester-linked Molecules

Esterification is another fundamental transformation where acyl chlorides are frequently used, particularly for hindered alcohols where direct Fischer esterification is inefficient.[12]

Illustrative Esterification Data:

Acyl ChlorideNucleophileSolventReaction Time (h)Yield (%)
13(Z),16(Z)-Docosadienoyl chloride CyclohexanolCH₂Cl₂/Pyridine688
Acetyl Chloride CyclohexanolCH₂Cl₂/Pyridine1.596
Benzoyl Chloride CyclohexanolCH₂Cl₂/Pyridine394
Stearoyl Chloride CyclohexanolCH₂Cl₂/Pyridine790

Analysis:

  • Reactivity Trend: The reactivity trend mirrors that of amidation, with acetyl chloride being the most reactive.

  • Impact of the 'R' Group: The long, flexible chain of 13(Z),16(Z)-docosadienoyl chloride can create a sterically demanding environment around the carbonyl group, leading to slower reaction rates compared to smaller acyl chlorides. The cis-double bonds may also influence the conformational flexibility of the chain.

Experimental Protocols

General Procedure for the Synthesis of Acyl Chlorides from Carboxylic Acids

The most common method for preparing acyl chlorides from their corresponding carboxylic acids is by treatment with thionyl chloride (SOCl₂) or oxalyl chloride.[7]

Protocol:

  • To a solution of the carboxylic acid (1.0 eq.) in an anhydrous solvent (e.g., dichloromethane (B109758) or toluene) under an inert atmosphere (N₂ or Ar), add a catalytic amount of N,N-dimethylformamide (DMF).

  • Slowly add thionyl chloride (1.2 - 1.5 eq.) to the solution at 0 °C.

  • Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until the evolution of gas ceases.

  • The solvent and excess thionyl chloride are removed under reduced pressure to yield the crude acyl chloride, which can often be used without further purification or purified by distillation under high vacuum.

G Acyl Chloride Synthesis Workflow A Carboxylic Acid + Solvent + DMF (cat.) B Add SOCl₂ at 0 °C A->B Inert atmosphere C Warm to RT, then reflux (2-4h) B->C D Remove solvent and excess SOCl₂ in vacuo C->D E Crude Acyl Chloride D->E F Purification (optional, e.g., distillation) E->F G Pure Acyl Chloride E->G Use crude F->G

General workflow for acyl chloride synthesis.
General Protocol for Amide Synthesis

This protocol describes a general method for the acylation of a primary amine with an acyl chloride.[13]

Protocol:

  • Dissolve the amine (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine (B128534) or pyridine, 1.1 eq.) in an anhydrous aprotic solvent (e.g., THF or CH₂Cl₂) under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Slowly add a solution of the acyl chloride (1.05 eq.) in the same solvent.

  • Allow the reaction to warm to room temperature and stir for the time indicated in the data table, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent.

  • Wash the organic layer with dilute acid (e.g., 1M HCl), saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

G Amide Synthesis Workflow cluster_reactants Reactants Amine Amine + Base in Solvent Reaction Combine at 0 °C, then stir at RT Amine->Reaction AcylChloride Acyl Chloride in Solvent AcylChloride->Reaction Workup Quench with H₂O and Extract Reaction->Workup Purification Purify (Chromatography/Recrystallization) Workup->Purification Product Pure Amide Purification->Product G Role in Drug Development cluster_synthesis Synthesis cluster_application Pharmacological Modulation AC 13(Z),16(Z)-Docosadienoyl Chloride Reaction Acylation AC->Reaction Drug Drug Scaffold (e.g., with -NH₂ or -OH) Drug->Reaction Prodrug Lipid-Drug Conjugate Reaction->Prodrug Membrane Increased Membrane Permeability Prodrug->Membrane Target Altered Target Binding Prodrug->Target Metabolism Modified Metabolism Prodrug->Metabolism

References

Comparative

A Comparative Guide to the Biological Activity of Lipids with 13(Z),16(Z)-Docosadienoyl Chains

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the biological activities of lipids containing 13(Z),16(Z)-docosadienoyl chains, with a primary focus on 1...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of lipids containing 13(Z),16(Z)-docosadienoyl chains, with a primary focus on 13(Z),16(Z)-docosadienoic acid. The information is intended for researchers, scientists, and professionals in drug development seeking to understand the therapeutic potential of this specific class of lipids.

Overview of 13(Z),16(Z)-Docosadienoic Acid

13(Z),16(Z)-Docosadienoic acid is a naturally occurring ω-6 polyunsaturated fatty acid (PUFA)[1]. It is classified as a very long-chain fatty acid and has been identified in various natural sources. The primary biological activities of this lipid that have been investigated include its role as an agonist for the free fatty acid receptor 4 (FFAR4), its ability to inhibit ghrelin secretion, and its antimicrobial properties against Borrelia species.

Comparative Performance Data

Anti-borreliae Activity

Recent studies have highlighted the bactericidal effects of 13(Z),16(Z)-docosadienoic acid against Borrelia burgdorferi and Borrelia garinii, the causative agents of Lyme disease. The following table compares its minimum inhibitory concentration (MIC) with other fatty acids and essential oil components.

CompoundTarget OrganismMinimum Inhibitory Concentration (MIC)
13(Z),16(Z)-Docosadienoic Acid Borrelia burgdorferi & Borrelia garinii0.025 mg/mL [2]
Erucic AcidBorrelia burgdorferi & Borrelia garinii≤ 0.75 mg/mL[3][4]
Petroselinic AcidBorrelia burgdorferi & Borrelia garinii≤ 0.75 mg/mL[3][4]
Bay Leaf OilBorrelia burgdorferi & Borrelia garinii0.005%[2]
Cassia OilBorrelia burgdorferi & Borrelia garinii0.005%[2]
Inhibition of Ghrelin Secretion
LipidConcentrationEffect on Ghrelin Secretion
13(Z),16(Z)-Docosadienoic Acid 2 µMSignificantly decreased ghrelin release to 31.5 ± 2.9% of baseline[5]
Linolenic Acid2 µMSignificantly decreased ghrelin release to 25.2 ± 3.6% of baseline[5]
Palmitoleic Acid2 µMSignificantly decreased ghrelin release to 26.2 ± 3.6% of baseline[5]

In a broader context, lipids as a macronutrient class have been observed to suppress ghrelin less effectively than proteins and carbohydrates in the initial postprandial hours[7]. However, the specific action of individual fatty acids like 13(Z),16(Z)-docosadienoic acid on ghrelin-secreting cells highlights a more direct and potent regulatory mechanism.

FFAR4/GPR120 Agonism

13(Z),16(Z)-Docosadienoic acid is a known agonist of the free fatty acid receptor 4 (FFAR4/GPR120)[1][8][9]. FFAR4 is a receptor for long-chain fatty acids and is implicated in various physiological processes, including glucose metabolism, anti-inflammatory responses, and gut hormone secretion. While specific EC50 or pEC50 values for 13(Z),16(Z)-docosadienoic acid are not widely reported, its activity can be compared to other known FFAR4 agonists.

Compound TypeCompound NameReported Activity
Natural Ligand 13(Z),16(Z)-Docosadienoic Acid Agonist [1][8][9]
Synthetic AgonistTUG-891Full agonist of FFAR4
Synthetic AgonistGSK137647AKnown FFAR4 agonist
Natural LigandAlpha-Linolenic Acid (ALA)Endogenous ligand for FFAR4
Natural LigandDocosahexaenoic Acid (DHA)Endogenous ligand for FFAR4
Natural LigandEicosapentaenoic Acid (EPA)Endogenous ligand for FFAR4

Signaling Pathways and Experimental Workflows

FFAR4-Mediated Inhibition of Ghrelin Secretion

The binding of 13(Z),16(Z)-docosadienoic acid to FFAR4 on gastric ghrelin cells initiates a signaling cascade that leads to the inhibition of ghrelin secretion.

FFAR4_Ghrelin_Pathway cluster_cell Gastric Ghrelin Cell LCFA 13(Z),16(Z)-Docosadienoyl Lipids FFAR4 FFAR4/GPR120 LCFA->FFAR4 Signaling Intracellular Signaling Cascade FFAR4->Signaling Inhibition Inhibition Signaling->Inhibition Ghrelin_Vesicles Ghrelin Vesicles Ghrelin_Release Ghrelin Secretion Ghrelin_Vesicles->Ghrelin_Release Exocytosis Inhibition->Ghrelin_Vesicles Anti_Borreliae_Workflow cluster_workflow Anti-Borreliae MIC Determination start Prepare Borrelia Culture (B. burgdorferi or B. garinii) prepare_lipid Prepare Serial Dilutions of 13(Z),16(Z)-Docosadienoic Acid incubate Incubate Borrelia with Lipid Dilutions (72h, 34°C) start->incubate prepare_lipid->incubate assess Assess Bacterial Viability incubate->assess direct_count Direct Counting (Dark-field Microscopy) assess->direct_count Validation spectro Spectrofluorometric Measurement (SYBR Green I assay) assess->spectro determine_mic Determine MIC (Lowest concentration with no viable bacteria) direct_count->determine_mic spectro->determine_mic

References

Validation

A Comparative Guide to the Mass Spectra of Docosadienoyl Lipid Isomers

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the mass spectrometric behavior of docosadienoyl lipid isomers, offering valuable insights for their identific...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric behavior of docosadienoyl lipid isomers, offering valuable insights for their identification and characterization. Due to a scarcity of publicly available, directly comparable mass spectra for various docosadienoyl lipid isomers, this document focuses on providing a detailed analysis of a known isomer, outlining the expected fragmentation patterns, and presenting a generalized experimental protocol that can be adapted for comparative studies.

Data Presentation: Mass Spectral Data

Direct comparison of mass spectra for different docosadienoyl lipid isomers is challenging due to limited available data. However, the mass spectrum of cis-13,16-docosadienoic acid, methyl ester obtained from the NIST database serves as a reference.

Table 1: Mass Spectral Data for cis-13,16-Docosadienoic Acid, Methyl Ester [1]

m/zRelative Intensity (%)
4155
5575
67100
7980
8195
9570
10945
12330
13525
14920
16115
17510
1898
2035
2174
2313
2452
2592
2731
287<1
301<1
315<1
329<1
350 (M+)5

Note: The molecular ion (M+) is observed at m/z 350, consistent with the molecular weight of docosadienoic acid, methyl ester (C23H42O2).[1] The fragmentation pattern is characterized by a series of hydrocarbon fragments, with prominent peaks at m/z 67, 81, and 55.

Experimental Protocols

The following is a generalized protocol for the analysis of docosadienoyl lipid isomers as their fatty acid methyl esters (FAMEs) by Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is based on established methods for FAME analysis.[2][3][4]

1. Lipid Extraction:

  • Total lipids can be extracted from biological samples using the Folch method with a chloroform/methanol mixture.[3]

2. Transesterification to Fatty Acid Methyl Esters (FAMEs):

  • The extracted lipids are converted to FAMEs. A common method is acid-catalyzed transesterification using methanolic HCl or BF3-methanol.[2][4]

    • Briefly, the lipid extract is dissolved in a known volume of toluene.

    • Methanolic HCl (e.g., 5%) is added, and the mixture is heated (e.g., at 80°C for 1-2 hours).

    • After cooling, the FAMEs are extracted with a non-polar solvent like hexane (B92381) or heptane.

    • The organic layer is washed with water and dried over anhydrous sodium sulfate.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Gas Chromatograph Conditions:

    • Column: A polar capillary column, such as a biscyanopropyl polysiloxane phase (e.g., SP-2560) or a polyethylene (B3416737) glycol phase (e.g., DB-WAX), is recommended for the separation of unsaturated FAME isomers.[2]

    • Injector: Split/splitless injector, typically operated at a temperature of 250°C.

    • Oven Temperature Program: A temperature gradient is crucial for good separation. A typical program might start at a lower temperature (e.g., 100°C), ramp to a higher temperature (e.g., 240°C) at a controlled rate (e.g., 3-5°C/min), and then hold for a period.[3]

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating reproducible fragmentation patterns.

    • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

    • Scan Range: Typically m/z 40-500.

4. Derivatization for Enhanced Structural Elucidation (Optional):

  • To pinpoint the location of double bonds, which is a key differentiator between isomers, derivatization techniques prior to GC-MS analysis can be employed.

    • Dimethyl Disulfide (DMDS) Adducts: Reaction with DMDS forms adducts that, upon fragmentation in the mass spectrometer, yield characteristic ions indicating the original position of the double bonds.

    • Picolinyl Esters: Derivatization to picolinyl esters can also provide diagnostic fragmentation patterns for double bond localization.

Mandatory Visualization

Logical Workflow for Comparative Analysis of Docosadienoyl Lipid Isomers

G Workflow for Mass Spectrometric Comparison of Docosadienoyl Isomers cluster_sample_prep Sample Preparation cluster_analysis Mass Spectrometric Analysis cluster_data Data Analysis and Comparison cluster_output Output Sample Biological Sample Extraction Lipid Extraction (e.g., Folch Method) Sample->Extraction Derivatization Transesterification (to FAMEs) Extraction->Derivatization GC_MS GC-MS Analysis Derivatization->GC_MS Spectra Acquire Mass Spectra for each isomer GC_MS->Spectra Fragmentation Analyze Fragmentation Patterns Spectra->Fragmentation Comparison Comparative Analysis of Spectra Fragmentation->Comparison Guide Generate Comparison Guide Comparison->Guide

Caption: This workflow outlines the key steps for the comparative analysis of docosadienoyl lipid isomers using GC-MS.

Signaling Pathway Implication of Docosadienoic Acid (DDA)

While specific signaling pathways for docosadienoic acid are not yet fully elucidated, its known biological activities suggest potential mechanisms. DDA has been shown to be an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[5] Activation of GPR120 is linked to anti-inflammatory effects. Furthermore, DDA has demonstrated antitumor and antioxidant properties.[6]

G Conceptual Signaling Pathway for Docosadienoic Acid (DDA) DDA Docosadienoic Acid (DDA) GPR120 GPR120 / FFAR4 Receptor DDA->GPR120 Antitumor Antitumor Effects (e.g., induction of apoptosis) DDA->Antitumor Antioxidant Antioxidant Effects DDA->Antioxidant Downstream Downstream Signaling (e.g., β-arrestin 2 recruitment) GPR120->Downstream AntiInflammatory Anti-inflammatory Effects (e.g., inhibition of NF-κB) Downstream->AntiInflammatory

Caption: A conceptual diagram illustrating the potential signaling pathways initiated by docosadienoic acid (DDA).

References

Comparative

A Comparative Guide to Enzymatic Assay Validation Using 13(Z),16(Z)-Docosadienoyl Substrates

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of enzymatic assay validation utilizing 13(Z),16(Z)-docosadienoyl substrates, with a focus on two key enzyme...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of enzymatic assay validation utilizing 13(Z),16(Z)-docosadienoyl substrates, with a focus on two key enzyme classes: Lipoxygenases (LOX) and the Free Fatty Acid Receptor 4 (FFAR4/GPR120). This document outlines experimental data, detailed protocols, and visual workflows to aid researchers in selecting and validating robust and reliable enzymatic assays.

Introduction

13(Z),16(Z)-Docosadienoic acid is a naturally occurring very long-chain omega-6 polyunsaturated fatty acid.[1] Its biological significance stems from its role as a substrate for oxidative enzymes like lipoxygenases and as a signaling molecule that activates G-protein coupled receptors, most notably FFAR4.[1] Validating enzymatic assays using this substrate is crucial for understanding its metabolic fate and its role in cellular signaling pathways, which is of significant interest in drug discovery and development.

Comparison of Enzymatic Assays for Lipoxygenase (LOX)

Lipoxygenases are a family of iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids. 13(Z),16(Z)-Docosadienoic acid is a known substrate for certain plant lipoxygenases, such as soybean 13-lipoxygenase-1.[1] The validation of LOX activity assays often involves comparing the kinetic parameters of different substrates.

Data Presentation: Lipoxygenase Substrate Comparison

SubstrateEnzyme SourceKm (µM)Vmax (µmol/min/mg)Assay MethodReference
13(Z),16(Z)-Docosadienoic acid Soybean Lipoxygenase-1Data not availableData not availableSpectrophotometric[1]
Linoleic AcidSoybean Lipoxygenase20-100Enzyme-dependentSpectrophotometric (234 nm)[2][3]
Arachidonic AcidHuman 5-Lipoxygenase5-20Enzyme-dependentHPLC-based[3]
α-Linolenic AcidArabidopsis thaliana 13-LOX45.8128 nmol/s/mgSpectrophotometric[4]

Comparison of Activation Assays for FFAR4/GPR120

FFAR4 (also known as GPR120) is a G-protein coupled receptor that is activated by long-chain fatty acids, playing a role in metabolic regulation and inflammation.[5][6] 13(Z),16(Z)-Docosadienoic acid has been identified as a potent agonist of FFAR4.[7][8][9]

Data Presentation: FFAR4/GPR120 Agonist Comparison

AgonistAssay TypeEC50Z'-FactorReference
13(Z),16(Z)-Docosadienoic acid Not specified23 nMData not available[1]
α-Linolenic acid (ALA)Calcium Mobilization~10 µM> 0.5 (assay dependent)[5]
Docosahexaenoic acid (DHA)Calcium Mobilization~10 µM> 0.5 (assay dependent)[5]
TUG-891 (Synthetic Agonist)β-arrestin recruitment~50 nM> 0.7[10]

Note: The Z'-factor is a measure of the statistical effect size and is used to quantify the suitability of an assay for high-throughput screening. A Z'-factor between 0.5 and 1.0 is considered an excellent assay.[11][12][13] While specific Z'-factor values for assays with 13(Z),16(Z)-docosadienoic acid are not reported, well-optimized FFAR4 assays with other agonists consistently achieve high Z'-factors.[3][14]

Experimental Protocols

Spectrophotometric Lipoxygenase Activity Assay

This protocol is adapted for measuring the activity of lipoxygenase using fatty acid substrates by monitoring the formation of conjugated dienes at 234 nm.[15][16][17]

Materials:

  • Enzyme: Purified lipoxygenase or cell/tissue lysate containing LOX activity.

  • Substrate Stock Solution (10 mM): Dissolve 13(Z),16(Z)-docosadienoyl substrate or an alternative (e.g., linoleic acid) in ethanol. For aqueous buffers, a small amount of a non-ionic detergent like Tween-20 can be used to aid solubility.

  • Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 7.4 (or the optimal pH for the specific LOX isoform).

  • UV-Vis Spectrophotometer and quartz cuvettes.

Procedure:

  • Prepare the reaction mixture in a quartz cuvette by adding the assay buffer.

  • Add the substrate stock solution to the desired final concentration (e.g., 10-100 µM). Mix gently by inverting the cuvette.

  • Equilibrate the mixture to the desired reaction temperature (e.g., 25°C).

  • Initiate the reaction by adding a small volume of the enzyme solution.

  • Immediately start monitoring the increase in absorbance at 234 nm for a set period (e.g., 3-5 minutes) in kinetic mode.

  • Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot, using the molar extinction coefficient for the hydroperoxide product (ε ≈ 25,000 M-1cm-1).

FFAR4/GPR120 Calcium Mobilization Assay

This protocol describes a common method to assess the activation of FFAR4, which typically couples to the Gαq signaling pathway, leading to an increase in intracellular calcium.[18]

Materials:

  • Cells: HEK293 or CHO cells stably or transiently expressing human FFAR4.

  • Calcium Indicator Dye: Fluo-4 AM or a similar calcium-sensitive dye.

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • Agonist Stock Solution: 13(Z),16(Z)-docosadienoyl substrate or other agonists dissolved in a suitable solvent (e.g., DMSO or ethanol).

  • Fluorescence Plate Reader with an injection system.

Procedure:

  • Seed the FFAR4-expressing cells in a 96-well or 384-well black, clear-bottom plate and culture overnight.

  • Prepare the Fluo-4 AM loading solution in the assay buffer according to the manufacturer's instructions.

  • Remove the culture medium from the cells and add the Fluo-4 AM loading solution.

  • Incubate the cells in the dark at 37°C for 1 hour, followed by 30 minutes at room temperature.

  • Wash the cells with the assay buffer to remove excess dye.

  • Place the cell plate in the fluorescence plate reader.

  • Set the instrument to record fluorescence (Excitation ~490 nm, Emission ~525 nm) over time.

  • Inject the agonist solution at various concentrations and continue to monitor the fluorescence signal to measure the increase in intracellular calcium.

  • Analyze the data to determine the EC50 values for the agonists.

Mandatory Visualizations

Lipoxygenase Catalytic Cycle Workflow

Lipoxygenase_Catalytic_Cycle Lipoxygenase Catalytic Cycle PUFA Polyunsaturated Fatty Acid (e.g., 13(Z),16(Z)-docosadienoate) LOX_Fe3 Lipoxygenase (Fe3+) PUFA->LOX_Fe3 Substrate Binding LOX_Fe2 Lipoxygenase (Fe2+) LOX_Fe2->LOX_Fe3 Oxidation Hydroperoxide Fatty Acid Hydroperoxide LOX_Fe2->Hydroperoxide PUFA_radical Fatty Acid Radical LOX_Fe3->PUFA_radical Hydrogen Abstraction Peroxyl_radical Peroxyl Radical PUFA_radical->Peroxyl_radical Oxygen Insertion O2 O2 O2->Peroxyl_radical Peroxyl_radical->LOX_Fe2 Reduction & Product Release

Caption: Workflow of the lipoxygenase catalytic cycle.

FFAR4/GPR120 Signaling Pathway

FFAR4_Signaling FFAR4/GPR120 Signaling Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol FFAR4 FFAR4/GPR120 Gq Gαq FFAR4->Gq G-protein Coupling PLC PLC Gq->PLC Activation PIP2 PIP2 PLC->PIP2 Hydrolysis IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca2+ Release from ER IP3->Ca_release IP3 Receptor Binding PKC PKC DAG->PKC Activation Downstream Downstream Effects PKC->Downstream Ca_release->Downstream Ligand 13(Z),16(Z)-docosadienoate (or other LCFA) Ligand->FFAR4 Binding & Activation Assay_Validation_Workflow Enzymatic Assay Validation Workflow start Assay Development optimization Optimization of Assay Conditions (pH, Temp, [Enzyme], [Substrate]) start->optimization linearity Determination of Linear Range optimization->linearity kinetics Kinetic Parameter Determination (Km, Vmax / EC50) linearity->kinetics robustness Assay Robustness (Z'-Factor Calculation) kinetics->robustness comparison Comparison with Alternative Substrates robustness->comparison end Validated Assay comparison->end

References

Validation

A Comparative Guide to Assessing the Purity of Synthesized Docosadienoyl Lipids by HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized docosadienoyl lipids is a critical step in preclinical and clinical development. High-Performance Liquid Chromatography...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized docosadienoyl lipids is a critical step in preclinical and clinical development. High-Performance Liquid Chromatography (HPLC) stands out as a robust and widely adopted technique for this purpose. This guide provides an objective comparison of HPLC with other analytical methods, supported by experimental data, and offers a detailed protocol for purity assessment.

Comparison of Analytical Techniques for Lipid Purity Assessment

The choice of analytical technique for determining the purity of synthesized docosadienoyl lipids depends on the specific requirements of the analysis, such as the need for high throughput, sensitivity, or detailed structural information. While HPLC is a versatile and powerful tool, other techniques such as Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) offer distinct advantages.

ParameterHPLCGC-FIDqNMR
Principle Separation based on polaritySeparation based on volatilityQuantification based on nuclear spin
Sample Derivatization Not always requiredRequired (e.g., FAMEs)Not required
Typical Linearity (R²) > 0.99[1]> 0.999[2][3]Excellent
Limit of Detection (LOD) Low ng on column[1]0.2 µg/mL[4]Higher than HPLC/GC
Precision (%RSD) < 5%[1]< 2%[2][3]< 1%
Accuracy/Recovery (%) 97.8 - 106%[1]~98%[2][3]High
Throughput HighHighModerate
Information Provided Purity, quantificationFatty acid profile, purityStructure, purity, quantification
Strengths Versatile, high resolutionHigh sensitivity for volatile compoundsNon-destructive, absolute quantification
Limitations Requires chromophore for UV detectionDestructive, potential for degradation of unstable compoundsLower sensitivity

Experimental Protocols

HPLC Method for Purity Assessment of Docosadienoyl Lipids

This protocol outlines a reversed-phase HPLC method suitable for the analysis of synthesized docosadienoyl lipids.

1. Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized docosadienoyl lipid.

  • Dissolve the sample in 10 mL of a suitable solvent, such as a mixture of methanol (B129727) and chloroform (B151607) (1:1, v/v), to achieve a concentration of 1 mg/mL.

  • For complex matrices, a solid-phase extraction (SPE) clean-up step may be necessary to remove interfering substances.

2. Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

  • Mobile Phase: A gradient elution with a mixture of acetonitrile (B52724) and isopropanol (B130326) is often employed to separate the complex mixture of lipids. For docosahexaenoic acid (DHA), a structurally similar lipid, an isocratic mobile phase of methanol/water (96:4 v/v) has been used effectively.[5][6]

  • Flow Rate: Typically around 1 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 25°C.

  • Detection: A UV detector set at an appropriate wavelength (e.g., 205 nm for isolated double bonds) or a more universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) can be used, especially if the lipid lacks a strong chromophore.

3. Quantification:

  • A calibration curve is generated using at least five to six different concentrations of a certified reference standard of the docosadienoyl lipid.

  • The purity of the synthesized lipid is determined by calculating the peak area of the main component as a percentage of the total peak area of all components in the chromatogram.

Common Impurities in Synthesized Docosadienoyl Lipids

During the synthesis of docosadienoyl lipids, several impurities can arise, which need to be identified and quantified. These can include:

  • Unreacted starting materials: Such as the free fatty acid or the alcohol used in the esterification.

  • Byproducts of side reactions: These can include products of saponification if alkaline catalysts are used in the presence of water, or products of hydrolysis.[7]

  • Positional isomers or geometric isomers: Depending on the synthetic route.

  • Oxidation products: Polyunsaturated lipids are susceptible to oxidation.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for assessing the purity of synthesized docosadienoyl lipids and a logical comparison of the analytical techniques.

G cluster_workflow Experimental Workflow for Purity Assessment synthesis Synthesized Docosadienoyl Lipid sample_prep Sample Preparation (Dissolution/SPE) synthesis->sample_prep hplc_analysis HPLC Analysis (C18, Gradient Elution) sample_prep->hplc_analysis data_acquisition Data Acquisition (UV/CAD/ELSD) hplc_analysis->data_acquisition data_analysis Data Analysis (Peak Integration, Purity Calculation) data_acquisition->data_analysis report Purity Report data_analysis->report

Caption: Experimental workflow for HPLC-based purity assessment.

G cluster_comparison Comparison of Analytical Techniques HPLC HPLC Pros: Versatile, High Resolution Cons: Detector Dependent GC GC-FID Pros: High Sensitivity, Established Cons: Derivatization, Thermal Degradation qNMR qNMR Pros: Non-destructive, Absolute Quantification Cons: Lower Sensitivity Purity_Assessment Purity Assessment of Docosadienoyl Lipids Purity_Assessment->HPLC Purity_Assessment->GC Purity_Assessment->qNMR

Caption: Logical comparison of HPLC, GC, and qNMR for lipid purity.

References

Comparative

A Researcher's Guide to Confirming Double Bond Positions in Docosadienoyl Chains

For researchers, scientists, and drug development professionals, the precise structural elucidation of lipids is paramount. The biological function of a docosadienoyl (22:2) fatty acid chain can vary significantly based...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the precise structural elucidation of lipids is paramount. The biological function of a docosadienoyl (22:2) fatty acid chain can vary significantly based on the location of its two double bonds. This guide provides a comparative overview of modern analytical techniques for definitively identifying these positional isomers, supported by experimental data and detailed protocols.

Comparison of Key Analytical Methods

The determination of double bond positions in fatty acids, including docosadienoyl chains, primarily relies on mass spectrometry-based techniques, often coupled with a derivatization step to facilitate characteristic fragmentation. Nuclear Magnetic Resonance (NMR) spectroscopy also serves as a powerful, non-destructive alternative. Below is a summary of the leading methods, with their performance compared in Table 1.

Method Principle Sensitivity (Typical LOQ/LOD) Throughput Key Advantages Limitations
Paternò-Büchi (PB) Reaction + MS/MS Photochemical [2+2] cycloaddition of a carbonyl group (e.g., acetone) across the double bond, forming an oxetane (B1205548) ring. CID of the product yields diagnostic fragments revealing the original double bond position.[1][2][3]Sub-nM to nM range.[4]Moderate; requires reaction time.High conversion rates with optimized reagents.[4] Applicable to complex mixtures and single-cell analysis.[1]Reaction yield can be concentration-dependent.[4] Potential for side reactions.
Ozone-Induced Dissociation (OzID) MS Gas-phase reaction of mass-selected lipid ions with ozone inside the mass spectrometer. Ozone cleaves the C=C bonds, producing two diagnostic product ions for each double bond.[5][6][7]High; suitable for isomer-resolved MSI.[7]High; compatible with fast LC and IMS workflows.[6]No prior derivatization needed. Provides unambiguous assignment of double bond position.[5][6] Can be combined with CID for sn-positional isomerism.[7]Requires specialized MS instrumentation capable of introducing ozone. Reaction times can be a limiting factor in older setups.[6]
AMPP Derivatization + MS/MS Charge-switch derivatization of the carboxylic acid with N-(4-aminomethylphenyl) pyridinium (B92312) (AMPP), followed by tandem MS. Diagnostic fragment ions identify the double bond locations.[8][9][10][11][12]High (low fmol/µL); up to 60,000-fold sensitivity increase compared to underivatized FAs.[9][11][12]Moderate; requires an offline derivatization step.Dramatically improves ionization efficiency and provides structurally informative fragments.[9][12] Applicable to complex biological samples like serum.[8][9]Derivatization adds a sample preparation step. Interpretation of spectra can be complex for polyunsaturated fatty acids.
m-CPBA Epoxidation + MS/MS Chemical epoxidation of the double bonds using meta-chloroperoxybenzoic acid (m-CPBA). CID of the epoxidized fatty acid generates a diagnostic ion pair with a 16 Da mass difference, localizing the original double bond.[13]Not explicitly quantified in reviewed literature, but effective for complex mixtures.High; rapid reaction (minutes) with no over-oxidized byproducts.[13]High reaction specificity and completeness.[13] Broadly applicable to multiple lipid classes.[13]Requires derivatization step. May not differentiate cis/trans isomers.[13]
¹H and ¹³C NMR Spectroscopy Non-destructive analysis based on the magnetic properties of atomic nuclei. The chemical shifts of olefinic and allylic protons and carbons provide information about the number and position of double bonds.[14][15]Low to moderate compared to MS.Low to moderate.Non-destructive. Provides detailed structural information, including cis/trans configuration.[14] No derivatization required for analysis of the native molecule.Lower sensitivity than MS.[14] Can be challenging to distinguish positional isomers in complex mixtures, especially for positions far from the carboxyl group.[14]

Experimental Protocols

Detailed methodologies for three prominent mass spectrometry-based techniques are provided below.

Protocol 1: Paternò-Büchi (PB) Reaction with Acetone (B3395972) for MS/MS Analysis

This protocol is adapted from methodologies used for the analysis of unsaturated fatty acids in biological samples.[1][2]

  • Sample Preparation: Dissolve the extracted fatty acids (including docosadienoyl chains) in a 50/50 (v/v) acetone/water solution.

  • Photochemical Reaction:

    • Load the sample solution into a nano-electrospray ionization (nanoESI) emitter.

    • Position a low-pressure mercury lamp (emitting at 254 nm) approximately 1.0 cm from the nanoESI emitter to initiate the PB reaction.

    • Irradiate for a defined period (e.g., 15 minutes) to form oxetane adducts at the double bond positions.[1]

  • Mass Spectrometry Analysis:

    • Introduce the derivatized sample into the mass spectrometer via nanoESI.

    • Acquire full MS scans to identify the protonated or deprotonated molecular ions of the acetone adducts.

    • Perform tandem MS (MS/MS) on the precursor ions of the adducts.

  • Data Interpretation: The collision-induced dissociation (CID) of the oxetane ring will produce a pair of diagnostic fragment ions. The masses of these fragments will correspond to cleavage on either side of the original double bond, allowing for its unambiguous localization.

Protocol 2: Ozone-Induced Dissociation (OzID) in a Trapping Ion Funnel

This protocol describes a general workflow for OzID, which can be implemented on modified mass spectrometers.[5][6]

  • Sample Introduction: Infuse the lipid extract containing docosadienoyl chains directly into the electrospray ionization (ESI) source of the mass spectrometer.

  • Ionization and Trapping: Generate ions (e.g., [M+H]⁺ or [M-H]⁻) and guide them into a trapping region of the mass spectrometer (e.g., an ion funnel or ion trap) that has been modified to allow the introduction of ozone gas.

  • Ozonolysis Reaction: Introduce a controlled flow of ozone gas into the trapping region. Allow the trapped ions to react with the ozone for a specific duration (can be as short as milliseconds in high-pressure systems).[7]

  • Mass Analysis: Eject the product ions from the trapping region into the mass analyzer (e.g., TOF or Orbitrap).

  • Data Interpretation: The OzID spectrum will show pairs of product ions for each double bond in the docosadienoyl chain. Each pair will consist of an aldehyde and a Criegee ion, and their masses will directly indicate the position of the double bond.

Protocol 3: AMPP Derivatization for Enhanced Sensitivity and Fragmentation

This protocol is based on a charge-switch derivatization method for fatty acid analysis.[8][12]

  • Sample Preparation: Dry the extracted fatty acid sample under a stream of nitrogen.

  • Derivatization Reaction:

    • Dissolve the dried sample in a solution containing:

      • 10 µL of 4:1 acetonitrile/DMF.

      • 10 µL of 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (B86325) (EDC) (640 mM in H₂O).

      • 5 µL of N-hydroxybenzotriazole (HOBt) (20 mM in 99:1 ACN/DMF).

      • 15 µL of N-(4-aminomethylphenyl) pyridinium (AMPP) (20 mM in ACN).

    • Incubate the mixture at 60 °C for 30 minutes.[8]

  • Extraction of Derivatized Product:

    • After cooling to room temperature, add 600 µL of water to the reaction mixture.

    • Extract the AMPP-derivatized fatty acids twice with 600 µL of methyl tert-butyl ether (MTBE).

    • Combine the organic layers and dry under a nitrogen stream.

  • LC-MS/MS Analysis:

    • Resuspend the dried, derivatized sample in a suitable solvent (e.g., 125 µL of methanol) for LC-MS/MS analysis.[8]

    • Analyze in positive ion mode.

  • Data Interpretation: Tandem mass spectra of the AMPP-derivatized docosadienoyl chain will show diagnostic fragment ions that define the location of the double bonds.[12]

Visualizing the Workflow

A general workflow for identifying the double bond positions in a docosadienoyl chain is depicted below. This process typically starts with lipid extraction and can proceed through various analytical routes depending on the available instrumentation and desired level of detail.

G cluster_sample_prep Sample Preparation cluster_analysis Analytical Methods cluster_ms Mass Spectrometry Routes cluster_nmr NMR Route cluster_data Data Analysis A Biological Sample (e.g., Tissue, Cells) B Lipid Extraction A->B C Saponification (to yield free fatty acids) B->C D Derivatization (e.g., AMPP, PB, m-CPBA) C->D F Direct Infusion OzID-MS C->F G NMR Spectroscopy (¹H, ¹³C) C->G E LC-MS/MS Analysis D->E H Spectral Interpretation (Fragmentation pattern or chemical shifts) E->H F->H G->H I Identification of Positional Isomers H->I

References

Validation

comparing the effects of C22:2 lipids with other fatty acid chains in membranes

For researchers, scientists, and drug development professionals, understanding the nuanced effects of different fatty acid chains on cell membrane properties is critical. The length and degree of unsaturation of a fatty...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the nuanced effects of different fatty acid chains on cell membrane properties is critical. The length and degree of unsaturation of a fatty acid incorporated into membrane phospholipids (B1166683) can significantly alter membrane fluidity, permeability, thickness, and the organization of specialized microdomains known as lipid rafts. These alterations, in turn, have profound implications for cellular signaling and the function of membrane-associated proteins.

This guide provides a comparative analysis of the effects of C22:2 (docosadienoic acid) lipids on membrane characteristics relative to other common fatty acid chains, including saturated (stearic acid, C18:0), monounsaturated (oleic acid, C18:1), and highly polyunsaturated (docosahexaenoic acid, DHA, C22:6) fatty acids. While direct experimental data on C22:2 is limited, its effects can be inferred from its structure as a long-chain fatty acid with two cis-double bonds.

Impact on Membrane Physical Properties

The incorporation of different fatty acid chains into membrane phospholipids directly influences the biophysical properties of the lipid bilayer. Key parameters affected include membrane fluidity, permeability, and thickness.

Fatty AcidStructureEffect on Membrane FluidityEffect on Membrane PermeabilityEffect on Membrane Thickness
Stearic Acid C18:0 (Saturated)DecreasesDecreasesIncreases
Oleic Acid C18:1 (Monounsaturated)IncreasesIncreasesDecreases
C22:2 (Docosadienoic Acid) C22:2 (Di-unsaturated)Expected to IncreaseExpected to IncreaseExpected to be intermediate
DHA C22:6 (Polyunsaturated)Significantly Increases[1][2]Significantly Increases[1]Significantly Decreases[1]

Modulation of Lipid Rafts

Lipid rafts are specialized membrane microdomains enriched in cholesterol and sphingolipids that serve as platforms for cellular signaling.[3][4] The fatty acid composition of the surrounding phospholipids can influence the size, stability, and composition of these rafts.

Fatty AcidEffect on Lipid Raft StabilityEffect on Lipid Raft Size
Stearic Acid Promotes stable raft formationCan increase raft size
Oleic Acid Less compatible with ordered raftsMay reduce raft size and stability
C22:2 (Docosadienoic Acid) Expected to be less compatible with ordered raftsExpected to reduce raft size and stability
DHA Disrupts ordered raft domains[3][5]Can lead to smaller, more dynamic rafts[3]

Experimental Protocols

Measurement of Membrane Fluidity via Fluorescence Anisotropy

Principle: This technique measures the rotational mobility of a fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), embedded in the lipid bilayer.[6][7] A decrease in fluorescence anisotropy indicates an increase in membrane fluidity.

Protocol:

  • Liposome (B1194612) Preparation: Prepare large unilamellar vesicles (LUVs) incorporating the fatty acid of interest.

  • Probe Incorporation: Incubate the LUVs with a solution of DPH in a suitable solvent (e.g., tetrahydrofuran) to allow the probe to partition into the lipid bilayer.

  • Fluorescence Measurement: Use a fluorometer equipped with polarizing filters to measure the fluorescence anisotropy of the DPH-labeled liposomes. Excite the sample with vertically polarized light and measure the intensity of both the vertically and horizontally polarized emitted light.

  • Calculation: The fluorescence anisotropy (r) is calculated using the formula: r = (Ivv - G * Ivh) / (Ivv + 2G * Ivh), where Ivv and Ivh are the intensities of the vertically and horizontally polarized emission, respectively, and G is a correction factor for the instrument.

experimental_workflow_fluidity cluster_prep Preparation cluster_measurement Measurement cluster_analysis Analysis prep_liposomes Prepare Liposomes with Fatty Acid prep_dph Incorporate DPH Probe prep_liposomes->prep_dph Incubate measure_fluorescence Measure Fluorescence (Polarized Light) prep_dph->measure_fluorescence calculate_anisotropy Calculate Anisotropy (r) measure_fluorescence->calculate_anisotropy interpret_fluidity Interpret Membrane Fluidity calculate_anisotropy->interpret_fluidity

Measurement of Membrane Permeability via Calcein (B42510) Release Assay

Principle: This assay measures the leakage of a fluorescent dye, calcein, from liposomes. An increase in membrane permeability will result in a higher rate of calcein release and a corresponding increase in fluorescence.

Protocol:

  • Liposome Preparation: Prepare LUVs containing a self-quenching concentration of calcein and the fatty acid of interest.

  • Purification: Remove unencapsulated calcein by size-exclusion chromatography.

  • Fluorescence Monitoring: Monitor the fluorescence of the liposome suspension over time using a fluorometer.

  • Lysis and Normalization: At the end of the experiment, add a detergent (e.g., Triton X-100) to lyse the liposomes and release all encapsulated calcein, representing 100% leakage.

  • Calculation: The percentage of calcein leakage at a given time point is calculated as: % Leakage = [(Ft - F0) / (Fmax - F0)] * 100, where Ft is the fluorescence at time t, F0 is the initial fluorescence, and Fmax is the maximum fluorescence after lysis.

experimental_workflow_permeability cluster_prep Preparation cluster_measurement Measurement cluster_analysis Analysis prep_liposomes Prepare Liposomes with Calcein & Fatty Acid purify_liposomes Purify Liposomes prep_liposomes->purify_liposomes monitor_fluorescence Monitor Fluorescence over Time purify_liposomes->monitor_fluorescence lyse_liposomes Lyse Liposomes (Triton X-100) monitor_fluorescence->lyse_liposomes End of Experiment calculate_leakage Calculate % Leakage lyse_liposomes->calculate_leakage

Impact on Cellular Signaling Pathways

The alteration of membrane properties by different fatty acids can significantly impact the function of membrane-embedded proteins and, consequently, cellular signaling cascades. One such critical pathway involves G-protein coupled receptors (GPCRs) and the subsequent activation of Phospholipase C (PLC).

Long-chain fatty acids can act as ligands for certain GPCRs, such as GPR120.[8][9] The binding of a fatty acid to its receptor can initiate a signaling cascade. Furthermore, changes in membrane fluidity and lipid raft organization can affect the conformational state and dimerization of GPCRs, as well as their coupling to G-proteins.

Upon activation, the G-protein (specifically the Gαq subunit) activates PLC. PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2), a minor phospholipid component of the inner leaflet of the plasma membrane, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[10] IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of calcium into the cytosol. DAG remains in the plasma membrane and, along with the increased intracellular calcium, activates Protein Kinase C (PKC). Activated PKC can then phosphorylate a variety of downstream target proteins, leading to diverse cellular responses.

The fatty acid composition of membrane phospholipids can influence this pathway at multiple levels. For instance, the activity of PLC can be modulated by the fatty acid composition of its substrate, PIP2.[11]

signaling_pathway FA Fatty Acid (e.g., C22:2) GPCR GPCR (e.g., GPR120) FA->GPCR Binds G_protein G-protein (Gαq) GPCR->G_protein Activates PLC Phospholipase C (PLC) G_protein->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to Receptor PKC Protein Kinase C (PKC) DAG->PKC Activates Ca2 Ca²⁺ Release ER->Ca2 Ca2->PKC Activates Downstream Downstream Targets PKC->Downstream Phosphorylates Response Cellular Response Downstream->Response

References

Comparative

Validating 13(Z),16(Z)-Docosadienoyl Chloride as a Precursor for High-Purity Lipid Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The synthesis of accurate and reliable lipid standards is fundamental to lipidomics research and drug development. The choice of precursor is a critical det...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The synthesis of accurate and reliable lipid standards is fundamental to lipidomics research and drug development. The choice of precursor is a critical determinant of the final standard's purity, stability, and performance in analytical assays. This guide provides a comprehensive validation framework for 13(Z),16(Z)-docosadienoyl chloride as a precursor for generating lipid standards, comparing its potential performance with alternative precursors. While direct comparative experimental data for this specific precursor is limited in publicly available literature, this guide extrapolates from established methodologies for similar polyunsaturated fatty acids to provide a robust validation protocol and a balanced comparison.

Introduction to 13(Z),16(Z)-Docosadienoyl Chloride

13(Z),16(Z)-Docosadienoyl chloride is the acyl chloride derivative of 13(Z),16(Z)-docosadienoic acid, an omega-6 polyunsaturated fatty acid (PUFA). Its corresponding fatty acid is a known agonist of the G-protein-coupled receptor 120 (GPR120), a receptor involved in metabolic regulation and anti-inflammatory signaling pathways.[1][2][3][4][5] As a precursor for lipid standards, its high reactivity makes it suitable for synthesizing a variety of lipid classes, including fatty acid methyl esters (FAMEs) for gas chromatography (GC) analysis and other complex lipids for mass spectrometry (MS) applications.

Performance Comparison: 13(Z),16(Z)-Docosadienoyl Chloride vs. Alternative Precursors

The selection of a precursor for lipid standard synthesis involves a trade-off between reactivity, stability, and the specific requirements of the analytical method. Here, we compare the projected performance of 13(Z),16(Z)-docosadienoyl chloride with a more stable, saturated precursor (e.g., Stearoyl Chloride) and the direct use of the corresponding free fatty acid.

Parameter 13(Z),16(Z)-Docosadienoyl Chloride Stearoyl Chloride (Saturated Alternative) 13(Z),16(Z)-Docosadienoic Acid (Free Fatty Acid Alternative)
Purity of Synthesized Standard Potentially high, but susceptible to oxidation and isomerization during synthesis and storage. Requires careful handling and purification.High. Saturated acyl chains are less prone to degradation, leading to higher purity standards.Purity is dependent on the starting material and the efficiency of the esterification reaction, which can be less complete than with the acyl chloride.
Synthesis Efficiency High reactivity of the acyl chloride group generally leads to high conversion rates and yields under mild conditions.High reactivity, similar to the unsaturated counterpart, leading to efficient synthesis.Lower reactivity requires harsher reaction conditions (e.g., strong acid catalysis) which can lead to side reactions and degradation of the polyunsaturated chain.
Stability of Precursor Lower stability due to the presence of two double bonds, making it susceptible to oxidation.[6] Should be stored under inert atmosphere at low temperatures.High stability. Saturated acyl chlorides are less reactive towards oxidation and have a longer shelf-life.Higher stability than the acyl chloride, but still susceptible to oxidation at the double bonds.
Versatility High. Can be used to synthesize a wide range of lipid standards, including esters, amides, and other derivatives.High. Similar versatility for synthesizing various lipid classes.Less versatile. Primarily used for synthesizing ester standards.
Cost-Effectiveness Potentially higher cost due to the specialized nature of the polyunsaturated fatty acid and the chlorination step.Generally lower cost due to the wider availability of saturated fatty acids.Cost is dependent on the purity and availability of the specific polyunsaturated fatty acid.

Experimental Protocols

Protocol 1: Synthesis of 13(Z),16(Z)-Docosadienoic Acid Methyl Ester (C22:2-ME) Standard

This protocol describes the synthesis of a fatty acid methyl ester (FAME) standard from 13(Z),16(Z)-docosadienoyl chloride for use in GC-MS analysis.

Materials:

  • 13(Z),16(Z)-Docosadienoyl chloride

  • Anhydrous methanol

  • Anhydrous pyridine (B92270) or triethylamine

  • Anhydrous diethyl ether or hexane

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Silica (B1680970) gel for column chromatography

Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve 13(Z),16(Z)-docosadienoyl chloride in anhydrous diethyl ether.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add a stoichiometric excess of anhydrous methanol, followed by the dropwise addition of anhydrous pyridine to neutralize the HCl byproduct.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

  • Separate the organic layer, and wash it sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude methyl ester by silica gel column chromatography using a hexane:ethyl acetate (B1210297) gradient.

  • Confirm the structure and purity of the final product by ¹H NMR and GC-MS.

Protocol 2: Validation of the Synthesized C22:2-ME Standard by GC-MS

This protocol outlines the validation of the synthesized methyl ester standard for use in quantitative analysis.

Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a flame ionization detector (FID) and a mass selective detector (MSD).

  • Column: A polar capillary column suitable for FAME analysis (e.g., DB-23 or equivalent).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: A temperature gradient program to ensure separation of the target analyte from potential impurities.[7]

  • Injector and Detector Temperature: Optimized for FAME analysis (typically 250°C).

  • MSD Parameters: Electron ionization (EI) at 70 eV, with a scan range appropriate for the target molecule.

Validation Parameters:

  • Identity Confirmation: The mass spectrum of the synthesized standard should match the expected fragmentation pattern for 13(Z),16(Z)-docosadienoic acid methyl ester. The NIST Mass Spectrometry Data Center provides reference spectra for similar compounds.[8]

  • Purity Assessment: Analyze the purified standard by GC-FID. Purity is determined by the peak area percentage of the target analyte. The goal is to achieve a purity of ≥98%.

  • Linearity and Range: Prepare a series of dilutions of the standard in a suitable solvent (e.g., hexane) and inject them into the GC-MS. Construct a calibration curve by plotting the peak area against the concentration. Determine the linear range and the coefficient of determination (R²), which should be >0.99.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the standard that can be reliably detected and quantified, respectively.

  • Stability: Assess the stability of the standard in solution at different storage temperatures (-20°C and 4°C) over time by monitoring for degradation products or a decrease in the main peak area. Due to its polyunsaturated nature, the stability of the standard is a critical parameter.[6]

Mandatory Visualizations

Signaling Pathway

GPR120_Signaling_Pathway PUFA 13(Z),16(Z)-Docosadienoic Acid (Omega-6 PUFA) GPR120 GPR120 (FFAR4) PUFA->GPR120 Binds to Gq11 Gαq/11 GPR120->Gq11 Activates Beta_arrestin β-Arrestin 2 GPR120->Beta_arrestin Recruits PLC Phospholipase C (PLC) Gq11->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release from ER IP3->Ca_release Induces PKC Protein Kinase C (PKC) DAG->PKC Activates Insulin_Sensitizing Insulin Sensitizing Effects Ca_release->Insulin_Sensitizing GLUT4 GLUT4 Translocation PKC->GLUT4 TAB1 TAB1 Beta_arrestin->TAB1 Binds to IKK_NFkB IKK/NF-κB Pathway Beta_arrestin->IKK_NFkB Inhibits JNK_AP1 JNK/AP-1 Pathway Beta_arrestin->JNK_AP1 Inhibits TAK1 TAK1 TAK1->IKK_NFkB TAK1->JNK_AP1 TAB1->TAK1 Inhibits binding to Inflammation Inflammation IKK_NFkB->Inflammation JNK_AP1->Inflammation Glucose_Uptake Glucose Uptake GLUT4->Glucose_Uptake

Caption: GPR120 signaling pathway activated by PUFAs.

Experimental Workflow

Lipid_Standard_Validation_Workflow Start Start: 13(Z),16(Z)-Docosadienoyl Chloride Synthesis Synthesis of Lipid Standard (e.g., Methyl Esterification) Start->Synthesis Purification Purification (Column Chromatography) Synthesis->Purification Purity_Check Purity & Identity Assessment (¹H NMR, TLC) Purification->Purity_Check GCMS_Validation GC-MS Validation Purity_Check->GCMS_Validation LCMS_Validation LC-MS/MS Validation (for complex lipids) Purity_Check->LCMS_Validation Linearity Linearity & Range GCMS_Validation->Linearity LOD_LOQ LOD & LOQ Determination GCMS_Validation->LOD_LOQ Stability Stability Testing GCMS_Validation->Stability LCMS_Validation->Linearity LCMS_Validation->LOD_LOQ LCMS_Validation->Stability Final_Standard Validated Lipid Standard Linearity->Final_Standard LOD_LOQ->Final_Standard Stability->Final_Standard

Caption: Workflow for the synthesis and validation of a lipid standard.

Omega-6 Fatty Acid Metabolism

Omega6_Metabolism Linoleic_Acid Linoleic Acid (18:2, n-6) Docosadienoic_Acid 13(Z),16(Z)-Docosadienoic Acid (22:2, n-6) Linoleic_Acid->Docosadienoic_Acid Other pathways delta6_desaturase Δ6-Desaturase Linoleic_Acid->delta6_desaturase GLA γ-Linolenic Acid (18:3, n-6) elongase Elongase GLA->elongase DGLA Dihomo-γ-Linolenic Acid (20:3, n-6) delta5_desaturase Δ5-Desaturase DGLA->delta5_desaturase Arachidonic_Acid Arachidonic Acid (20:4, n-6) elongase2 Elongase Arachidonic_Acid->elongase2 Adrenic_Acid Adrenic Acid (22:4, n-6) delta4_desaturase Δ4-Desaturase Adrenic_Acid->delta4_desaturase Docosapentaenoic_Acid Docosapentaenoic Acid (22:5, n-6) delta6_desaturase->GLA elongase->DGLA delta5_desaturase->Arachidonic_Acid elongase2->Adrenic_Acid delta4_desaturase->Docosapentaenoic_Acid

Caption: Simplified overview of omega-6 fatty acid metabolism.

Conclusion

13(Z),16(Z)-Docosadienoyl chloride presents a viable, albeit challenging, precursor for the synthesis of high-purity polyunsaturated lipid standards. Its high reactivity allows for efficient synthesis of a variety of lipid classes. However, its inherent instability necessitates careful handling, purification, and storage to prevent degradation and ensure the accuracy of the resulting standard.

For applications requiring the highest accuracy and precision, the use of isotopically labeled internal standards, synthesized from a corresponding labeled precursor, is recommended.[9][10] The validation of any newly synthesized standard against a certified reference material, if available, is crucial for ensuring its quality and reliability in quantitative lipidomics. While direct comparative data is scarce, the protocols and considerations outlined in this guide provide a solid framework for researchers to validate and utilize lipid standards derived from 13(Z),16(Z)-docosadienoyl chloride in their studies.

References

Safety & Regulatory Compliance

Safety

Safe Disposal of 13(Z),16(Z)-Docosadienoyl Chloride: A Step-by-Step Guide

The proper disposal of 13(Z),16(Z)-docosadienoyl chloride, an acyl chloride, is critical to ensure laboratory safety and environmental protection. Acyl chlorides are reactive compounds that require careful handling durin...

Author: BenchChem Technical Support Team. Date: December 2025

The proper disposal of 13(Z),16(Z)-docosadienoyl chloride, an acyl chloride, is critical to ensure laboratory safety and environmental protection. Acyl chlorides are reactive compounds that require careful handling during disposal to mitigate potential hazards. This guide provides detailed procedures for the safe neutralization and disposal of this compound, tailored for researchers, scientists, and drug development professionals.

Core Principles of Acyl Chloride Disposal

The primary hazard associated with 13(Z),16(Z)-docosadienoyl chloride is its violent reaction with water and other protic solvents, which produces corrosive hydrogen chloride (HCl) gas and the corresponding carboxylic acid.[1][2] Therefore, the fundamental principle of its disposal is controlled neutralization. This process involves reacting the acyl chloride with a weak base to form less hazardous products.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate personal protective equipment. This includes, but is not limited to:

  • Chemical splash goggles and a face shield.[3]

  • Chemical-resistant gloves (e.g., nitrile or neoprene).

  • A flame-retardant lab coat.

  • Closed-toe shoes.

  • Work should be conducted within a certified chemical fume hood to ensure adequate ventilation.[4]

Experimental Protocol: Neutralization and Disposal

This protocol outlines the step-by-step methodology for the safe neutralization of small quantities of 13(Z),16(Z)-docosadienoyl chloride typically found in a research setting.

Materials:

  • 13(Z),16(Z)-Docosadienoyl chloride waste

  • Sodium bicarbonate (NaHCO₃) or a 5-10% aqueous solution of sodium bicarbonate.

  • A large beaker or flask (at least 10 times the volume of the waste).

  • A stir bar and stir plate.

  • pH indicator strips or a calibrated pH meter.

  • An appropriate waste container, clearly labeled.

Procedure:

  • Preparation: In a chemical fume hood, place a large beaker or flask on a stir plate. Add a stir bar to the beaker.

  • Initial Dilution (Optional but Recommended): For small quantities of the acyl chloride, cautiously add it to an inert, dry, high-boiling point solvent (e.g., toluene (B28343) or hexane) in the reaction vessel to aid in controlling the reaction rate.

  • Neutralization: Slowly and in small portions, add the sodium bicarbonate powder or solution to the stirred acyl chloride waste.[3][4] Be prepared for vigorous effervescence as carbon dioxide is produced. The reaction is exothermic, so control the rate of addition to prevent excessive heat generation and splashing.

  • Monitoring: Continue adding the sodium bicarbonate until the effervescence ceases.

  • pH Verification: Once the reaction appears complete, check the pH of the resulting solution using pH paper or a pH meter. The target pH should be between 6.0 and 8.0.[5] If the pH is still acidic, add more sodium bicarbonate until the desired range is achieved.

  • Final Disposal: Once neutralized, the resulting solution, primarily containing the sodium salt of 13(Z),16(Z)-docosadienoic acid, sodium chloride, and water, can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations.[5] Always consult your institution's environmental health and safety (EHS) office for specific disposal guidelines.[1]

  • Decontamination: All contaminated labware should be rinsed with a sodium bicarbonate solution, followed by water, before washing.

Handling Spills

In the event of a spill, the primary concern is the safety of laboratory personnel.[3]

  • Small Spills: For small spills, absorb the material with an inert absorbent such as sand or vermiculite.[2] The contaminated absorbent can then be treated with sodium bicarbonate powder followed by rinsing with water.[3]

  • Large Spills: In the case of a large spill, evacuate the area and contact your institution's EHS office or emergency response team immediately.[4]

Data Presentation: Hazard and Neutralization Summary

Parameter Description
Primary Hazard Reacts violently with water, alcohols, and other protic solvents.[1][2]
Reaction Products Hydrogen chloride (corrosive gas) and 13(Z),16(Z)-docosadienoic acid.
Recommended Neutralizing Agents Sodium bicarbonate (baking soda), sodium carbonate (soda ash).[3][5]
Target pH for Disposal 6.0 - 8.0.[5]
Incompatible Materials Water, alcohols, strong bases, oxidizing agents, amines, and powdered metals.[1]

Mandatory Visualization

G cluster_start Start: 13(Z),16(Z)-Docosadienoyl Chloride Waste cluster_assessment Hazard Assessment cluster_procedure Disposal Procedure start Waste Identification assess Small Quantity (<10g)? start->assess neutralize Slowly add NaHCO3 solution in a fume hood assess->neutralize Yes contact_ehs Contact EHS for large quantity disposal assess->contact_ehs No monitor Monitor for cessation of effervescence neutralize->monitor check_ph Check pH (Target: 6-8) monitor->check_ph check_ph->neutralize pH < 6 dispose Dispose according to institutional guidelines check_ph->dispose pH is 6-8

Caption: Disposal workflow for 13(Z),16(Z)-Docosadienoyl Chloride.

References

Handling

Essential Safety and Logistical Information for Handling 13(Z),16(Z)-Docosadienoyl Chloride

Audience: Researchers, scientists, and drug development professionals. This document provides immediate, essential safety protocols and logistical plans for handling 13(Z),16(Z)-Docosadienoyl chloride.

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety protocols and logistical plans for handling 13(Z),16(Z)-Docosadienoyl chloride. The following procedures are designed to ensure safe handling, operation, and disposal in a laboratory setting.

Hazard Identification and Safety Precautions

Summary of Potential Hazards:

Hazard ClassDescription
Corrosivity Causes severe skin burns and eye damage.[2][3][4] Corrosive to the respiratory tract.
Reactivity Reacts violently with water, alcohols, amines, and strong bases to produce toxic and corrosive hydrogen chloride gas.[1]
Toxicity Harmful if swallowed or inhaled.[2] May cause serious damage to lung tissue.[2]
Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 13(Z),16(Z)-Docosadienoyl chloride.

Recommended Personal Protective Equipment:

PPE CategoryItemSpecifications and Use
Eye and Face Protection Safety Goggles and Face ShieldChemical splash goggles are mandatory. A full-face shield must be worn over the goggles to protect against splashes.[3]
Hand Protection Chemical-Resistant GlovesImpervious gloves, such as nitrile or butyl rubber, are required. Inspect gloves for any signs of degradation or puncture before use.[3]
Body Protection Laboratory Coat and ApronA flame-resistant lab coat worn over personal clothing is necessary. For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron should be worn over the lab coat.[1]
Respiratory Protection RespiratorWork should be conducted in a certified chemical fume hood.[3] If there is a risk of inhalation, a NIOSH-approved respirator with an acid gas cartridge is required.[3]
Footwear Closed-Toe ShoesSturdy, closed-toe shoes made of a non-porous material are mandatory in the laboratory.
Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 13(Z),16(Z)-Docosadienoyl chloride.

Experimental Protocol for Handling:

  • Preparation:

    • Ensure a certified chemical fume hood is operational.

    • Gather all necessary materials, including the acyl chloride, solvents, reagents, and reaction vessel, inside the fume hood.

    • Verify that an emergency eyewash station and safety shower are accessible and unobstructed.[3]

    • Don all required personal protective equipment as detailed in the table above.

  • Handling and Use:

    • Handle 13(Z),16(Z)-Docosadienoyl chloride exclusively within the chemical fume hood to minimize inhalation exposure.[3]

    • Use glassware that is clean, dry, and free of any contaminants.

    • When transferring the liquid, use a syringe or a cannula under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture.

    • Keep the container tightly closed when not in use.[3]

    • Avoid contact with incompatible materials such as water, alcohols, and strong bases.[1]

  • Post-Handling:

    • Upon completion of the experiment, quench any residual acyl chloride in the reaction vessel using a suitable, non-aqueous method (e.g., adding to a solution of a high-boiling point alcohol in an inert solvent).

    • Thoroughly clean all glassware and equipment.

    • Remove and properly dispose of contaminated PPE.

    • Wash hands thoroughly with soap and water after handling the chemical.[3]

Disposal Plan

Proper disposal of 13(Z),16(Z)-Docosadienoyl chloride and associated waste is crucial to prevent environmental contamination and ensure safety.

Waste Disposal Protocol:

  • Unused Product:

    • Do not dispose of pure 13(Z),16(Z)-Docosadienoyl chloride down the drain.[2]

    • It should be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[3]

  • Contaminated Materials:

    • All materials that have come into contact with the acyl chloride, such as gloves, paper towels, and pipette tips, must be considered hazardous waste.

    • Collect these materials in a designated, sealed, and clearly labeled hazardous waste container.[2]

  • Quenching and Neutralization:

    • Small amounts of residual acyl chloride can be slowly and carefully added to a stirred solution of sodium bicarbonate or a similar weak base to neutralize it.[2] This process should be performed in a fume hood.

    • The neutralized solution should then be disposed of as hazardous chemical waste.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Response Plan:

Emergency ScenarioAction
Eye Contact Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][3]
Skin Contact Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. Seek immediate medical attention.[2][3]
Inhalation Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[2][3]
Ingestion Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[2][3]
Spill Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert, dry material (e.g., sand or vermiculite) and place it in a sealed container for hazardous waste disposal.[3] Ventilate the area and wash the spill site after material pickup is complete.

Visualizations

The following diagrams illustrate the standard workflows for handling and disposing of 13(Z),16(Z)-Docosadienoyl chloride.

HandlingWorkflow cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling prep1 Verify Fume Hood Operation prep2 Gather Materials prep1->prep2 prep3 Don Appropriate PPE prep2->prep3 handle1 Work in Fume Hood prep3->handle1 handle2 Use Dry Glassware handle1->handle2 handle3 Transfer Under Inert Atmosphere handle2->handle3 post1 Quench Residual Reagent handle3->post1 post2 Clean Equipment post1->post2 post3 Dispose of Waste post2->post3 post4 Wash Hands post3->post4

Caption: Workflow for Handling 13(Z),16(Z)-Docosadienoyl Chloride.

DisposalWorkflow cluster_waste_collection Waste Collection cluster_treatment Treatment cluster_disposal Final Disposal waste1 Unused Product treat1 Slowly Add to Base (e.g., NaHCO3 soln) waste1->treat1 waste2 Contaminated Materials disp1 Collect in Labeled Hazardous Waste Container waste2->disp1 treat2 Stir in Fume Hood treat1->treat2 treat2->disp1 disp2 Dispose According to Institutional Guidelines disp1->disp2

Caption: Waste Disposal Workflow for 13(Z),16(Z)-Docosadienoyl Chloride.

References

© Copyright 2026 BenchChem. All Rights Reserved.